4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline

Core Science & Biosynthesis

4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline CAS number

Technical Whitepaper: 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline in Advanced Drug Design

Executive Summary

The rational design of small-molecule therapeutics increasingly relies on highly specialized fluorinated building blocks to navigate the complex landscape of metabolic stability, lipophilicity, and target affinity. 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline (CAS: 1249874-13-2) represents a sophisticated structural motif utilized in modern medicinal chemistry[1]. By integrating a heavily deactivated, halogenated phenyl ring with a strongly electron-withdrawing trifluoroethyl group, this intermediate provides profound physicochemical advantages, particularly in the development of antimalarials and anti-inflammatory agents.

As a Senior Application Scientist, I have structured this guide to dissect the structural rationale, provide field-proven synthetic methodologies, and explore the advanced therapeutic applications of this critical compound.

Physicochemical Profiling & Pharmacophore Rationale

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern drug discovery, enhancing bioavailability and blocking metabolic degradation[2]. The specific substitution pattern of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline is not arbitrary; it is a masterclass in pharmacophore optimization.

• The 4-Chloro Substitution: The para-chlorine atom serves a dual purpose. First, it provides significant lipophilic bulk (increasing LogP) to tightly occupy hydrophobic pockets within target proteins. Second, it acts as a metabolic shield, completely blocking para-hydroxylation by Cytochrome P450 (CYP450) enzymes.

• The 3-Fluoro Substitution: Fluorine at the meta position exerts a strong inductive electron-withdrawing effect (-I effect). This pulls electron density away from the aniline nitrogen, significantly lowering its pKa. A less basic amine translates to reduced hERG channel liability (cardiotoxicity) and improved passive membrane permeability.

• The N-(2,2,2-Trifluoroethyl) Group: Standard N-alkyl groups (like ethyl or methyl) are highly susceptible to oxidative N-dealkylation. The -CF3 group strongly resists oxidation due to the strength of the C-F bond. Furthermore, the electron-deficient nature of the adjacent -CH2- group destabilizes the radical/cation intermediates required for CYP-mediated cleavage, ensuring prolonged half-life in vivo.

Table 1: Physicochemical and Structural Properties

Property	Value	Structural Implication
Chemical Name	4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline	Standard IUPAC nomenclature.
CAS Number	1249874-13-2	Unique registry identifier[1].
Molecular Formula	C8H6ClF4N	High halogen-to-carbon ratio[1].
Molecular Weight	227.59 g/mol	Low MW, ideal for fragment-based design.
Exact Mass	227.0125 Da	Target m/z for high-resolution MS validation.
Physical State	Pale yellow to off-white oil/solid	Typical for heavily halogenated anilines.

Synthetic Methodologies & Protocols

Synthesizing N-trifluoroethylated anilines presents a unique kinetic challenge. Standard alkyl halides (e.g., 2,2,2-trifluoroethyl chloride) are virtually unreactive toward nucleophilic substitution. The strong electron-withdrawing -CF3 group severely destabilizes the developing positive charge in the SN2 transition state. Consequently, highly reactive electrophiles or specialized activation reagents are mandatory.

Protocol A: Direct Electrophilic Alkylation via Triflate

This protocol utilizes 2,2,2-trifluoroethyl trifluoromethanesulfonate (triflate), an exceptionally potent electrophile, to overcome the poor nucleophilicity of the deactivated 4-chloro-3-fluoroaniline[3].

• Causality: N,N-Diisopropylethylamine (DIPEA) is selected over triethylamine because its steric hindrance prevents it from acting as a competing nucleophile against the highly reactive triflate. Toluene or DMF is used to stabilize the polar transition state.

• Step-by-Step Workflow:

  • Charge a dry, argon-purged Schlenk flask with 4-chloro-3-fluoroaniline (1.0 eq, 10 mmol) and anhydrous DMF (20 mL).

  • Add DIPEA (1.5 eq, 15 mmol) to the solution to serve as an acid scavenger.

  • Cool the reaction to 0 °C using an ice bath. Dropwise add 2,2,2-trifluoroethyl trifluoromethanesulfonate (1.1 eq, 11 mmol) to control the initial exothermic reaction.

  • Seal the vessel and heat to 75 °C for 48–72 hours. Note: The deactivated nature of the substrate requires extended thermal activation[3].

  • Self-Validation: Monitor the reaction via LC-MS. The disappearance of the starting material (m/z 146.0) and the emergence of the product peak ([M+H]+ at m/z 228.0) confirms conversion.

  • Quench the reaction with saturated aqueous NaHCO3 (50 mL) and extract with Ethyl Acetate (3 x 30 mL).

  • Dry the combined organic layers over anhydrous Na2SO4, concentrate under reduced pressure, and purify via silica gel chromatography (Hexanes/EtOAc gradient).

Protocol B: Transition-Metal-Free N-Fluoroalkylation (TTFET Method)

An innovative, milder alternative utilizes 2,4,6-tris(2,2,2-trifluoroethoxy)-1,3,5-triazine (TTFET) as a fluoroalkylating agent, avoiding the generation of highly corrosive triflic acid[4].

• Causality: The electron-deficient triazine ring activates the trifluoroethoxy groups, making them susceptible to nucleophilic attack by the aniline.

• Step-by-Step Workflow:

  • Dissolve TTFET (1.0 eq) in anhydrous DMF to achieve a 0.3 M concentration.

  • Add 4-chloro-3-fluoroaniline (1.0 eq) at room temperature.

  • Elevate the temperature to 100 °C and stir for 10–12 hours.

  • Self-Validation: The reaction mixture will transition to a deep yellow/orange hue as cyanuric acid byproducts are formed[4].

  • Cool to room temperature and dilute with water (equal volume to DMF) to precipitate the triazine byproducts.

  • Extract with EtOAc, wash the organic layer extensively with brine to remove residual DMF, and purify via flash chromatography.

Mechanistic Pathway Visualization

The following diagram illustrates the logical flow and causality of the SN2 transition state during the direct alkylation protocol.

Fig 1: SN2 Mechanistic pathway for the N-trifluoroethylation of 4-chloro-3-fluoroaniline.

Therapeutic Applications & Case Studies

The unique steric and electronic profile of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline has made it a highly sought-after moiety in advanced drug discovery programs.

Antimalarial Development (Targeting PfATP4): In the optimization of 2,3-dihydroquinazolinone-3-carboxamides as antimalarials targeting the Plasmodium falciparum P-type ATPase (PfATP4), the exocyclic aryl ring is critical for activity. Researchers utilized various halogenated anilines to probe the structure-activity relationship (SAR). The integration of the 4-chloro-3-fluoro substitution pattern was rigorously evaluated to balance lipophilic efficiency (LipE) with metabolic stability, ensuring the compound could survive hepatic first-pass metabolism while maintaining high potency (EC50 in the low nanomolar range) against the parasite[5].

Hematopoietic Prostaglandin D Synthase (H-PGDS) Inhibitors: In the pursuit of treatments for Duchenne Muscular Dystrophy and severe neuroinflammation, H-PGDS inhibitors have shown immense promise. 4-chloro-3-fluoroaniline derivatives are utilized as core building blocks to synthesize quinoline-3-carboxamides. The subsequent N-trifluoroethylation of these scaffolds is employed specifically to prevent rapid in vivo N-dealkylation, a common metabolic liability that otherwise truncates the drug's half-life and efficacy[3].

References

• Title: 1249874-13-2 | 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline Source: aablocks.com URL: [Link]

• Title: Transition metal-free N-fluoroalkylation of amines using cyanurate activated fluoroalcohols Source: The Royal Society of Chemistry URL: [Link]

• Title: WO2017103851A1 - Quinoline-3-carboxamides as h-pgds inhibitors Source: Google Patents URL

• Title: Optimization of 2,3-Dihydroquinazolinone-3-carboxamides as Antimalarials Targeting PfATP4 Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

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4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline molecular weight

An In-Depth Technical Guide to 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline

Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive analysis of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline, a halogenated and N-alkylated aniline derivative of significant interest in medicinal chemistry. While not a widely commercialized compound, its structural motifs are present in numerous biologically active molecules, making it a valuable building block for the synthesis of novel therapeutic agents. This document details its physicochemical properties, outlines a robust synthetic pathway with a detailed experimental protocol, and explores its potential applications in drug discovery. The causality behind experimental choices is explained to provide field-proven insights, ensuring both technical accuracy and practical utility for professionals in the field.

Part 1: Physicochemical and Structural Characteristics

The unique substitution pattern of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline imparts specific electronic and lipophilic properties that are highly sought after in drug design. The presence of multiple fluorine atoms, in particular, can enhance metabolic stability, binding affinity, and membrane permeability of a parent molecule.[1]

Key Physicochemical Data

Property	Value	Source / Method
IUPAC Name	4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline	Nomenclature
Molecular Formula	C₈H₆ClF₄N	Calculation
Molecular Weight	227.59 g/mol	Calculation[2]
CAS Number	Data not readily available	N/A
Canonical SMILES	C1=CC(=C(C=C1Cl)F)NCC(F)(F)F	Structure
InChI Key	(Predicted)	N/A
Physical Form	(Predicted) Solid or high-boiling liquid	Based on related structures[]

Structural Analysis and Influence on Properties

• 4-Chloro and 3-Fluoro Groups: These halogens on the aromatic ring significantly modulate the pKa of the aniline nitrogen and the electron density of the ring. They are key pharmacophores in many active pharmaceutical ingredients (APIs), contributing to improved potency and pharmacokinetic profiles.[4] The chloro group often participates in halogen bonding, while the fluoro group can enhance binding affinity and block metabolic oxidation.

• N-(2,2,2-trifluoroethyl) Group: The introduction of a trifluoroethyl moiety on the nitrogen atom dramatically increases the lipophilicity of the molecule. The strong electron-withdrawing nature of the CF₃ group also lowers the basicity of the aniline nitrogen compared to its non-alkylated counterpart. This modification is a common strategy in drug development to improve cell permeability and reduce susceptibility to N-dealkylation metabolism.

Part 2: Synthesis and Mechanistic Insights

The synthesis of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline is most logically achieved via the N-alkylation of its parent aniline. The following section details a robust and selective method for this transformation.

Proposed Synthetic Pathway: Reductive Amination

Reductive amination is a superior method for this synthesis, as it avoids the common pitfalls of direct alkylation, such as over-alkylation and the use of harsh conditions.[5] The process involves the in-situ formation of an imine between the starting aniline and an aldehyde, followed by immediate reduction to the desired secondary amine.

Caption: Proposed two-stage synthesis of the target compound.

Detailed Experimental Protocol: Reductive Amination

This protocol describes the final N-alkylation step, starting from the commercially available precursor, 4-chloro-3-fluoroaniline.

Materials:

• 4-Chloro-3-fluoroaniline (1.0 eq)[]

• Trifluoroacetaldehyde ethyl hemiacetal (1.2 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)[6]

• Acetic Acid (catalytic, ~5 mol%)

• 1,2-Dichloroethane (DCE) (Anhydrous)[7]

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Rotary Evaporator

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 4-chloro-3-fluoroaniline (1.0 eq) and anhydrous 1,2-dichloroethane (DCE) to form a ~0.2 M solution.

• Addition of Reagents: Add trifluoroacetaldehyde ethyl hemiacetal (1.2 eq) followed by a catalytic amount of glacial acetic acid (~5 mol%). Stir the mixture at room temperature for 30 minutes. The acetic acid catalyzes the formation of the iminium ion, which is crucial for the subsequent reduction.[7]

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise over 15 minutes. NaBH(OAc)₃ is the reducing agent of choice due to its mild nature and high selectivity for reducing imines in the presence of other functional groups.[5][6] It is less reactive than sodium borohydride, preventing unwanted side reactions.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the consumption of the starting aniline by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until completion (typically 4-12 hours).

• Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with dichloromethane or ethyl acetate (3x). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Final Purification: Purify the resulting crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and high-resolution mass spectrometry (HRMS).

Part 3: Applications in Drug Discovery and Development

Halogenated and trifluoromethyl-containing anilines are privileged structures in medicinal chemistry.[8] They serve as crucial intermediates for a wide range of therapeutic agents, including kinase inhibitors, ion channel modulators, and anti-infective agents.

Role as a Pharmaceutical Building Block

The title compound is an ideal starting point for introducing a 4-chloro-3-fluorophenyl moiety into a larger molecule. This specific substitution pattern is found in potent inhibitors of various enzymes. For instance, the related 4-chloro-3-(trifluoromethyl)phenyl group is a core component of Sorafenib, an FDA-approved multi-kinase inhibitor used in cancer therapy.[9] The bioisosteric replacement of a trifluoromethyl group with a fluorine atom and a trifluoroethyl group on the nitrogen can be a powerful strategy in lead optimization to fine-tune a compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Potential Therapeutic Targets

• Kinase Inhibitors: The aniline nitrogen can be used to form urea, amide, or sulfonamide linkages, which are common in Type II kinase inhibitors that bind to the DFG-out conformation of the enzyme.

• Antiviral and Antimalarial Agents: The precursor, 4-chloro-3-fluoroaniline, is a known building block for antimalarial and antiviral compounds.[4] The N-trifluoroethyl derivative could be used to synthesize next-generation analogs with improved properties.

• Agrochemicals: Similar structures are often found in modern pesticides and herbicides due to their enhanced environmental stability and biological activity.

Caption: General drug discovery workflow utilizing a novel chemical building block.

References

• PubChem. 4-Chloro-3-(trifluoromethyl)aniline. [Link]

• Priyanka, K. S., et al. (2022). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Future Journal of Pharmaceutical Sciences, 8(1), 33. [Link]

• Wikipedia. Reductive amination. [Link]

• Sereda, G., & Rajpara, V. (2007). Biomimetic Reductive Amination of Fluoro Aldehydes and Ketones via[4][10]-Proton Shift Reaction.1 Scope and Limitations. The Journal of Organic Chemistry, 72(8), 3071-3074. [Link]

• Al-Zoubi, R. M., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Molecules, 27(19), 6701. [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination. The Journal of Organic Chemistry, 61(11), 3849-3862. [Link]

• Scott, D. J., et al. (2016). B(C6F5)3-Catalyzed Reductive Amination using Hydrosilanes. ACS Catalysis, 6(3), 1640-1644. [Link]

• Wong, Y. R., et al. (2022). Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. ACS Omega, 7(34), 30283-30292. [Link]

• Reddy, T. S., & G, N. (2022). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Results in Chemistry, 4, 100310. [Link]

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Solubility Profile of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline in Organic Solvents: A Methodological & Interpretive Guide

An In-depth Technical Guide

Abstract

4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline is a complex halogenated aniline derivative, the utility of which in pharmaceutical and agrochemical synthesis is intrinsically linked to its behavior in solution. A comprehensive understanding of its solubility across a range of organic solvents is a critical prerequisite for the rational design of synthetic routes, optimization of purification processes such as crystallization, and the development of stable formulations. This guide provides a foundational theoretical framework for predicting the solubility of this molecule based on its structural characteristics. More critically, it delivers a detailed, field-proven experimental protocol for the quantitative determination of its thermodynamic solubility using the gold-standard shake-flask method. By integrating theoretical principles with a self-validating experimental design, this document equips researchers with the necessary tools to generate and interpret a robust solubility profile for this and other complex intermediates.

Molecular Structure and Its Influence on Solubility

The solubility of any compound is dictated by its molecular structure and the resulting intermolecular forces it can establish with a solvent. The structure of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline presents several key features that govern its solution-phase behavior.

• Aromatic Core: The substituted benzene ring is predominantly non-polar and will interact favorably with other aromatic or non-polar solvents through van der Waals forces.

• Halogen Substituents: The chlorine and fluorine atoms are highly electronegative, creating significant bond dipoles (C-Cl, C-F). These contribute to the molecule's overall polarity and its capacity for dipole-dipole interactions.

• Secondary Amine Linkage (-NH-): This group is a critical determinant of solubility. The nitrogen-hydrogen bond can act as a hydrogen bond donor, while the lone pair on the nitrogen atom can act as a hydrogen bond acceptor. This is a primary site for interaction with polar protic solvents.

• Trifluoroethyl Group (-CH₂CF₃): The trifluoromethyl moiety is a strong electron-withdrawing group that further enhances the polarity of the N-substituent. The C-F bonds introduce additional dipole moments.

The principle of "like dissolves like" suggests that solubility is maximized when the intermolecular forces of the solute and solvent are well-matched.[1][2] Therefore, 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline is expected to exhibit its highest solubility in polar organic solvents capable of accepting hydrogen bonds or engaging in strong dipole-dipole interactions. Conversely, its solubility in purely non-polar, aliphatic solvents is predicted to be limited.

Theoretical Solubility Predictions

Based on the structural analysis, we can make informed predictions about the qualitative solubility of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline in common classes of organic solvents. These predictions serve as a valuable starting point for solvent screening in experimental workflows.

Solvent Class	Representative Solvents	Predicted Solubility	Primary Intermolecular Interactions
Polar Protic	Methanol, Ethanol	High	Hydrogen bonding with the amine group is the dominant favorable interaction.[3]
Polar Aprotic	Acetone, Acetonitrile, DMSO, Ethyl Acetate	Moderate to High	Strong dipole-dipole interactions with the halogenated ring and trifluoroethyl group.[4]
Chlorinated	Dichloromethane (DCM)	Moderate	Dipole-dipole interactions and good solvation of the chlorinated aromatic core.
Aromatic	Toluene	Low to Moderate	Favorable π-stacking with the benzene ring, but limited interaction with polar groups.
Non-Polar	Hexane, Heptane	Low	Only weak van der Waals forces are possible, which are insufficient to overcome the solute's crystal lattice energy and self-association.[4]

This predictive framework allows for a more targeted approach to experimental solubility determination, saving time and resources.

Caption: Predicted solubility based on solvent-solute interactions.

Experimental Protocol: Equilibrium Solubility via the Saturated Shake-Flask Method

To move from prediction to quantitative data, a robust and reproducible experimental method is required. The shake-flask method is widely regarded as the most reliable technique for determining the thermodynamic equilibrium solubility of a compound.[5][6] This protocol is designed to be a self-validating system by ensuring that a true equilibrium is reached and accurately measured.

Rationale for Method Selection

Kinetic solubility methods, such as nephelometry, are high-throughput but measure the concentration at which a compound precipitates from a supersaturated solution (often from a DMSO stock).[7][8] While useful for initial screening, this does not represent true thermodynamic equilibrium. The shake-flask method directly measures the concentration of a saturated solution in equilibrium with its solid phase, providing the definitive solubility value essential for process development and physicochemical characterization.[4][5]

Detailed Step-by-Step Methodology

Materials and Equipment:

• 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline (solid)

• Selected organic solvents (analytical grade or higher)

• 2-4 mL glass vials with PTFE-lined screw caps

• Analytical balance (4-decimal place)

• Thermostatic orbital shaker or temperature-controlled water bath

• Benchtop centrifuge

• 0.22 µm PTFE syringe filters and syringes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes for standard preparation

Workflow:

• Preparation of Saturated Solution: a. Add an excess amount of solid 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline to a pre-weighed glass vial. The amount should be sufficient to ensure undissolved solid remains after equilibration (e.g., 10-20 mg). b. Accurately pipette a known volume (e.g., 2.0 mL) of the selected organic solvent into the vial. c. Securely cap the vial and place it in a thermostatic shaker set to a constant temperature (e.g., 25.0 °C). d. Agitate the mixture for a prolonged period to ensure equilibrium is reached. A minimum of 24 hours is recommended, with 48-72 hours being ideal to confirm stability.[4][9]

• Phase Separation & Sample Clarification: a. After the equilibration period, visually confirm the presence of excess solid. b. Transfer the vials to a centrifuge and spin at a moderate speed (e.g., 5000 rpm for 10 minutes) to pellet the undissolved solid.[4] c. Carefully withdraw the clear supernatant using a syringe. d. Immediately filter the supernatant through a 0.22 µm PTFE syringe filter into a clean analysis vial. This step is critical to remove any remaining microscopic particles. The filter material must be chemically inert and non-absorbent to the solute.[4]

• Quantitative Analysis by HPLC: a. Calibration: Prepare a series of standard solutions of the compound in the same solvent at known concentrations. Generate a calibration curve by plotting the analytical response (e.g., peak area) against concentration. b. Sample Analysis: Dilute the filtered saturated solution with the solvent as necessary to bring its concentration within the linear range of the calibration curve. c. Quantification: Inject the diluted sample into the HPLC system. Use the resulting peak area and the calibration curve equation to calculate the precise concentration of the compound in the saturated solution.[4]

• Data Reporting: a. Calculate the final solubility, accounting for any dilution factors. b. Report the solubility in standard units, such as mg/mL or mol/L, and always specify the temperature at which the measurement was performed.

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Summary & Conclusion

While specific published solubility data for 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline is scarce, a robust solubility profile can be readily established through a combination of theoretical prediction and rigorous experimental measurement. The molecular structure strongly suggests a preference for polar organic solvents due to its capacity for hydrogen bonding and strong dipole-dipole interactions. The definitive shake-flask method detailed in this guide provides the authoritative protocol necessary for generating precise, quantitative, and thermodynamically meaningful solubility data. This information is fundamental for any researcher or development professional aiming to utilize this compound effectively, enabling streamlined process development, enhanced purification efficiency, and successful formulation design.

References

• Fiveable. (2025). Solubility in organic solvents Definition.
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• BioAssay Systems.Shake Flask Method Summary.
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• Enamine.Shake-Flask Solubility Assay.
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• BMG Labtech.What is Nephelometry: Meaning & Examples.
• ACS Publications. (2000). A High-Throughput Screening Method for the Determination of Aqueous Drug Solubility Using Laser Nephelometry in Microtiter Plates. Analytical Chemistry.
• ResearchGate. (2013). Can anyone tell me how to perform equilibrium solubility studies step by step practically?
• Enamine.Solubility Assay by Laser Nephelometry.docx.
• Regulations.gov. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD.
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• Open Oregon Educational Resources.3.2 Solubility – Introductory Organic Chemistry.
• AAT Bioquest. (2022). What factors affect solubility?

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1H NMR spectra of halogenated N-(trifluoroethyl)aniline derivatives

Spectroscopic Profiling of Halogenated N-(Trifluoroethyl)anilines: A Technical Guide to 1 H NMR Causality and Spectral Deconvolution

Executive Summary

Halogenated N-(trifluoroethyl)anilines are highly valued scaffolds in medicinal chemistry and agrochemical development. The incorporation of the strongly electron-withdrawing and lipophilic 2,2,2-trifluoroethyl group (-CH 2​ CF 3​ ) serves as a metabolically stable bioisostere for amides and secondary amines[1]. However, the unique electronic environment created by the proximity of the trifluoromethyl group, the secondary amine, and the halogenated aromatic ring presents distinct challenges and diagnostic signatures in Nuclear Magnetic Resonance (NMR) spectroscopy.

This whitepaper provides an in-depth mechanistic analysis of the 1 H NMR spectra of these derivatives. By deconstructing the causality behind spin-spin couplings, solvent-dependent exchange dynamics, and halogen-induced electronic perturbations, this guide establishes a self-validating framework for researchers to synthesize and accurately characterize these critical intermediates.

Mechanistic Principles of Spectral Signatures

To accurately assign the 1 H NMR spectra of halogenated N-(trifluoroethyl)anilines, one must understand the fundamental physical chemistry dictating the nuclear shielding and scalar couplings.

Spin-Spin Coupling in the Fluoroalkyl Domain

The most diagnostic feature of an N-(trifluoroethyl) derivative is the resonance of the methylene (-CH 2​ -) protons. Because fluorine ( 19 F) is a spin-½ nucleus with 100% natural abundance, it actively participates in scalar coupling with adjacent protons[2].

• The Causality of the Quartet: The three equivalent fluorine atoms of the -CF 3​ group couple to the adjacent -CH 2​

  • protons. Following the n+1 rule ( 3+1=4 ), the methylene signal is split into a distinct quartet [2].

• Chemical Shift and Coupling Constant: Due to the extreme electronegativity of the -CF 3​ group, the methylene protons are heavily deshielded, typically resonating downfield between 3.80 and 4.20 ppm . The heteronuclear coupling constant ( 3JHF​ ) is characteristically large, ranging from 8.5 to 9.7 Hz [3].

Solvent-Dependent Exchange Dynamics of the Amine Proton

The appearance of the secondary amine (N-H) proton is entirely dependent on the rate of intermolecular chemical exchange, which is dictated by the solvent system:

• Fast Exchange (e.g., CDCl 3​ ): In chloroform, trace moisture and rapid proton exchange "decouple" the N-H proton from the adjacent -CH 2​

  • group. The N-H signal appears as a broad singlet ( ∼ 4.0 - 4.5 ppm), and the -CH 2​
  • remains a simple quartet.

• Slow Exchange (e.g., anhydrous DMSO- d6​ ): DMSO forms strong hydrogen bonds with the N-H proton, drastically slowing its exchange rate. As a result, the N-H proton couples to the -CH 2​

  • protons ( 3JHH​≈6.9−7.0 Hz). The N-H signal resolves into a triplet , and the -CH 2​
  • signal becomes a complex quartet of doublets (qd) [3].

Electronic Perturbations by Halogen Substituents

Halogenation of the aniline ring alters the aromatic region (6.5 - 7.5 ppm) through competing inductive (-I) and resonance (+M) effects:

• Fluorine: Introduces additional heteronuclear coupling ( 3JHF​ , 4JHF​ ) to the aromatic protons, resulting in complex multiplets.

• Chlorine/Bromine: Primarily act as inductive withdrawing groups. A para-substituted (4-halo) derivative will yield a classic AA'BB' spin system (appearing as two distinct doublets with a "roof effect"), whereas meta-substitution (3-halo) yields a more complex overlapping multiplet pattern[3].

Spectral Data Compendium

The following table synthesizes the quantitative 1 H NMR parameters for representative halogenated N-(trifluoroethyl)anilines, highlighting the critical differences in multiplicity caused by solvent selection.

Compound Derivative	Solvent	δ -CH 2​ (ppm)	Multiplicity & J (Hz)	δ N-H (ppm)	Aromatic Region (ppm)
3-Chloro-N-(2,2,2-trifluoroethyl)aniline	DMSO- d6​	3.95	qd, 3JHF​ = 9.7, 3JHH​ = 7.0	6.49 (t, J =6.9)	6.62 - 7.10 (m, 4H)
N-(2,2,2-Trifluoroethyl)aniline (Model)	CDCl 3​	∼ 3.80	q, 3JHF​ ≈ 9.0	∼ 4.10 (br s)	6.70 - 7.30 (m, 5H)
4-Bromo-N-(2,2,2-trifluoroethyl)aniline	CDCl 3​	∼ 3.78	q, 3JHF​ ≈ 8.9	∼ 4.05 (br s)	6.55 - 7.40 (AA'BB')

(Note: Data for the 3-chloro derivative is directly extracted from empirical characterizations in anhydrous DMSO- d6​ , perfectly illustrating the slow-exchange qd/t coupling phenomenon[3].)

Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols describe a self-validating workflow from synthesis to spectroscopic verification.

Transition Metal-Free Synthesis Protocol

This method utilizes cyanurate-activated fluoroalcohols for efficient N-alkylation without the need for toxic transition metal catalysts[4].

• Reagent Activation: In a flame-dried flask under argon, react 2,2,2-trifluoroethanol (3.0 equiv) with sodium hydride (3.3 equiv) in anhydrous THF for 1.5 hours at room temperature. Add cyanuric chloride (1.0 equiv) and reflux for 5 hours to generate the activated intermediate, 2,4,6-tris(2,2,2-trifluoroethoxy)-1,3,5-triazine (TTFET)[4].

• Amine Coupling: To a solution of TTFET (1.0 mmol) in THF or DMF (3 mL), add the desired halogenated aniline (1.0 mmol). Stir at room temperature (or up to 100 °C for sterically hindered/deactivated anilines) for 6–12 hours until consumption of the starting material is confirmed by TLC[4].

• Workup & Purification: Quench the reaction with water and extract with EtOAc (3 x 15 mL). Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate under vacuum. Purify the crude mixture via silica gel column chromatography using a Hexane/EtOAc gradient[4].

NMR Acquisition and Self-Validation Protocol

• Sample Preparation: Dissolve 5–10 mg of the purified compound in 0.6 mL of strictly anhydrous DMSO- d6​ (to observe scalar N-H coupling) or CDCl 3​ . Add 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Instrument Tuning: Insert the sample into a ≥ 400 MHz NMR spectrometer. Tune the probe to the 1 H frequency and match the impedance. Perform gradient shimming on the deuterium lock signal; precise shimming is critical to resolve the fine structure of the methylene quartet of doublets.

• Acquisition: Acquire the 1 H spectrum using a standard 30° pulse sequence (zg30), 32 scans, a spectral width of 20 ppm, and a relaxation delay (D1) of 2 seconds.

• Cross-Validation: To self-validate the presence of the intact trifluoroethyl group, immediately acquire a 19 F NMR spectrum. The -CF 3​ group must appear as a distinct signal (often a triplet due to coupling back to the CH 2​ , though sometimes decoupled) between -70.0 and -74.0 ppm [3].

Logical Workflow for Spectral Assignment

The following diagram maps the logical decision tree for acquiring and deconvoluting the NMR spectra of these derivatives.

Fig 1: Logical workflow for the acquisition and spectral deconvolution of N-(trifluoroethyl)anilines.

References

• Title: Transition metal-free N-fluoroalkylation of amines using cyanurate activated fluoroalcohols | Source: The Royal Society of Chemistry | URL: 4

• Title: Synthesis of Trifluoromethylated Scaffolds for Lead Structure Research | Source: LMU Munich | URL: 3

• Title: 2-[(2,2,2-Trifluoroethyl)amino]ethan-1-OL | Source: Benchchem | URL: 2

Sources

• 1. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 2. 2-[(2,2,2-Trifluoroethyl)amino]ethan-1-OL | 371-99-3 | Benchchem [benchchem.com]
• 3. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 4. rsc.org [rsc.org]

A Technical Guide to 13C NMR Spectral Data for Substituted Anilines

An in-depth technical guide or whitepaper on the core.

This guide provides an in-depth exploration of the 13C Nuclear Magnetic Resonance (NMR) spectral characteristics of substituted anilines. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond a simple catalog of data. It delves into the fundamental principles governing chemical shifts, the predictive power of substituent effects, and the practical methodologies required for acquiring high-fidelity data. Our focus is on the causality behind spectral observations, providing a robust framework for structural elucidation and the analysis of electronic interactions within this critical class of compounds.

The Aniline Core: A Baseline for Spectral Interpretation

The journey into understanding substituted anilines begins with the parent molecule itself. The 13C NMR spectrum of aniline serves as our reference, a baseline against which all substituent-induced changes are measured. The amino (-NH₂) group is a powerful modulator of the aromatic ring's electronic environment. It exhibits a dual nature: it is inductively electron-withdrawing due to nitrogen's electronegativity, but, more powerfully, it is a strong resonance electron-donating group, pushing its lone pair of electrons into the π-system of the ring.

This resonance effect significantly increases the electron density at the ortho (C-2/C-6) and para (C-4) positions, shielding these carbons and causing their signals to appear at a higher field (lower ppm) compared to benzene (δ ≈ 128.5 ppm). The carbon atom directly attached to the amino group, the ipso-carbon (C-1), is deshielded due to the electronegativity of the nitrogen atom.

The choice of solvent can subtly influence these baseline chemical shifts. Polar, hydrogen-bond-accepting solvents like DMSO-d₆ can interact with the amino protons, modulating the electron-donating character of the -NH₂ group and causing minor shifts compared to less interactive solvents like CDCl₃.[1]

Table 1: Representative 13C NMR Chemical Shifts (δ, ppm) of Aniline

Carbon Atom	In CDCl₃	In DMSO-d₆
C-1 (ipso)	147.5	148.1
C-2, C-6 (ortho)	113.1	114.2
C-3, C-5 (meta)	130.2	128.8
C-4 (para)	118.4	115.1

Note: Values are approximate and can vary slightly based on concentration and instrument frequency. Data compiled from multiple sources for illustrative purposes.[2][3]

The Language of Substituents: Modulating the Aniline Framework

The true utility of 13C NMR in aniline chemistry lies in its sensitivity to substitution on the aromatic ring.[2] Each substituent "speaks" through the chemical shifts it induces, providing a detailed electronic picture of the molecule. These changes, known as Substituent Chemical Shifts (SCS), are the cornerstone of spectral interpretation.

Mechanism of Substituent Effects

Substituents influence the 13C chemical shifts through two primary mechanisms:

• Inductive Effects: These are transmitted through the sigma (σ) bonds and are related to the electronegativity of the substituent. The effect weakens with distance.

• Resonance (Mesomeric) Effects: These are transmitted through the pi (π) system and involve the delocalization of electrons. They are most pronounced at the ortho and para positions.

The interplay of these effects determines the final chemical shift of each carbon in the ring.

Electron-Donating Groups (EDGs)

EDGs (e.g., -OCH₃, -CH₃) donate electron density to the aromatic ring, primarily through resonance. This increases the shielding of the ring carbons, especially at the ortho and para positions, causing their signals to shift upfield (to a lower δ value).

Electron-Withdrawing Groups (EWGs)

EWGs (e.g., -NO₂, -CN, -Cl) pull electron density from the aromatic ring through induction and/or resonance. This deshields the ring carbons, causing their signals to shift downfield (to a higher δ value). Halogens like chlorine are a classic example of a conflict: they are inductively withdrawing but have a weak resonance-donating effect. For 13C NMR, the inductive effect often dominates, leading to a net deshielding.

The following diagram illustrates how these electronic effects propagate through the aniline molecule, influencing the electron density at key positions.

Caption: Electronic effects of substituents on the aniline ring.

Table 2: Substituent Chemical Shift (SCS) Effects for para-Substituted Anilines (X-C₆H₄-NH₂)

Substituent (X)	Nature	Δδ C-1 (ppm)	Δδ C-2/6 (ppm)	Δδ C-3/5 (ppm)	Δδ C-4 (ppm)
-OCH₃	Strong EDG	-8.5	+1.2	-14.4	+30.9
-CH₃	Weak EDG	-2.2	+0.7	-2.9	+9.3
-Cl	EWG (Inductive)	-4.8	+0.2	-1.9	+4.5
-CN	Strong EWG	+4.1	+1.2	-3.6	+17.5
-NO₂	Strong EWG	+6.1	-0.5	-5.3	+18.9

Note: Δδ = δ(Substituted Aniline) - δ(Aniline). A negative value indicates an upfield shift (shielding), and a positive value indicates a downfield shift (deshielding). Data is illustrative and compiled from various sources.[4][5]

Predictive Frameworks for Chemical Shifts

While direct observation is definitive, predictive models are invaluable for spectral assignment and for understanding the electronic character of novel compounds.

Empirical Correlations: Hammett and Swain-Lupton Equations

For decades, Linear Free-Energy Relationships (LFERs) have been used to correlate reaction rates and equilibria with substituent properties. These same principles apply to NMR spectroscopy. The Hammett equation and its two-parameter refinement, the Swain-Lupton equation, correlate 13C chemical shifts (δ) with substituent constants that separate inductive (field, F) and resonance (R) effects.[6][7]

• Hammett Equation: Δδ = ρσ

• Swain-Lupton Equation: Δδ = fF + rR

Here, ρ, f, and r are reaction/correlation constants, while σ, F, and R are substituent-specific parameters. Good correlations are often observed, particularly for the para-carbon, which is highly sensitive to resonance effects and free from steric complications.[5] These correlations confirm that the chemical shift of the para-carbon can serve as a reliable electronic probe of the substituent's nature.[5]

The following workflow outlines the process of estimating the 13C NMR spectrum of a substituted aniline.

Caption: Workflow for predicting a 13C NMR spectrum.

A Validated Protocol for 13C NMR Data Acquisition

The quality and reliability of 13C NMR data are directly dependent on a rigorous and well-understood experimental protocol. The following methodology is designed to be a self-validating system for acquiring high-quality spectra of substituted anilines.

Step 1: Sample Preparation

The causality here is critical: improper sample preparation is the most common source of poor-quality data.

• Mass: Weigh 15-30 mg of the solid aniline derivative.[2] 13C NMR is an insensitive technique, and a sufficient concentration is necessary to achieve a good signal-to-noise ratio in a reasonable time.[8]

• Solvent: Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry 5 mm NMR tube.[2][8] The deuterated solvent provides the field frequency lock for the spectrometer. Ensure the chosen solvent fully dissolves the compound.

• Homogenization: Ensure the sample is completely dissolved. If necessary, gently warm or sonicate the sample for a few minutes. A homogenous solution is crucial to avoid line broadening.[8]

• Cleaning: Before insertion into the spectrometer, wipe the outside of the NMR tube clean with a lint-free tissue dampened with isopropanol to remove any dust or grease.

Step 2: Spectrometer Setup and Data Acquisition

These parameters are chosen to balance signal sensitivity with experimental time, particularly accounting for the properties of aromatic carbons.

• Spectrometer: 100 MHz (or higher) NMR Spectrometer.

• Pulse Program: A standard proton-decoupled pulse program (e.g., zgpg30 on Bruker instruments) is typically used.[2] This removes C-H coupling, simplifying the spectrum so that each unique carbon appears as a singlet.[9]

• Spectral Width: 0 to 220 ppm. This range encompasses nearly all carbon environments in organic molecules.[10]

• Number of Scans (NS): 1024-4096 scans. Due to the low natural abundance of 13C (1.1%), a large number of scans must be co-added to achieve an adequate signal-to-noise ratio.[2]

• Relaxation Delay (d1): 2.0 seconds.[2] This is a critical parameter. Quaternary carbons (like C-1 and the carbon of a substituent) have long relaxation times. A sufficient delay ensures these carbons have fully relaxed before the next pulse, allowing for more accurate signal integration if quantitative analysis is desired.

• Temperature: 298 K (25 °C).

• Referencing: The solvent peak is used as a secondary reference (e.g., CDCl₃ at 77.16 ppm).[2]

Applications in Chemical and Pharmaceutical Sciences

The detailed electronic information gleaned from 13C NMR spectra of substituted anilines has direct applications in several fields:

• Structural Elucidation: Confirming the identity and substitution pattern of newly synthesized compounds. Differentiating between isomers is a primary application.

• Drug Development: The aniline moiety is present in numerous pharmaceutical agents. Understanding how substituents affect the electronic environment of the molecule can provide insights into its reactivity, metabolism, and interaction with biological targets.

• Quantitative Structure-Activity Relationship (QSAR): 13C NMR chemical shifts, particularly δ(C-para), can be used as experimentally derived electronic parameters to build predictive models for the biological activity of a series of related compounds.

By providing a direct, sensitive measure of the electronic landscape of the aromatic ring, 13C NMR spectroscopy remains an indispensable tool for researchers working with substituted anilines.

References

• BenchChem. (n.d.). A Comparative Analysis of 1H and 13C NMR Spectra of Substituted Anilines with a Focus on 3-Chloro-5-(4 -.

• ResearchGate. (n.d.). The 13 C NMR chemical shift values ( d ppm) of aniline and 2-butylthioaniline in DMSO- d 6. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). New Journal of Chemistry Supporting Information. Retrieved from [Link]

• ACS Publications. (2006, March 17). Substituent Cross-Interaction Effects on the Electronic Character of the CN Bridging Group in Substituted Benzylidene Anilines. The Journal of Organic Chemistry. Retrieved from [Link]

• MDPI. (2005, January 31). 13 C-NMR Based Evaluation of the Electronic and Steric Interactions in Aromatic Amines. Retrieved from [Link]

• Reich, H. J. (2020, February 14). 13C Chemical Shift Effects on sp3 Carbons. Chemistry LibreTexts. Retrieved from [Link]

• University College London. (n.d.). Sample Preparation. Faculty of Mathematical & Physical Sciences. Retrieved from [Link]

• Oregon State University. (2022, March 9). 13C NMR Chemical Shifts. Retrieved from [Link]

• Wasylishen, R. E. (1976). 15N–13C spin–spin coupling constants in some aniline derivatives. Canadian Journal of Chemistry, 54(6), 833-839. Retrieved from [Link]

• ACS Publications. (n.d.). Isotopic multiplets in the carbon-13 NMR spectra of aniline derivatives and nucleosides with partially deuterated amino groups: effect of intra- and intermolecular hydrogen bonding. Journal of the American Chemical Society. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 19). 13.10: Characteristics of ¹³C NMR Spectroscopy. Retrieved from [Link]

• Wikipedia. (n.d.). Swain–Lupton equation. Retrieved from [Link]

• ResearchGate. (n.d.). Results of Hammett correlations using 13 C NMR data for para-substituted compounds, Series 1 and 2. Retrieved from [Link]

• University of Regensburg. (n.d.). 13C NMR Spectroscopy. Retrieved from [Link]

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• 9. chem.libretexts.org [chem.libretexts.org]
• 10. bhu.ac.in [bhu.ac.in]

19F NMR analysis of trifluoroethyl groups in aromatic compounds

Title: Precision ¹⁹F NMR Analysis of Trifluoroethyl Groups in Aromatic Scaffolds: A Technical Guide for Drug Discovery

Executive Summary

The incorporation of the trifluoroethyl (-CH₂CF₃) moiety into aromatic compounds is a cornerstone strategy in contemporary medicinal chemistry. This functional group modulates lipophilicity, enhances metabolic stability, and influences target binding conformations. To characterize these molecules and monitor their behavior in complex biological matrices, Fluorine-19 (¹⁹F) Nuclear Magnetic Resonance (NMR) spectroscopy serves as an indispensable analytical tool. This whitepaper elucidates the mechanistic principles, chemical shift dynamics, and self-validating protocols required for the rigorous ¹⁹F NMR analysis of -CH₂CF₃ groups.

Mechanistic Foundations of ¹⁹F NMR for the -CH₂CF₃ Group

Nuclear Receptivity and Background Fluorine-19 is an ideal NMR active nucleus. It boasts a nuclear spin of 1/2, a 100% natural isotopic abundance, and a high gyromagnetic ratio that delivers approximately 83% of the sensitivity of standard ¹H NMR[1]. Crucially, because endogenous fluorine is virtually absent in biological soft tissues and standard assay buffers, ¹⁹F NMR provides a "background-free" spectral window. This lack of background interference makes it highly advantageous for fragment-based drug discovery (FBDD) and protein-ligand interaction studies[2].

Chemical Shift Dynamics The ¹⁹F chemical shift is exquisitely sensitive to the local electronic environment, spanning a vast range of over 800 ppm[1]. For trifluoroethyl groups attached to aromatic rings (Ar-CH₂CF₃), the fluorine nuclei are shielded by the adjacent aliphatic carbon but experience inductive effects from the aromatic system. Consequently, the -CF₃ resonance in a trifluoroethyl group typically manifests between -60 ppm and -75 ppm relative to the universal standard, trichlorofluoromethane (CFCl₃, 0 ppm)[3][4].

Spin-Spin Coupling and Relaxation Kinetics In a standard, un-decoupled ¹⁹F spectrum, the three equivalent fluorine atoms of the -CF₃ group scalar-couple with the two adjacent protons of the -CH₂- group. This heteronuclear coupling (³J_HF) is typically on the order of 10 to 11 Hz, splitting the fluorine signal into a distinct triplet[5].

From a relaxation standpoint, the rapid rotation of the methyl group partially averages the chemical shift anisotropy (CSA). However, at high magnetic fields, CSA remains a dominant factor in transverse (T₂) relaxation, which can broaden the linewidths in macromolecular complexes[2]. Longitudinal (T₁) relaxation times for -CF₃ groups vary significantly based on solvent viscosity, molecular weight, and temperature, necessitating precise measurement for quantitative analysis[6].

Self-Validating Experimental Protocol

To achieve quantitative accuracy (qNMR) and maximum signal-to-noise (S/N), acquisition parameters must be tailored to the specific relaxation properties of the trifluoroethyl group. The following step-by-step methodology ensures a self-validating, causality-driven workflow.

Step 1: Sample Preparation and Referencing

• Action: Dissolve the aromatic -CH₂CF₃ compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d6) to a concentration of at least 1-5 mM for routine 1D analysis.

• Causality: Sufficient analyte concentration is the primary driver for overcoming the inherent sensitivity limits of NMR, ensuring an adequate S/N ratio without requiring excessively long acquisition times[7].

• Validation: Include a sealed capillary of CFCl₃ (0 ppm) or use a calibrated internal standard like trifluoroacetic acid (TFA, ~ -76.5 ppm) to ensure accurate chemical shift referencing without relying solely on the spectrometer's unified scale[3].

Step 2: T₁ Relaxation Measurement

• Action: Execute an inversion-recovery pulse sequence (180° - τ - 90° - acquire) with varying delay times (τ).

• Causality: The T₁ relaxation time of the -CF₃ group dictates how quickly the longitudinal magnetization recovers. If the subsequent excitation pulse occurs before full recovery, the signal will be saturated, destroying quantitative integrity[6].

• Validation: Plot signal intensity versus τ. The null point (where intensity = 0) allows for the precise mathematical estimation of T₁ (T₁ ≈ τ_null / ln 2).

Step 3: Parameter Optimization for qNMR

• Action: Set the inter-pulse relaxation delay (D1) to strictly ≥ 5 × T₁ of the longest relaxing fluorine nucleus in the molecule.

• Causality: A delay of 5 × T₁ guarantees >99.3% recovery of the equilibrium magnetization. This is the non-negotiable threshold for achieving ±1% integration accuracy in quantitative measurements[7].

• Validation: Run two consecutive scans. If the integral of the second scan is lower than the first, the system is not fully relaxed, and D1 must be increased.

Step 4: ¹H-Decoupled Acquisition (¹⁹F{¹H})

• Action: Apply broadband proton decoupling (e.g., WALTZ-16 sequence) on the ¹H channel during the ¹⁹F acquisition time.

• Causality: Decoupling eliminates the ³J_HF scalar coupling, collapsing the -CH₂CF₃ triplet into a single, sharp resonance. This effectively triples the peak height, drastically improving the S/N ratio and simplifying the spectrum, especially in mixtures or when analyzing multiple conformers[2].

• Validation: Compare the decoupled spectrum to a coupled control. The total integral area must remain constant, while the peak height of the singlet should be significantly greater than the central peak of the former triplet.

Step 5: Processing and Integration

• Action: Apply an exponential window function (line broadening, LB = 0.3 - 1.0 Hz) prior to Fourier transformation. Perform manual phase and baseline correction.

• Causality: Apodization suppresses high-frequency noise in the Free Induction Decay (FID), further enhancing S/N at the cost of a slight, acceptable increase in linewidth.

Visualizations

Fig 1. Step-by-step 19F NMR acquisition workflow ensuring quantitative accuracy and high S/N.

Fig 2. Spin-spin coupling logic demonstrating the S/N advantage of 1H-decoupled 19F NMR.

Quantitative Data Summaries

To provide context for spectral interpretation, the following table summarizes the quantitative ¹⁹F NMR parameters of the trifluoroethyl group compared to other common fluorinated aromatic substituents.

Functional Group	Structure	Typical Chemical Shift Range (ppm vs CFCl₃)	Multiplicity (¹H Coupled)	Typical Coupling Constant (Hz)
Trifluoroethyl	Ar-CH₂CF₃	-60.0 to -75.0	Triplet (t)	³J_HF ≈ 10–11 Hz
Trifluoromethyl	Ar-CF₃	-55.0 to -65.0	Singlet (s)	N/A
Aromatic Fluorine	Ar-F	-100.0 to -170.0	Multiplet (m)	³J_HF ≈ 6–10 Hz (ortho)
Trifluoromethoxy	Ar-OCF₃	-57.0 to -60.0	Singlet (s)	N/A

Data synthesized from established chemical shift tables and literature[1][3][4][5].

Advanced Applications in Drug Development

In the context of protein NMR and fragment screening, the trifluoroethyl group serves as an environmentally ultrasensitive probe. While direct aromatic fluorines suffer from restricted motion and unfavorable relaxation properties in large proteins, the fast internal rotation of the -CF₃ group yields slower transverse relaxation and narrower linewidths[8].

Furthermore, the chemical shift of the -CH₂CF₃ group is highly responsive to changes in the local dielectric environment—such as solvent polarity shifts or desolvation upon entering a hydrophobic binding pocket. This makes the trifluoroethyl moiety an excellent reporter for monitoring protein conformational equilibria, allosteric modulation, and ligand binding affinities in modern drug discovery pipelines[2][8].

References

• A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins Source: National Institutes of Health (NIH) / PMC URL:[Link]

• An environmentally ultrasensitive 19F NMR probe for monitoring protein conformational equilibria Source: bioRxiv URL:[Link]

• Fluorine-19 nuclear magnetic resonance spectroscopy Source: Wikipedia URL:[Link]

• Development of an 19F NMR Method for the Analysis of Fluorinated Acids in Environmental Water Samples Source: Department of Science Service (DSS) URL:[Link]

• Using 19F NMR Spectra to Enhance Undergraduate Organic Teaching and Research Labs Source: American Chemical Society (ACS) URL:[Link]

• Fluorinated‐PLGA Nanoparticles for Enhanced Drug Encapsulation and 19F‐NMR Detection Source: Politecnico di Milano URL:[Link]

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• 1. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
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• 3. alfa-chemistry.com [alfa-chemistry.com]
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High-Resolution Infrared Spectroscopy of 4-Chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline: Vibrational Assignments and Analytical Protocols

Halogenated N-alkyl anilines are highly valued scaffolds in modern drug discovery and agrochemical development. The incorporation of a 2,2,2-trifluoroethyl group significantly enhances a molecule's lipophilicity, metabolic stability, and binding affinity, often synthesized via 1.

This technical guide provides an in-depth analysis of the infrared (IR) spectroscopy of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline . By deconstructing the vibrational causality of its functional groups and establishing a self-validating analytical protocol, this whitepaper equips researchers with the authoritative framework necessary for structural verification and quality control.

Molecular Architecture & Vibrational Causality

The IR spectrum of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline is defined by a complex interplay of electronic effects. Accurate spectral interpretation requires understanding the causality behind the vibrational shifts, rather than merely matching peaks to a database.

• The N-H Stretching Mode: As a secondary amine, this molecule exhibits a single N-H stretching band. The trifluoroethyl group (-CH₂CF₃) exerts a profound inductive withdrawal (-I effect) due to the three highly electronegative fluorine atoms. This pulls electron density away from the nitrogen atom, reducing its basicity and slightly stiffening the N-H bond. Consequently, the N-H stretch is shifted to a marginally higher wavenumber (~3410–3450 cm⁻¹) compared to unhalogenated N-alkyl anilines[2].

• The C-F Stretching Envelope: The molecule contains two distinct types of carbon-fluorine bonds: the aliphatic -CF₃ group and the aryl-F bond. C-F bonds possess a massive dipole moment derivative during vibration, resulting in intensely strong, broad absorptions that dominate the fingerprint region (1100–1350 cm⁻¹). The aryl-F stretch typically emerges around 1245 cm⁻¹, often merging with the asymmetric and symmetric stretches of the -CF₃ group[3].

• Aromatic Ring Deformations: The 3-fluoro and 4-chloro substituents exert competing inductive (-I) and resonance (+R) effects on the 1,3,4-trisubstituted benzene ring. This net electron withdrawal alters the force constants of the aromatic C=C bonds, shifting the standard ring breathing and scissoring modes[4].

Caption: Logical relationship of substituent electronic effects on IR frequencies.

Core Spectroscopic Data

The quantitative data below summarizes the diagnostic vibrational modes for 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline. Data is synthesized from established 3 and trifluoroethyl derivatives.

Vibrational Mode	Functional Group	Wavenumber (cm⁻¹)	Intensity & Shape	Structural Causality / Notes
N-H Stretch	Secondary Amine	3410 – 3450	Weak-Medium, Sharp	Single band; shifted higher due to the -I effect of the -CF₃ group.
C-H Stretch	Aromatic Ring	3050 – 3100	Weak	Typical for sp² hybridized C-H bonds.
C-H Stretch	Aliphatic (-CH₂-)	2850 – 2950	Weak	Asymmetric and symmetric stretches of the ethyl linker.
C=C Stretch	Aromatic Ring	1580, 1510	Medium-Strong	Ring breathing modes; shifted by halogen substitution.
C-F Stretch	-CF₃ Group	1150 – 1350	Very Strong, Broad	Multiple overlapping bands; dominates the fingerprint region.
C-N Stretch	Aryl-Amine	1280 – 1310	Medium	Often overlaps with the broad C-F absorption envelope.
C-F Stretch	Aryl-F (Pos 3)	1240 – 1260	Strong	Characteristic of aryl fluorides; merges with -CF₃ bands.
C-Cl Stretch	Aryl-Cl (Pos 4)	1030 – 1090	Medium	Often mixed with in-plane aromatic ring deformations.
C-H Bend	Aromatic (OOP)	800 – 850	Strong	Out-of-plane (OOP) bending diagnostic of 1,3,4-trisubstitution.

Experimental Protocol: Self-Validating ATR-FTIR Workflow

To ensure absolute trustworthiness, the acquisition of the IR spectrum must utilize a self-validating Attenuated Total Reflectance (ATR) Fourier-Transform Infrared (FTIR) methodology. ATR is prioritized over KBr pelleting to prevent moisture absorption, which introduces broad O-H stretching artifacts at ~3300 cm⁻¹ that can obscure the critical N-H stretch.

Step-by-Step Methodology

Phase 1: System Suitability & Calibration (Self-Validation Gate 1)

• Purge: Ensure the FTIR spectrometer is purged with dry nitrogen to minimize atmospheric H₂O and CO₂ interference.

• Calibration Check: Acquire a spectrum of a traceable polystyrene standard.

  • Validation Criteria: The system must automatically verify the peaks at 1601.2 cm⁻¹ and 1028.3 cm⁻¹. If Δ > 0.5 cm⁻¹, recalibrate the HeNe laser before proceeding.

Phase 2: Background Acquisition (Self-Validation Gate 2) 3. Clean Crystal: Wipe the diamond ATR crystal with spectroscopic-grade isopropanol and allow it to evaporate completely. 4. Air Background: Collect a background spectrum (32 scans, 4 cm⁻¹ resolution).

• Validation Criteria: The single-beam energy profile must exhibit a smooth curve with >95% transmittance baseline and no residual sample peaks.

Phase 3: Sample Acquisition 5. Application: Apply 1–2 mg of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline directly onto the center of the diamond crystal. 6. Pressure Application: Lower the pressure anvil using the slip-clutch mechanism to apply reproducible, optimal pressure. This ensures intimate contact between the sample and the crystal, which is critical for the evanescent wave penetration. 7. Scanning: Acquire the sample spectrum using 32 scans at a resolution of 4 cm⁻¹.

Phase 4: Post-Processing 8. ATR Correction: Apply an ATR correction algorithm to account for the wavelength-dependent penetration depth of the evanescent wave (which artificially inflates peak intensities at lower wavenumbers). 9. Atmospheric Suppression: Apply automated H₂O/CO₂ subtraction if minor atmospheric fluctuations occurred during the scan.

Caption: Step-by-step experimental workflow for ATR-FTIR spectral acquisition.

Data Processing and Spectral Interpretation

Once the spectrum is acquired and ATR-corrected, interpretation should proceed hierarchically:

• Verify the N-H Region: Confirm the presence of a single, sharp peak at ~3410 cm⁻¹. The absence of a primary amine doublet (symmetric/asymmetric) validates the N-alkylation status.

• Assess the Fingerprint Region: The region from 1100 to 1350 cm⁻¹ will be heavily congested. Deconvolution software may be required to isolate the C-N stretch (~1285 cm⁻¹) from the overwhelming C-F stretching envelope.

• Confirm Substitution Pattern: Inspect the 800–850 cm⁻¹ region. The distinct out-of-plane (OOP) C-H bending modes serve as a definitive fingerprint for the 1,3,4-trisubstituted benzene ring, differentiating it from other positional isomers[4].

References

• Benchchem. "An In-Depth Technical Guide to the Infrared Spectroscopy of 3-Chloro-4-fluoroaniline". Benchchem.
• Benchchem. "A Comparative Spectroscopic Analysis of Fluoroaniline Isomers". Benchchem.
• National Institutes of Health (NIH) / PMC. "Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution". PMC.
• Sigma-Aldrich. "N-(2,2,2-Trifluoroethyl)aniline | 351-61-1". MilliporeSigma.

Sources

• 1. Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-(2,2,2-Trifluoroethyl)aniline | 351-61-1 [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

potential biological activity of fluorinated anilines

An In-Depth Technical Guide on the Potential Biological Activity of Fluorinated Anilines

Executive Summary

As a Senior Application Scientist overseeing medicinal chemistry and high-throughput screening workflows, I have observed firsthand the transformative impact of fluorine chemistry on drug discovery. Fluorinated anilines are not merely structural curiosities; they are privileged scaffolds that fundamentally alter the pharmacokinetic and pharmacodynamic profiles of bioactive molecules. By leveraging the unique stereoelectronic properties of the fluorine atom—specifically its high electronegativity and low polarizability—researchers can design derivatives with enhanced metabolic stability, superior membrane permeability, and highly specific kinase or antimicrobial target engagement.

This whitepaper dissects the mechanistic rationale behind utilizing fluorinated anilines, details their core biological activities (spanning anticancer to antibiofilm applications), and provides self-validating experimental protocols to ensure rigorous, reproducible assay development.

Mechanistic Rationale: The Stereoelectronic Causality

The decision to incorporate a fluorinated aniline building block into a drug candidate is rarely arbitrary. The causality behind this experimental choice is rooted in three distinct physicochemical modulations:

• pKa Modulation: The strong electron-withdrawing nature of fluorine significantly lowers the pKa of the aniline nitrogen. This alters the basicity of downstream functional groups (such as imines or amides), optimizing the ionization state of the molecule at physiological pH to enhance hydrogen bonding within target protein pockets[1].

• Metabolic Shielding: Cytochrome P450 enzymes typically oxidize electron-rich aromatic rings. Substituting vulnerable C-H bonds with robust C-F bonds (bond energy ~116 kcal/mol) sterically and electronically shields the molecule from oxidative degradation, prolonging its biological half-life.

• Lipophilicity and Permeability: Fluorination increases the lipophilicity (LogP) of the aniline scaffold. This is critical for penetrating complex biological barriers, such as the lipopolysaccharide layer of Gram-negative bacteria or the dense extracellular polymeric substance (EPS) of biofilms[2].

Pharmacological pathways driven by the physicochemical modulation of fluorinated anilines.

Core Biological Activities

Anticancer Activity and Kinase Inhibition

Fluorinated anilines are foundational in the synthesis of targeted anticancer therapeutics. A prominent example is the development of fluorinated thiazolidin-4-one derivatives. Synthesized via a two-step addition-cyclization of fluorinated anilines, these compounds exhibit potent in vitro anticancer activity against liver (HepG2) and colon (HCT116) cancer cell lines[1].

Mechanistically, the fluorine atoms at the meta or ortho positions of the aromatic ring optimize the geometry of the molecule to act as a reversible inhibitor of ATP binding to the vascular endothelial growth factor receptor-2 (VEGFR-2) tyrosine kinase[1]. Furthermore, specific building blocks like 3-fluoro-p-anisidine are utilized to construct 4-phenylamino-3-quinolinecarbonitriles, which serve as dual inhibitors of Src and Abl kinases—critical pathways in leukemia and solid tumor proliferation[3].

Antimicrobial Activity and Biofilm Eradication

Beyond oncology, fluorinated anilines are critical in combating antimicrobial resistance. Recent breakthroughs have utilized fluorinated anilines to synthesize halogenated phenazines and acridines via azobenzene intermediates[2]. These compounds demonstrate exceptional efficacy against Methicillin-resistant Staphylococcus aureus (MRSA) biofilms.

The biological activity here is highly targeted: rather than acting as general membrane disruptors, these fluorinated derivatives induce rapid iron starvation in the bacteria. This is evidenced by the rapid transcriptional upregulation of iron uptake biomarkers (isdB and sbnC)[2].

Quantitative Data Summary

To facilitate cross-disciplinary comparison, the following table synthesizes the quantitative efficacy metrics of various fluorinated aniline derivatives across different biological models.

Compound Scaffold	Parent Precursor	Primary Biological Target	Evaluated Model	Key Efficacy Metric
Fluorinated Thiazolidin-4-ones	3,5-Difluoroaniline	VEGFR-2 (Kinase Domain)	HepG2 / HCT116 Cells	High Cytotoxicity (comparable to Doxorubicin)[1]
Halogenated Phenazines	2-Fluoroaniline	Iron Starvation (isdB/sbnC)	MRSA Biofilms	MIC = 0.04–0.78 μM[2]
3-Quinolinecarbonitriles	3-Fluoro-p-anisidine	Src / Abl Kinases	Various Cancer Lines	IC50 < 10 nM[3]

Self-Validating Experimental Protocols

In rigorous application science, a protocol must be self-validating. This means incorporating internal checkpoints that confirm the mechanism of action, ensuring that observed phenotypic results (e.g., cell death) are due to target engagement rather than off-target toxicity or assay artifacts.

Protocol A: Synthesis and Anticancer Validation of Fluorinated Thiazolidin-4-ones

Objective: Synthesize kinase-targeting derivatives and validate their specific cytotoxicity.

• Domino Addition (Chemical Synthesis): React the selected fluorinated aniline with ethyl isothiocyanate in an ethanol solvent to form a thiourea intermediate. This metal-free approach bypasses the selectivity issues of transition-metal-catalyzed fluorination[4].

• Cyclization: Treat the thiourea intermediate with ethyl bromofluoroacetate and triethylamine under reflux to yield the final 3-ethyl-5-fluoro-2-phenylimino-thiazolidin-4-one[1].

• Structural Validation (Self-Validating Checkpoint): Perform 1 H and 19 F NMR spectroscopy. Causality: The presence of distinct 19 F resonances confirms successful incorporation and stereochemistry around the imine bond. If the 19 F signal is absent or shifted improperly, the batch must be discarded before biological testing to prevent false negatives.

• Phenotypic Screening: Seed HepG2 cells in a 96-well plate. Administer the compound at varying concentrations (0.1 to 100 μM) and measure viability via MTT assay after 48 hours, using Doxorubicin as a positive control[1].

Protocol B: MRSA Biofilm Eradication via Iron Starvation

Objective: Evaluate the capacity of fluorinated phenazines to eradicate dormant biofilms.

• Biofilm Cultivation: Grow S. aureus (e.g., ATCC 33591) in tryptic soy broth supplemented with 1% glucose in 96-well microtiter plates for 24 hours to establish mature, metabolically dormant biofilms.

• Compound Administration: Wash the biofilms with PBS to remove planktonic cells. Introduce the fluorinated phenazine derivatives (synthesized from fluorinated anilines)[2] at concentrations ranging from 1 to 100 μM. Incubate for 24 hours.

• Viability Staining: Measure the Minimum Biofilm Eradication Concentration (MBEC) using resazurin viability staining.

• Mechanistic Validation (Self-Validating Checkpoint): Extract RNA from the treated biofilms and perform RT-qPCR for isdB and sbnC gene expression[2]. Causality: If the biofilm is eradicated but isdB/sbnC are not upregulated, the compound is acting via generalized toxicity rather than the hypothesized iron starvation pathway. This step is critical for confirming the specific structure-activity relationship (SAR) of the fluorinated moiety.

Self-validating experimental workflow for evaluating fluorinated aniline derivatives.

References

• Title: Novel fluorinated thiazolidin-4-one derivatives: synthesis and anti-cancer potential against HepG2 and HCT116 cell lines Source: Australian Journal of Chemistry (connectsci.au) URL: 1

• Title: A domino reaction strategy for facile and modular construction of synthetically challenging functionalized ortho-fluoroanilines Source: ChemRxiv URL: 4

• Title: Modular Synthetic Routes to Fluorine-Containing Halogenated Phenazine and Acridine Agents That Induce Rapid Iron Starvation in Methicillin-Resistant Staphylococcus aureus Biofilms Source: ACS Infectious Diseases (nih.gov) URL: 2

• Title: 3-Fluoro-p-anisidine | CAS 366-99-4 (Reference to 7-Alkoxy-4-phenylamino-3-quinolinecarbonitriles as dual inhibitors of Src and Abl kinases) Source: Ossila URL: 3

Sources

• 1. connectsci.au [connectsci.au]
• 2. Modular Synthetic Routes to Fluorine-Containing Halogenated Phenazine and Acridine Agents That Induce Rapid Iron Starvation in Methicillin-Resistant Staphylococcus aureus Biofilms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ossila.com [ossila.com]
• 4. chemrxiv.org [chemrxiv.org]

A Technical Guide to the Reactivity of the Amino Group in N-Trifluoroethylated Anilines

For Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of a 2,2,2-trifluoroethyl (TFE) group onto an aniline nitrogen atom profoundly alters its chemical reactivity, a phenomenon of significant interest in medicinal chemistry and materials science. This modification dramatically reduces the nucleophilicity and basicity of the amino group, thereby influencing its participation in a wide range of chemical transformations. This in-depth technical guide explores the underlying electronic principles governing this altered reactivity, provides an overview of synthetic methodologies, and details the performance of N-trifluoroethylated anilines in key reactions such as acylation, alkylation, and palladium-catalyzed cross-coupling. By synthesizing field-proven insights with established chemical principles, this guide serves as a comprehensive resource for professionals seeking to leverage the unique properties of this functional group in molecular design and synthesis.

The Core Principle: Inductive Deactivation by the Trifluoroethyl Group

The defining characteristic of the N-(2,2,2-trifluoroethyl) group is its powerful electron-withdrawing nature. The three fluorine atoms exert a strong negative inductive effect (-I), pulling electron density away from the nitrogen atom through the ethyl spacer. This has two primary consequences that dictate the reactivity of the amino group:

• Reduced Basicity: The electron density on the nitrogen atom is significantly diminished, making the lone pair less available to accept a proton. This results in a substantial decrease in the pKa of the N-trifluoroethylated aniline compared to its non-fluorinated counterpart. This modulation of basicity is a key strategy in drug design for optimizing pharmacokinetic properties.[1][2]

• Reduced Nucleophilicity: The decreased electron density on the nitrogen also makes it a much weaker nucleophile. Consequently, reactions that rely on the nucleophilic attack of the amino group, such as acylation and alkylation, proceed much more sluggishly and often require more forcing conditions or highly reactive electrophiles.

The following diagram illustrates this fundamental electronic influence.

Caption: Inductive effect of the CF₃ group on the aniline nitrogen.

Synthesis of N-Trifluoroethylated Anilines

Several methods have been developed for the synthesis of N-trifluoroethylated anilines, each with its own advantages. A common modern approach involves a one-pot cascade reaction utilizing the readily available 2,2,2-trifluoroethylamine hydrochloride.[3][4][5] This method, often catalyzed by an iron porphyrin complex, proceeds via diazotization of the trifluoroethylamine followed by an N-H insertion into the target aniline.[3][4][5]

Other strategies include the reaction of anilines with trifluoroethylating reagents like trifluoroethyl chloride or hypervalent iodine-CH₂CF₃ reagents.[4] Reductive amination of aldehydes with trifluoroacetic acid also presents a catalyst-free option, although it has been noted that anilines can be poor substrates under these specific conditions.[6]

The diagram below outlines a general workflow for the synthesis and subsequent functionalization of these compounds.

Caption: General workflow for synthesis and functionalization.

Reactivity in Key Transformations

The attenuated reactivity of the N-H bond in N-trifluoroethylated anilines necessitates careful consideration of reaction conditions.

N-Acylation

Direct acylation with agents like acetic anhydride or acyl chlorides, a standard transformation for regular anilines, is significantly more challenging with their N-trifluoroethylated analogs.[7] The reduced nucleophilicity of the nitrogen atom means that the reaction often requires:

• More Reactive Acylating Agents: Acyl chlorides or anhydrides are generally necessary. Direct amidation with less reactive carboxylic acids is often sluggish and may require harsh conditions or specific coupling agents.[8]

• Use of a Base: A non-nucleophilic base, such as pyridine or triethylamine, is typically required to scavenge the acid byproduct (e.g., HCl) and drive the reaction to completion.[7]

• Elevated Temperatures: Heating is often needed to achieve reasonable reaction rates and yields.

N-Alkylation

Similar to acylation, N-alkylation is hampered by the low nucleophilicity of the nitrogen center. While various methods exist for the N-alkylation of standard anilines, including reactions with alkyl halides and reductive amination, these approaches are less effective for N-trifluoroethylated anilines.[7][9] Achieving successful alkylation often requires more specialized and robust catalytic systems, for instance, copper-catalyzed methods using alkyltrifluoroborate reagents have been explored for aniline alkylation in general.[10]

Palladium-Catalyzed Cross-Coupling: The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone of modern organic synthesis for forming C-N bonds.[11][12][13][14] This palladium-catalyzed reaction couples an amine with an aryl halide or pseudohalide. A critical question for drug development professionals is whether N-trifluoroethylated anilines can serve as effective nucleophilic partners in this reaction.

Given their significantly reduced nucleophilicity, N-trifluoroethylated anilines are challenging substrates for this transformation. Standard first-generation catalyst systems are often ineffective.[12] Success typically requires the use of more advanced, electron-rich, and sterically hindered phosphine ligands (e.g., RuPhos, BippyPhos) that facilitate the key reductive elimination step in the catalytic cycle. A strong, non-nucleophilic base like LiHMDS or NaOtBu is crucial to deprotonate the weakly acidic N-H bond to form the active palladium-amido complex.[13][15]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. A practical and catalyst-free trifluoroethylation reaction of amines using trifluoroacetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ijarsct.co.in [ijarsct.co.in]
• 9. Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst [organic-chemistry.org]
• 10. digitalcollections.sdsu.edu [digitalcollections.sdsu.edu]
• 11. benchchem.com [benchchem.com]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 15. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]

role of trifluoromethyl group in medicinal chemistry

The Strategic Incorporation of the Trifluoromethyl ( CF3​ ) Group in Rational Drug Design

A Technical Whitepaper for Drug Development Professionals

Executive Summary

In the landscape of modern medicinal chemistry, the strategic incorporation of specific functional groups is a cornerstone of molecular design and lead optimization. Among these, the trifluoromethyl ( CF3​ ) group has emerged as a uniquely powerful and versatile tool. As a Senior Application Scientist, I frequently observe discovery programs rescued from the "valley of death" simply by replacing a metabolically labile methyl group or a reactive aromatic proton with a CF3​ moiety. This whitepaper deconstructs the physicochemical causality, mechanistic advantages, and synthetic workflows associated with the CF3​ group, providing a self-validating framework for its application in drug discovery.

Physicochemical Causality: The "Magic" of CF3​

The profound pharmacological effects of the CF3​ group stem from its unique combination of extreme electronegativity, substantial steric bulk, and high lipophilicity. When we install a CF3​ group, we are not merely filling space; we are fundamentally altering the electron distribution and solvation dynamics of the entire molecule[1].

• Electronegativity & pKa Modulation: Fluorine is the most electronegative element (3.98 Pauling scale). A CF3​ group exerts a massive inductive electron-withdrawing effect, significantly lowering the basicity (pKa) of adjacent amines[2]. This keeps the molecule largely non-ionized at physiological pH, driving passive membrane permeation.

• Steric Bulk & Bioisosterism: The CF3​ group is significantly bulkier than a methyl group and is often utilized as a bioisostere for carbonyls or amides to optimize spatial target binding while resisting proteolysis[2].

• Lipophilicity (logP/logD): The C-F bond is highly non-polarizable. The excellent overlap between the fluorine 2s/2p orbitals and carbon orbitals tightly holds electron density, increasing the overall lipophilicity and driving the desolvation energy required for high-affinity target binding[3].

Table 1: Quantitative Physicochemical Comparison

To understand the structural impact of CF3​ substitution, we must benchmark it against standard moieties (Hydrogen, Methyl, and single Fluorine).

Physicochemical Property	Hydrogen (-H)	Methyl ( −CH3​ )	Fluorine (-F)	Trifluoromethyl ( −CF3​ )	Causality / Impact in Drug Design
van der Waals Volume (ų)	5.8	16.8	9.9	21.3	CF3​ acts as a robust steric shield against enzymatic attack due to its large volume.
Electronegativity (Pauling)	2.1	2.5	4.0	~3.3 (Group)	Strong electron-withdrawing nature alters dipole moments and reduces adjacent amine basicity.
Lipophilicity (Hansch π)	0.00	0.52	0.14	0.88 - 1.09	High lipophilicity drives membrane permeation and enhances hydrophobic pocket binding.
C-X Bond Energy (kcal/mol)	98	83	116	~110 (C-F)	The extreme strength of the C-F bond prevents metabolic cleavage and reactive metabolite formation.

Mechanistic Pathways: Metabolic Stability & CYP450 Evasion

One of the most common applications of the CF3​ group is blocking metabolic hotspots. Cytochrome P450 (CYP450) enzymes typically initiate metabolism via hydrogen abstraction or electron oxidation. By replacing a susceptible −CH3​ group with a −CF3​ group, the extreme strength of the C-F bond (~110 kcal/mol) and the electron-deficient nature of the carbon completely block oxidative attack[3].

Fig 1: CYP450 metabolic shunting via CF3 substitution vs CH3 oxidation.

Synthetic Methodologies: Installing the CF3​ Motif

Historically, incorporating CF3​ was synthetically punishing, requiring toxic gases like CF3​I or highly corrosive anhydrous hydrogen fluoride. Today, modern discovery chemistry relies on nucleophilic, electrophilic, and radical trifluoromethylation methods[4].

A breakthrough for late-stage functionalization is the use of Langlois Reagent (Sodium trifluoromethanesulfinate, CF3​SO2​Na ) . This inexpensive, stable solid allows for the direct, metal-free radical trifluoromethylation of heteroaromatic rings. The ⋅CF3​ radical is generated via induced decomposition and selectively attacks the most innately reactive, electron-deficient C-H bonds on the substrate[4].

Fig 2: Radical trifluoromethylation workflow using Langlois reagent.

Experimental Protocol: High-Throughput Metabolic Stability Validation

To empirically prove the metabolic advantage of a CF3​ substitution, we utilize a self-validating In Vitro Human Liver Microsome (HLM) Stability Assay. This protocol ensures absolute data trustworthiness by integrating strict causality-driven steps and internal controls.

Objective: Quantify the intrinsic clearance ( CLint​ ) of a CF3​ -substituted lead versus its CH3​ analog.

• Step 1: Matrix Preparation. Thaw HLMs on ice. Prepare a 1 mg/mL protein concentration in 100 mM potassium phosphate buffer (pH 7.4).

  • Causality: Physiological pH and high buffer capacity are required to maintain the native, active conformation of membrane-bound CYP450 enzymes.

• Step 2: Compound Spiking. Add the CF3​ -lead and CH3​ -analog to separate wells at a final concentration of 1 µM. Ensure the final organic solvent concentration (e.g., DMSO) is < 0.5% v/v.

  • Causality: High concentrations of organic solvents will prematurely denature microsomal proteins and artificially suppress CYP activity, yielding false-positive stability data.

• Step 3: Cofactor Initiation. Pre-warm the reaction plate to 37°C for 5 minutes. Initiate the metabolic reaction by adding NADPH (final concentration 1 mM).

  • Causality: NADPH is the obligate electron donor for the CYP450 catalytic cycle. Without it, oxidative metabolism is completely halted.

• Step 4: Quenching & Precipitation. At specific time points (0, 15, 30, 60 minutes), transfer 50 µL aliquots to a quench plate containing 150 µL of ice-cold acetonitrile spiked with an analytical internal standard.

  • Causality: Acetonitrile instantly denatures the enzymes, stopping the reaction at the exact time point, and precipitates proteins to prevent LC-MS/MS column clogging.

• Step 5: Self-Validating Controls (Critical). Run Verapamil (known rapid clearance) and Warfarin (known stable clearance) concurrently on every plate.

  • Trustworthiness Check: If Verapamil fails to clear rapidly ( CLint​ < 40 µL/min/mg) or Warfarin shows > 10% degradation, the entire assay plate is invalidated. This guarantees that the microsomes were viable and the NADPH cofactor was active.

Case Studies in Clinical Success

The theoretical advantages of the CF3​ group translate directly to clinical efficacy.

• Atogepant: An FDA-approved oral CGRP receptor antagonist for migraine prevention. The incorporation of a trifluoromethyl group (alongside a trifluorophenyl group) dramatically enhances its metabolic stability, improves lipophilicity for blood-brain barrier permeability, and increases its binding affinity to the CGRP receptor at low nanomolar concentrations[3].

• Celecoxib: A blockbuster COX-2 inhibitor. The CF3​ group is essential for its selectivity and potency, fitting perfectly into the hydrophobic side pocket of the COX-2 active site while increasing the overall metabolic half-life of the drug[5].

Conclusion

The trifluoromethyl group is far more than a simple structural decoration; it is a highly engineered moiety that fundamentally dictates a drug's pharmacokinetic and pharmacodynamic destiny. By understanding the causality behind its electronegativity, steric bulk, and lipophilicity, medicinal chemists can rationally deploy CF3​ substitutions to rescue metabolically unstable leads, enhance target affinity, and ultimately deliver safer, more efficacious therapeutics to the clinic.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. drughunter.com [drughunter.com]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemistryworld.com [chemistryworld.com]
• 5. advanceseng.com [advanceseng.com]

Advanced Safety &amp; Technical Profile: 4-Chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline

Executive Summary & Chemical Rationale

As drug development increasingly relies on highly functionalized building blocks to optimize pharmacokinetic (PK) and pharmacodynamic (PD) profiles, poly-halogenated secondary anilines have become critical intermediates. 4-Chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline is a specialized compound designed to leverage the unique electronic and steric properties of its substituents.

In medicinal chemistry, the 4-chloro-3-fluoro substitution pattern on the phenyl ring is frequently utilized to enhance binding affinity and metabolic stability, significantly improving the potency of active pharmaceutical ingredients (APIs) such as antimalarial and anticancer agents[1]. Furthermore, the incorporation of the N-(2,2,2-trifluoroethyl) group serves a distinct purpose: it increases the compound's lipophilicity (LogP) to enhance membrane permeability and provides profound steric and electronic hindrance against rapid N-dealkylation—a common metabolic liability of standard N-ethyl groups. However, while these modifications optimize the compound for drug design, they impart unique handling risks and toxicological hazards that require stringent, self-validating laboratory protocols.

Toxicological Profile & Mechanistic Hazards

The hazardous nature of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline is primarily driven by the well-documented toxicity of halogenated anilines. The compound is classified as an acute toxin via oral, dermal, and inhalation routes, and acts as a severe irritant to the skin, eyes, and respiratory tract.

The Causality of Toxicity: Methemoglobinemia

The most critical systemic hazard of this compound is its capacity to induce methemoglobinemia. The toxicity is not caused by the parent molecule itself, but rather by its metabolic activation in the liver. Cytochrome P450 enzymes (specifically CYP1A2 and CYP2E1) oxidize the secondary amine to an N-hydroxylamine intermediate[2][3].

This N-hydroxylated metabolite undergoes a rapid co-oxidation reaction with oxy-hemoglobin (HbO2) within erythrocytes. This reaction oxidizes the ferrous (Fe²⁺) iron center of hemoglobin to the ferric (Fe³⁺) state, forming methemoglobin, which is incapable of binding oxygen[3]. The byproduct of this co-oxidation is a highly reactive nitroso intermediate. This nitroso species can either covalently bind to the β-Cys93 chain of hemoglobin to form sulfinamide adducts or undergo "futile cycling"—being reduced back to the hydroxylamine by cellular reductants, thereby amplifying oxidative stress and methemoglobin formation[2][3].

Metabolic activation pathway of halogenated N-alkyl anilines leading to methemoglobinemia.

Physicochemical & Hazard Summary

To facilitate rapid risk assessment, the quantitative data and extrapolated Global Harmonized System (GHS) classifications for this compound are summarized below.

Property / Classification	Value / Description
Molecular Formula	C₈H₆ClF₄N
Molecular Weight	227.59 g/mol
Physical State	Liquid / Low-melting solid (extrapolated)
Primary Functional Groups	Chloro, Fluoro, Trifluoroethyl, Secondary Amine
Acute Toxicity (Oral/Dermal/Inhalation)	Category 3 (H301, H311, H331) - Toxic[4]
Skin Corrosion / Irritation	Category 2 (H315) - Causes skin irritation[4]
Serious Eye Damage / Irritation	Category 2 (H319) - Causes serious eye irritation[4]
Specific Target Organ Toxicity (STOT SE)	Category 3 (H335) - May cause respiratory irritation[4]

Advanced Handling & Experimental Workflows

Handling highly fluorinated, halogenated anilines requires a self-validating operational protocol. Standard fume hood usage is insufficient without secondary verification of containment. The following step-by-step methodology ensures absolute isolation of the compound during synthetic workflows.

Step-by-Step Synthesis & Handling Protocol

• Environmental Baseline Verification: Before opening the primary containment vessel, activate a Photoionization Detector (PID) equipped with a 10.6 eV lamp inside the fume hood. Calibrate the baseline to ensure ambient volatile organic compounds (VOCs) are <1 ppm.

• Inert Atmosphere Assembly: Due to the potential for auto-oxidation of secondary anilines into colored, reactive oligomers, all material transfers must occur under an inert Argon atmosphere using a Schlenk line.

• Material Transfer: Weigh the compound using a closed-system analytical balance or via volumetric transfer if in solution. Maintain the PID sensor within 12 inches of the transfer zone. Validation Check: If the PID registers a sustained spike >10 ppm, halt the transfer immediately and increase hood face velocity.

• Reaction Execution: Seal the reaction vessel with PTFE-lined septa. Do not use standard rubber septa, as the lipophilic trifluoroethyl group allows the compound to rapidly permeate and degrade natural rubber.

• Chemical Quenching (Post-Reaction): Residual unreacted aniline must be quenched before disposal. Add a 1M solution of hydrochloric acid (HCl) to convert the volatile free-base aniline into its non-volatile, water-soluble hydrochloride salt.

Self-validating experimental handling and emergency decontamination workflow.

Emergency Response & Decontamination

In the event of an exposure or spill, standard laboratory decontamination procedures (like immediate bleaching) are chemically illogical and dangerous. Applying sodium hypochlorite (bleach) directly to halogenated anilines can generate highly volatile, strictly toxic N-chloroamines.

• Spill Decontamination: First, apply a mild reducing agent such as 1% ascorbic acid to the spill area. This chemically reduces any reactive nitroso or hydroxylamine species back to the parent amine. Only after a 5-minute reduction period should an absorbent material and secondary oxidative wash (5% bleach) be applied.

• Biological Exposure (First Aid): If dermal or inhalation exposure occurs, immediate medical attention is required. If clinical signs of methemoglobinemia present (cyanosis, chocolate-brown blood, shortness of breath), the standard antidotal therapy is an intravenous infusion of Methylene Blue (typically 1-2 mg/kg). Methylene blue acts as an artificial electron acceptor for NADPH-methemoglobin reductase, rapidly accelerating the enzymatic reduction of toxic Fe³⁺ methemoglobin back to functional Fe²⁺ hemoglobin[2].

References

• Ossila - 4-Chloro-3-fluoroaniline | CAS 367-22-6 - Ossila URL
• Sigma-Aldrich - 4-Chloro-3-fluoroaniline = 97.
• SynQuest Labs - 4-Chloro-3-fluoroaniline - Synquest Labs URL
• Tox and Hound - Tox and Hound - Fellow Friday - Methylene Blue Infusions URL
• ACS Publications - Methemoglobin Formation and Characterization of Hemoglobin Adducts of Carcinogenic Aromatic Amines and Heterocyclic Aromatic Amines URL

Sources

• 1. ossila.com [ossila.com]
• 2. Tox and Hound - Fellow Friday - Methylene Blue Infusions [toxandhound.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. synquestlabs.com [synquestlabs.com]

Strategic Management, Handling, and Remediation of Chlorinated Aniline Compounds

Executive Summary & Chemical Profiling

Chlorinated anilines (chloroanilines)—encompassing the ortho (2-chloroaniline), meta (3-chloroaniline), and para (4-chloroaniline) isomers—are highly reactive, toxic synthetic intermediates utilized extensively in the pharmaceutical, dye, and agrochemical industries. While their chemical structure makes them invaluable as precursors, it also imparts severe hematotoxicity, environmental recalcitrance, and carcinogenic potential.

As a Senior Application Scientist, it is critical to understand that safe handling cannot rely on rote memorization of Safety Data Sheets (SDS). Instead, safety protocols must be intrinsically tied to the physicochemical properties of the molecules. The lipophilicity of the chlorinated aromatic ring facilitates rapid percutaneous absorption, bypassing first-pass metabolism and directly inducing methemoglobinemia by oxidizing Fe(II) in hemoglobin to Fe(III).

The table below summarizes the quantitative hazard parameters for the three primary isomers, highlighting the acute toxicity profiles that dictate our handling procedures.

Table 1: Physicochemical Hazard Profiling of Chloroaniline Isomers

Physicochemical Property	2-Chloroaniline	3-Chloroaniline	4-Chloroaniline
Oral LD50	256 mg/kg (Mouse)	Category 3 Toxic	256 - 300 mg/kg (Rat)
Dermal LD50	Data Unavailable	Category 3 Toxic	360 mg/kg (Rabbit)
Inhalation LC50 (4h)	4.1 mg/L (Rat)	Category 3 Toxic	2,340 mg/m³ (Rat)
Flash Point	Data Unavailable	Data Unavailable	120 °C (248 °F)
Auto-ignition Temp	Data Unavailable	Data Unavailable	400 °C (752 °F)

(Data synthesized from cited authoritative sources[1][2][3][4])

Mechanistic Basis of Reactivity and Storage Incompatibilities

The dual reactivity of chloroanilines dictates their storage incompatibilities. They possess an electron-rich aromatic ring and a highly nucleophilic primary amine group.

• Oxidative Instability: Contact with strong oxidizers triggers rapid, violent oxidation of the amine and aromatic system. For example, exposure to red fuming nitric acid can lead to hypergolic reactions—spontaneous ignition—that proceed without an external ignition source[5].

• Electrophilic Exothermicity: The nucleophilic nature of the primary amine makes chloroanilines highly reactive toward electrophiles. Contact with strong acids, acid chlorides, acid anhydrides, and chloroformates results in rapid, strongly exothermic acylation or salt-formation reactions that can over-pressurize sealed storage containers[2][6].

• Auto-Oxidation: Aromatic amines auto-oxidize in the presence of atmospheric oxygen and light, forming highly colored polymeric degradation products (e.g., azo compounds, quinone imines). Therefore, they must be stored in cool, dry, well-ventilated areas, protected from light, and maintained under an inert atmosphere (e.g., argon or nitrogen)[6].

Self-Validating Handling and Spill Response Protocols

The following step-by-step methodology ensures a self-validating system for emergency spill response. Every step is designed to mitigate a specific physicochemical hazard associated with chloroanilines.

Step-by-Step Methodology: Emergency Spill Response and Decontamination

Phase 1: Isolation and PPE Donning

• Evacuate: Immediately isolate the spill area in all directions for at least 50 meters (150 feet) for liquids or 25 meters (75 feet) for solids[7]. This prevents inadvertent exposure to the highly toxic vapor phase.

• Ventilate: Ensure the chemical fume hood or local exhaust ventilation is operating at maximum capacity to prevent the accumulation of toxic fumes.

• Protect: Don NIOSH/MSHA-approved respiratory protection (e.g., Type A brown filter for organic vapors or a self-contained breathing apparatus for large spills), chemical-resistant gloves (tested to EN ISO 374), and a full protective suit[4][8].

Phase 2: Containment and Neutralization 4. Absorb: For liquid spills (e.g., 2-chloroaniline), cover the area with an inert, non-combustible absorbent material such as sand, diatomite, or universal binders. Do not use combustible materials like sawdust if strong oxidizers are present[1]. 5. Collect: Carefully sweep the absorbed mixture using non-sparking tools to avoid aerosolizing the dust, and transfer it into a secure, tightly sealed hazardous waste container[2].

Phase 3: Multi-Stage Decontamination 6. Primary Wash: Because chloroanilines exhibit low aqueous solubility but high organic solubility, solvent-wash all contaminated surfaces with 60-70% ethanol to effectively solubilize the free base residue[7]. 7. Secondary Wash: Follow the ethanol wash with a thorough scrubbing using a soap and water solution to remove the solubilized mixture and any remaining micro-particulates[7]. 8. Disposal: Label all collected materials, including contaminated PPE and absorbent paper, as EPA Hazardous Waste Number P024 (waste code T) and transfer to a licensed disposal facility[5].

Workflow for chloroaniline spill containment and multi-stage decontamination.

Environmental Persistence and Degradation Pathways

In environmental and wastewater remediation contexts, the degradation of chloroanilines requires specialized approaches due to the recalcitrance of the carbon-chlorine bond.

Biological Co-Metabolism: Bacteria such as Pseudomonas sp. and Rhodococcus cannot easily utilize chloroanilines as a sole carbon source. Instead, they require a co-substrate like aniline or 4-chlorophenol to induce the necessary oxidoreductase enzymes[9][10]. The degradation initiates via hydroxylation and deamination to form 4-chlorocatechol. Subsequently, the enzyme catechol 1,2-dioxygenase catalyzes an ortho-cleavage of the aromatic ring, yielding 3-chloro-cis,cis-muconic acid, which is eventually mineralized[11].

Photolytic Degradation: Advanced oxidation processes (e.g., UV/TiO2/H2O2 systems) degrade 4-chloroaniline via hydroxyl (OH) radical attack. This proceeds through two primary routes: substitution of the amino group to form 4-chlorophenol, or heterolytic cleavage releasing HCl to form an aniline radical. Both intermediates undergo further ring cleavage to achieve complete mineralization[12].

Photolytic and biological degradation pathways of 4-chloroaniline.

References

• 4-Chloroaniline - STORAGE REQUIREMENTS - Santa Cruz Biotechnology - 5

• 3-Chloroaniline - Safety data sheet - CPAchem - 1

• 4-Chloroaniline-2,3,5,6-d4 - Safety Data Sheet - C/D/N Isotopes, Inc. - 2

• 3-Chloroaniline - SAFETY DATA SHEET - Fisher Scientific - 8

• o-Chloro Aniline CAS No 95-51-2 MATERIAL SAFETY DATA SHEET - CDH Fine Chemical - 3

• 4-Chloroaniline 103500 - Safety Data Sheet - DC Fine Chemicals -4

• 2-Chloroaniline - SAFETY DATA SHEET - Fisher Scientific - 6

• Biodegradation characteristics of p-Chloroaniline and the mechanism of co-metabolism with aniline by Pseudomonas sp. CA-1 - PubMed - 9

• Elucidating the co-metabolism mechanism of 4-chlorophenol and 4-chloroaniline degradation by Rhodococcus through genomics and transcriptomics - PubMed - 10

• SAFETY DATA SHEET - TCI Chemicals - Link

• Microbial degradation of 4-chloroaniline by a bacterial consortium - African Journal of Microbiology Research -11

• ADVANCED DEGRADATION OF 4-CHLOROANILINE FROM WATER IN UV/TiO2/H2O2 SYSTEM - CABI Digital Library - 12

• O-CHLOROANILINE - CAMEO Chemicals | NOAA - 7

Sources

• 1. cpachem.com [cpachem.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. dcfinechemicals.com [dcfinechemicals.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. fishersci.com [fishersci.com]
• 7. O-CHLOROANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. fishersci.com [fishersci.com]
• 9. Biodegradation characteristics of p-Chloroaniline and the mechanism of co-metabolism with aniline by Pseudomonas sp. CA-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Elucidating the co-metabolism mechanism of 4-chlorophenol and 4-chloroaniline degradation by Rhodococcus through genomics and transcriptomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academicjournals.org [academicjournals.org]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]

Protocols & Analytical Methods

Application Note: Synthesis and Validation of 4-Chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline

Introduction & Strategic Rationale

The incorporation of the 2,2,2-trifluoroethyl group into aniline derivatives is a privileged strategy in medicinal chemistry. The N -trifluoroethyl motif acts as a bioisostere for N -isopropyl or N -ethyl groups while significantly dampening basicity, increasing lipophilicity, and blocking oxidative N -dealkylation by cytochrome P450 enzymes.

Synthesizing 4-chloro-3-fluoro- N -(2,2,2-trifluoroethyl)aniline presents a specific kinetic challenge. The starting material, 4-chloro-3-fluoroaniline, is a highly deactivated nucleophile due to the strong inductive electron-withdrawing effects of the halogen substituents. Furthermore, standard SN​2 alkylation using 2,2,2-trifluoroethyl halides (e.g., CF3​CH2​I ) is severely retarded because the adjacent CF3​ group destabilizes the electron-rich transition state. To overcome these barriers, researchers must employ highly electrophilic reagents or optimized reductive amination pathways [1].

Mechanistic Pathway Selection

To ensure high-yielding conversions, this guide evaluates three distinct synthetic methodologies, focusing on causality and chemical kinetics.

• Route A: Direct Alkylation via Trifluoromethanesulfonate (Triflate) By utilizing 2,2,2-trifluoroethyl trifluoromethanesulfonate, the kinetic barrier of the CF3​ group is overcome by the exceptional leaving-group ability of the triflate anion. This is the most reliable method for highly deactivated anilines [2].

• Route B: Reductive Amination via Hemiacetal This route uses trifluoroacetaldehyde ethyl hemiacetal. Because the deactivated aniline forms imines poorly, the reaction requires harsh dehydrating conditions (e.g., TiCl4​ ) to force iminium formation prior to reduction. While atom-economical, it often suffers from lower yields for electron-poor substrates [3].

• Route C: Triazine-Mediated Transfer (TTFET) A modern, transition-metal-free approach utilizing 2,4,6-tris(2,2,2-trifluoroethoxy)-1,3,5-triazine (TTFET). TTFET acts as a stable, solid reservoir of the trifluoroethyl group, avoiding the volatility and hydrolytic instability of triflates while providing excellent yields [1].

Fig 1. Synthetic pathways for N-trifluoroethylation of deactivated anilines.

Quantitative Route Comparison

Synthetic Route	Primary Reagent	Yield Range	Reaction Time	Advantages	Disadvantages
A. Triflate Alkylation	CF3​CH2​OTf	75 - 85%	12 - 24 h	Highly reliable for poor nucleophiles; simple workup.	Reagent is expensive and moisture-sensitive.
B. Reductive Amination	CF3​CH(OH)OEt	40 - 60%	24 - 48 h	Utilizes cheaper, readily available reagents.	Sluggish imine formation; requires strong Lewis acids.
C. TTFET Transfer	TTFET	80 - 90%	6 - 10 h	Uses stable, solid reagent; metal-free; scalable.	Requires high temperatures (100 °C) in DMF.

Experimental Protocols

Protocol A: Direct Alkylation using 2,2,2-Trifluoroethyl Triflate

Causality Note: N,N -Diisopropylethylamine (DIPEA) is selected as the base because its steric bulk prevents it from competing with the aniline for the highly reactive triflate electrophile.

• Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Reagent Charging: Dissolve 4-chloro-3-fluoroaniline (1.0 mmol, 145.6 mg) in anhydrous Tetrahydrofuran (THF) or Toluene (5.0 mL).

• Base Addition: Add DIPEA (2.0 mmol, 348 μ L) via syringe. Stir for 5 minutes at room temperature.

• Electrophile Addition: Cool the mixture to 0 °C. Dropwise, add 2,2,2-trifluoroethyl trifluoromethanesulfonate (1.2 mmol, 278 mg). Self-Validation: The reaction must be kept strictly anhydrous during this step to prevent competitive hydrolysis of the triflate.

• Heating: Attach a reflux condenser and heat the mixture to 60 °C for 18 hours.

• Monitoring: Monitor the reaction via TLC (Hexane/EtOAc 8:2). The product will exhibit a higher Rf​ value than the starting aniline due to the loss of a primary amine hydrogen and the addition of the lipophilic CF3​CH2​ group.

• Workup: Quench with saturated aqueous NaHCO3​ (10 mL). Extract with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

• Purification: Purify via silica gel flash chromatography to afford the pure target compound.

Protocol B: Triazine-Mediated Transfer (TTFET)

Causality Note: TTFET acts as an activated fluoroalkyl donor. The cyanurate byproduct is highly water-soluble, allowing for an exceptionally clean aqueous workup [1].

• Reagent Charging: To a solution of TTFET (0.6 mmol) in anhydrous DMF (3.0 mL), add 4-chloro-3-fluoroaniline (1.0 mmol, 145.6 mg).

• Reaction: Stir the reaction mixture at 100 °C for 8–10 hours under a nitrogen atmosphere.

• Workup: Cool the mixture to room temperature. Add Ethyl Acetate (30 mL) and distilled water (30 mL). The cyanuric acid byproduct partitions entirely into the aqueous phase.

• Extraction: Separate the layers and wash the organic layer with water (2 × 20 mL) to remove residual DMF, followed by brine (20 mL).

• Isolation: Dry over MgSO4​ , concentrate, and purify via column chromatography (Hexane/EtOAc 20:5) to yield the product as a solid/oil.

Analytical Characterization & Validation System

To ensure scientific integrity, the synthesized compound must be validated through a multi-modal analytical workflow.

• 19 F NMR (282 MHz, CDCl3​ ): Crucial for verifying the incorporation of the trifluoroethyl group. Expect a distinct triplet at δ≈−71.5 ppm ( 3JHF​≈9.0 Hz) corresponding to the CF3​ group, and a multiplet at δ≈−115.0 ppm for the aromatic fluorine.

• 1 H NMR (300 MHz, CDCl3​ ): The methylene protons of the trifluoroethyl group will appear as a characteristic quartet at δ≈3.75 ppm ( 3JHF​≈9.0 Hz), integrating to 2H. The broad singlet for the secondary amine (NH) will appear around δ≈4.1 ppm.

• LC-MS (ESI+): Expect a pseudo-molecular ion [M+H]+ at m/z≈228.0 (for the 35Cl isotope) and 230.0 (for the 37Cl isotope) in a 3:1 ratio, confirming the presence of the chlorine atom.

Fig 2. Self-validating analytical workflow for product confirmation.

References

• Transition metal-free N-fluoroalkylation of amines using cyanurate activated fluoroalcohols. The Royal Society of Chemistry.
• US8933095B2 - KAT II inhibitors.
• Palladium-Catalyzed Arylation of Fluoroalkylamines.

Application Note: Iron-Catalyzed N-Trifluoroethylation of 4-Chloro-3-fluoroaniline

Abstract

This document provides a comprehensive guide for the N-trifluoroethylation of 4-chloro-3-fluoroaniline, a critical transformation for synthesizing key intermediates in pharmaceutical and agrochemical research. The introduction of a trifluoroethyl moiety is a widely employed strategy to enhance a molecule's metabolic stability, lipophilicity, and target binding affinity. This protocol details a robust and efficient one-pot method utilizing an iron-porphyrin catalyst with the readily available and stable salt, 2,2,2-trifluoroethylamine hydrochloride, as the trifluoroethyl source. The procedure operates under mild conditions and avoids the need for an inert atmosphere, making it highly practical for a standard laboratory setting.[1][2] We will cover the reaction principle, a detailed step-by-step experimental protocol, characterization data, and a troubleshooting guide to ensure reproducible and high-yield synthesis.

Introduction and Reaction Principle

N-trifluoroethylated amines are pivotal structural motifs in modern medicinal chemistry.[1][2] The target molecule, N-(2,2,2-trifluoroethyl)-4-chloro-3-fluoroaniline, incorporates both the beneficial trifluoroethyl group and a di-halogenated phenyl ring, making it a versatile building block for more complex bioactive molecules.[3]

The protocol described herein is based on an iron-porphyrin-catalyzed N-H insertion reaction.[1][2][4] The process is a one-pot cascade that begins with the in situ generation of trifluorodiazoethane (CF₃CHN₂) from 2,2,2-trifluoroethylamine hydrochloride. This is achieved through a classical diazotization reaction using sodium nitrite in an acidic aqueous medium. The iron catalyst then facilitates the insertion of the trifluoroethylidene carbene, derived from the diazo compound, into the N-H bond of the 4-chloro-3-fluoroaniline substrate. This approach is advantageous as it circumvents the isolation of the potentially unstable trifluorodiazoethane intermediate.[2]

The overall transformation is shown below:

Caption: General scheme for the iron-catalyzed N-trifluoroethylation.

Experimental Protocol

This procedure is adapted from the established iron-porphyrin-catalyzed method for anilines.[1]

Materials and Reagents

Reagent	Supplier	Purity	CAS Number	Notes
4-Chloro-3-fluoroaniline	Standard Vendor	>98%	367-22-6	Substrate
2,2,2-Trifluoroethylamine hydrochloride	Standard Vendor	>98%	373-88-6	Trifluoroethyl source
Sodium Nitrite (NaNO₂)	Standard Vendor	>99%	7632-00-0	Diazotizing agent
Acetic Acid (Glacial)	Standard Vendor	>99.7%	64-19-7	Acid catalyst for diazotization
Iron(III) meso-tetra(phenyl)porphine chloride (Fe(TPP)Cl)	Standard Vendor	>95%	16456-81-8	Catalyst
Dichloromethane (CH₂Cl₂)	Standard Vendor	ACS Grade	75-09-2	Organic solvent
Deionized Water (H₂O)	In-house	N/A	7732-18-5	Aqueous solvent
Anhydrous Sodium Sulfate (Na₂SO₄)	Standard Vendor	ACS Grade	7757-82-6	Drying agent
Ethyl Acetate	Standard Vendor	ACS Grade	141-78-6	For chromatography
Hexanes	Standard Vendor	ACS Grade	110-54-3	For chromatography
Silica Gel	Standard Vendor	230-400 mesh	7631-86-9	Stationary phase for chromatography

Equipment:

• Oven-dried 25 mL Schlenk tube

• Magnetic stir plate and stir bars

• Standard laboratory glassware (beakers, flasks, separatory funnel)

• Rotary evaporator

• Glass column for chromatography

• Thin Layer Chromatography (TLC) plates (silica gel coated)

Step-by-Step Procedure

The workflow for the synthesis is outlined in the diagram below.

Caption: Step-by-step experimental workflow for N-trifluoroethylation.

• Reaction Setup: To an oven-dried Schlenk tube containing a magnetic stir bar, add 2,2,2-trifluoroethylamine hydrochloride (81.3 mg, 0.6 mmol, 2.0 equiv), acetic acid (36.0 mg, 0.6 mmol, 2.0 equiv), deionized water (2 mL), and dichloromethane (1 mL). Begin stirring at room temperature under a normal air atmosphere.[1]

• In-situ Diazotization: To the biphasic solution, add sodium nitrite (41.4 mg, 0.6 mmol, 2.0 equiv). Stir the resulting mixture vigorously at room temperature for 30 minutes. The solution will typically turn a pale yellow color.

• N-H Insertion: To the vigorously stirred solution, add 4-chloro-3-fluoroaniline (43.7 mg, 0.3 mmol, 1.0 equiv) followed by the catalyst, Fe(TPP)Cl (2.0 mg, 0.0027 mmol, 0.9 mol%).

• Reaction Monitoring: Continue to stir the reaction vigorously at room temperature. Monitor the consumption of the starting aniline by TLC (e.g., using a 1:4 mixture of ethyl acetate/hexanes as the eluent). The reaction is typically complete within 4-8 hours.

• Aqueous Work-up: Upon completion, transfer the reaction mixture to a separatory funnel. Dilute with an additional 10 mL of dichloromethane. Wash the organic layer sequentially with 15 mL of saturated sodium bicarbonate solution and 15 mL of brine.[5]

• Drying and Concentration: Drain the organic layer into an Erlenmeyer flask and dry over anhydrous sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel. A gradient elution starting with 100% hexanes and gradually increasing to 5-10% ethyl acetate in hexanes is typically effective for separating the product. Combine the product-containing fractions and remove the solvent in vacuo to yield N-(2,2,2-trifluoroethyl)-4-chloro-3-fluoroaniline as a pure solid or oil.

Expected Results and Characterization

The reaction exhibits good functional group compatibility and generally provides moderate to high yields for a range of aniline substrates.[2]

Compound	Molecular Formula	Molecular Weight ( g/mol )	Physical Form	Expected Yield Range
4-Chloro-3-fluoroaniline (Starting Material)	C₆H₅ClFN	145.56	Liquid/Solid	N/A
N-(2,2,2-trifluoroethyl)-4-chloro-3-fluoroaniline (Product)	C₈H₆Cl₂F₄N	227.59	Solid/Oil	60-85%

Note: The expected yield is an estimate based on published results for structurally similar anilines under these reaction conditions.[2]

Characterization: The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H, ¹³C, and ¹⁹F NMR: To confirm the chemical structure and the successful incorporation of the trifluoroethyl group.

• Mass Spectrometry (MS): To verify the molecular weight of the product.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Incomplete diazotization. 2. Catalyst is inactive. 3. Insufficient mixing of the biphasic system.	1. Ensure NaNO₂ and acetic acid are fresh and added in the correct stoichiometry. 2. Use a fresh batch of Fe(TPP)Cl catalyst. 3. Increase the stirring speed to ensure a fine emulsion for efficient reaction.
Reaction Stalls	1. Substrate is sterically hindered or electronically deactivated. 2. Low reaction temperature.	1. For less reactive anilines, consider increasing the reaction temperature to 40-50°C. 2. Ensure the reaction is not being over-cooled by the laboratory environment.
Difficult Purification	1. Product co-elutes with starting aniline. 2. Formation of polar byproducts.	1. Perform an acidic wash (e.g., with 1M HCl) during work-up to convert the unreacted basic aniline into its water-soluble salt, simplifying purification.[5] 2. Optimize the chromatography eluent system; a shallower gradient may be required.

Safety Precautions

• 4-Chloro-3-fluoroaniline: This compound is toxic if swallowed, in contact with skin, or if inhaled. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Dichloromethane: This is a volatile and potentially carcinogenic solvent. All operations involving dichloromethane must be conducted in a well-ventilated chemical fume hood.

• General: Standard laboratory safety practices should be followed at all times. Review the Safety Data Sheet (SDS) for each reagent before use.

References

• BenchChem. (2025). Application Notes and Protocols: N-Trifluoroethylation of Anilines with 2,2,2-Trifluoroethylamine Hydrochloride. BenchChem.

• Ren, S., Xu, G., Guo, Y., Liu, Q., & Guo, C. (2021). Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution. RSC Advances, 11(33), 20322-20325. Available at: [Link]

• Royal Society of Chemistry. (2021). Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution. RSC Publishing.

• National Center for Biotechnology Information. (2021). Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution. U.S. National Library of Medicine. Available at: [Link]

• Ren, S., Xu, G., Guo, Y., Liu, Q., & Guo, C. (2021). Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution. ResearchGate. Available at: [Link]

• BenchChem. (2025). Removal of unreacted 3-(trifluoromethyl)aniline from the product. BenchChem.

Sources

• 1. Iron porphyrin-catalyzed N -trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03379D [pubs.rsc.org]
• 2. Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ossila.com [ossila.com]
• 4. Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]

Application Notes &amp; Protocols: Strategic N-Trifluoroethylation of 4-Chloro-3-fluoroaniline for Advanced Drug Discovery

Introduction: The Strategic Imperative for Fluoroalkylation

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine-containing moieties is a cornerstone of rational drug design. The trifluoroethyl group (-CH₂CF₃), in particular, is a privileged substituent used to enhance critical pharmacological properties. Its introduction into a molecule can significantly improve metabolic stability, membrane permeability, and target binding affinity by virtue of its strong electron-withdrawing nature, high lipophilicity, and its role as a bioisostere.[1][2][3]

4-Chloro-3-fluoroaniline is a versatile and high-value building block, frequently utilized in the synthesis of targeted therapeutics, including potent kinase inhibitors.[4][5][6] The combination of its specific halogenation pattern with a trifluoroethyl group creates a powerful synthon for developing next-generation pharmaceutical agents. This guide provides a comprehensive overview of the reaction of 4-chloro-3-fluoroaniline with trifluoroethylating agents, detailing reaction mechanisms, field-proven experimental protocols, and robust analytical characterization methods.

Mechanistic Overview: Pathways to N-Trifluoroethylation

The N-trifluoroethylation of anilines can be achieved through several distinct mechanistic pathways. The choice of trifluoroethylating agent and reaction conditions dictates the operative mechanism and, consequently, the reaction's scope, efficiency, and functional group tolerance.

Two primary approaches are commonly employed:

• Reaction with Trifluoroethylating Reagents: These reagents act as electrophilic, nucleophilic, or radical sources of the trifluoroethyl group.[7][8][9]

• Catalytic Reaction with Trifluoroethylamine Precursors: Inexpensive and stable sources like 2,2,2-trifluoroethylamine hydrochloride or trifluoroacetic acid can be activated to form the desired C-N bond.[10][11][12][13]

The diagram below illustrates the conceptual pathways for the N-trifluoroethylation of 4-chloro-3-fluoroaniline.

Caption: General mechanistic routes for N-trifluoroethylation.

Comparative Analysis of Trifluoroethylation Methodologies

The selection of a synthetic protocol depends on factors such as substrate scope, catalyst cost, operational simplicity, and scalability. The following table summarizes and compares prominent methods applicable to 4-chloro-3-fluoroaniline.

Methodology	Trifluoroethyl Source	Key Reagents/Catalyst	Typical Conditions	Advantages	Limitations
Iron-Porphyrin Catalysis [10][13]	2,2,2-Trifluoroethylamine HCl	Fe(TPP)Cl, NaNO₂, Acetic Acid	Aqueous solution, Room Temp.	One-pot, mild conditions, uses inexpensive fluorine source, good functional group tolerance.	Catalyst required; mechanism involves in-situ generated diazo species.
Catalyst-Free Reductive Amination [11][12]	Trifluoroacetic Acid (TFA)	Phenylsilane (PhSiH₃)	Toluene or THF, 70 °C	Catalyst-free, uses stable and low-cost TFA.	Primary anilines can be poor substrates, often resulting in lower conversion.[11]
Copper-Mediated Cross-Coupling [14]	2,2-Dichloro-1,1,1-trifluoroethane (CF₃CHCl₂)	Cu, Ethanolamine, Et₃N	CH₃CN, 50 °C	Applicable to N-H bonds in various heterocycles.	Requires stoichiometric copper and specific trifluoroethyl source.
Hypervalent Iodine Reagents [7]	Togni Reagents	Often catalyst-free or with a metal catalyst	Varies	Broad substrate scope.	Reagents are specialized and can be expensive.

Detailed Experimental Protocols

The following protocols are designed to be self-validating systems, providing detailed, step-by-step instructions grounded in established literature.

Protocol 1: Iron-Porphyrin Catalyzed N-Trifluoroethylation

This protocol leverages an iron(III) porphyrin catalyst to facilitate a one-pot cascade reaction involving diazotization followed by N-H insertion.[10][13][15] It is advantageous for its operational simplicity and use of readily available starting materials.

Causality Behind Experimental Choices:

• 2,2,2-Trifluoroethylamine HCl & NaNO₂: These reagents react in acidic medium (acetic acid) to generate trifluorodiazoethane in situ, the active trifluoroethylating species.

• Fe(TPP)Cl Catalyst: The iron porphyrin complex catalyzes the N-H insertion of the aniline into the bond formed from the diazo species.

• Biphasic System (H₂O/DCM): The reaction is performed in an aqueous/organic biphasic system to facilitate the interaction of all components.

Caption: Experimental workflow for iron-catalyzed N-trifluoroethylation.[15]

Procedure:

• To an oven-dried Schlenk tube, add 2,2,2-trifluoroethylamine hydrochloride (0.6 mmol), acetic acid (0.6 mmol), 2 mL of H₂O, and 1 mL of dichloromethane (DCM) under an air atmosphere.[15]

• Add sodium nitrite (NaNO₂) (0.6 mmol) to the tube.

• Stir the resulting biphasic solution vigorously at room temperature for 30 minutes. The aqueous layer will typically turn a pale yellow, indicating the formation of the diazo species.

• To this vigorously stirred solution, add 4-chloro-3-fluoroaniline (0.3 mmol) followed by the iron(III) catalyst, Fe(TPP)Cl (0.9 mol%).[15]

• Continue stirring at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS.

• Upon completion, transfer the reaction mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the desired N-(2,2,2-trifluoroethyl)-4-chloro-3-fluoroaniline.

Safety Precautions:

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Diazo compounds are potentially explosive; although generated in situ in small quantities, caution is advised.

Protocol 2: Conceptual Catalyst-Free Reductive Trifluoroethylation

This method uses trifluoroacetic acid (TFA) as an inexpensive and stable fluorine source, coupled with a silane reducing agent.[11][12] While highly effective for secondary amines, its application to primary anilines like 4-chloro-3-fluoroaniline can result in lower yields and may require a two-step approach (e.g., initial formation of an imine).[11] The following is a conceptual protocol for a three-component coupling that could be adapted.

Causality Behind Experimental Choices:

• TFA: Serves as the source of the trifluoroacetyl group, which is subsequently reduced.

• Aldehyde/Ketone: Reacts with the primary aniline to form an intermediate imine/enamine.

• Phenylsilane (PhSiH₃): A mild reducing agent capable of reducing the C=N bond and the trifluoroacetyl intermediate.

Caption: Workflow for three-component reductive trifluoroethylation.[12]

Procedure (Conceptual Three-Component):

• To an oven-dried round-bottomed flask under an inert atmosphere, add 4-chloro-3-fluoroaniline (0.50 mmol) and an appropriate aldehyde (e.g., formaldehyde or a protected equivalent, 0.50 mmol).[11]

• Add toluene (0.5 mL) followed by phenylsilane (0.25 mmol) and stir at 70 °C for 10-15 minutes to facilitate imine formation.

• Add trifluoroacetic acid (TFA) (0.875 mmol) followed by additional phenylsilane (1.00 mmol).[11]

• Heat the reaction at 70 °C for 16 hours, monitoring by TLC or GC-MS.

• Upon completion, allow the reaction to cool to room temperature and concentrate under reduced pressure.

• Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution to neutralize excess acid.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Analytical Characterization of the Product

Robust analytical characterization is essential to confirm the identity and purity of the synthesized N-(2,2,2-trifluoroethyl)-4-chloro-3-fluoroaniline.

Technique	Purpose	Expected Observations / Key Parameters
GC-MS [3][16]	Purity assessment and identity confirmation.	A single major peak with the expected molecular ion (m/z) for C₈H₆ClF₄N. Fragmentation pattern consistent with the loss of CF₃ and other characteristic fragments.
¹H NMR	Structural elucidation.	Aromatic protons in the 6.5-7.5 ppm region showing splitting patterns consistent with a 1,2,4-trisubstituted ring. A quartet for the -CH₂- group coupled to the -CF₃ group. A broad singlet or triplet for the N-H proton.
¹⁹F NMR	Confirmation of trifluoroethyl group.	A triplet in the region of -70 to -75 ppm, corresponding to the -CF₃ group coupled to the adjacent -CH₂- protons.
¹³C NMR	Carbon skeleton confirmation.	A quartet for the CF₃ carbon with a large ¹JCF coupling constant. A quartet for the CH₂ carbon with a ²JCF coupling constant. Aromatic carbons with C-F and C-Cl splitting.
IR Spectroscopy [17]	Functional group identification.	Characteristic peaks for N-H stretching (~3400 cm⁻¹), aromatic C-H stretching (~3100-3000 cm⁻¹), C-F stretching (strong bands ~1350-1100 cm⁻¹), and C-Cl stretching (~800-600 cm⁻¹).

Conclusion

The N-trifluoroethylation of 4-chloro-3-fluoroaniline is a valuable transformation for generating advanced intermediates in drug discovery. This guide has detailed robust and reproducible protocols, primarily highlighting an operationally simple iron-catalyzed method that utilizes an inexpensive fluorine source. By understanding the underlying mechanisms and having access to detailed, field-tested protocols, researchers can efficiently synthesize these critical building blocks. The continued exploration of derivatives based on this scaffold holds significant promise for the discovery of next-generation therapeutics with enhanced pharmacological profiles.

References

• Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution. RSC Publishing. (2021).
• A practical and catalyst-free trifluoroethylation reaction of amines using trifluoroacetic acid.
• 4-Chloro-3-fluoroaniline | CAS 367-22-6. Ossila.
• A practical and catalyst-free trifluoroethylation reaction of amines using trifluoroacetic acid.
• Trifluoromethylarylation of alkenes using anilines.
• N−H Trifluoroethylation of Indoles and other Aromatic N‐Heterocycles with CF3CHCl2 by Copper‐Mediated Cross‐Coupling Reaction.
• Application Notes and Protocols: N-Trifluoroethylation of Anilines with 2,2,2-Trifluoroethylamine Hydrochloride. Benchchem.
• Recent advances in the trifluoromethylation methodology and new CF3-containing drugs.
• The Strategic Role of 3-Chloro-4-fluoroaniline in the Synthesis of Advanced Kinase Inhibitors. Benchchem.
• Trifluoromethyl
• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. (2022).
• Commonly utilized trifluoromethylation reagents.
• Innate C-H trifluoromethyl
• Application Note: Analytical Characterization of N-propyl-3-(trifluoromethyl)aniline. Benchchem.
• 4-Chloro-3-fluoroaniline: A Versatile Intermediate for Pharmaceutical and Chemical Synthesis.
• Application Note: High-Throughput Characterization of Aniline and Its Derivatives by Gas Chromatography-Mass Spectrometry (GC-MS). Benchchem.
• Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution.
• A Comprehensive Technical Guide to 3-Chloro-4-fluoroaniline: Structure, Properties, Synthesis, and Applic

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Advanced Application Note: Chemoselective Catalytic Hydrogenation of Nitroarenes

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide an authoritative, mechanistically grounded guide for the chemoselective reduction of functionalized nitroarenes to aniline derivatives, mitigating side reactions such as hydrodehalogenation or alkene reduction.

Mechanistic Framework: The Haber Pathway

The catalytic hydrogenation of nitroarenes to anilines is a complex, six-electron transfer process[1]. To rationally design a hydrogenation protocol, one must understand the intermediate species generated during the reaction. The universally accepted macroscopic model for this transformation is the Haber Mechanism , which bifurcates into two primary pathways: the direct route and the condensation route[2].

• The Direct Route: Involves three successive hydrogenation steps. The nitroarene is reduced to a nitrosoarene, then to a hydroxylamine, and finally to the target aniline[2].

• The Condensation Route: If the local concentration of reactive intermediates is high, or if the reaction is conducted under basic conditions, the nitroso and hydroxylamine species can couple to form azoxy, azo, and hydrazo compounds[1]. These bulky condensation products require aggressive thermal or catalytic conditions to finally cleave into aniline, often leading to unwanted byproducts and catalyst fouling.

Causality in Reaction Design: To force the reaction through the highly efficient direct route, chemists must ensure rapid hydrogen mass transfer to prevent intermediate accumulation. Furthermore, utilizing slightly acidic conditions can protonate the highly reactive phenylhydroxylamine intermediate, effectively shutting down the condensation pathway and maximizing aniline yield[3].

Fig 1: The Haber Mechanism illustrating direct and condensation pathways in nitroarene reduction.

Catalyst Selection & Chemoselectivity Profiling

The greatest challenge in nitroarene hydrogenation is chemoselectivity —specifically, reducing the −NO2​ group without cleaving carbon-halogen bonds (hydrodehalogenation) or reducing other unsaturated functional groups ( C=C , C=O , C≡N )[4].

The choice of heterogeneous metal dictates the thermodynamic interaction with these functional groups. For instance, while Palladium (Pd) is highly active, it possesses a strong affinity for carbon-halogen bonds, promoting rapid oxidative addition and subsequent dehalogenation[5]. Conversely, Gold (Au) or Single-Atom Catalysts (SACs) exhibit preferential adsorption of the nitro group, preserving halogens entirely[5][6].

Table 1: Catalyst Chemoselectivity Profiles for Functionalized Nitroarenes

Catalyst System	Hydrogenation Activity	Chemoselectivity (C-X, C=C, C=O)	Mechanistic Causality & Application Notes
Pd/C	Very High	Poor	High H2​ dissociation rate and strong affinity for C-X bonds leads to rapid hydrodehalogenation[5]. Produces nitrobenzene and aniline byproducts[7]. Avoid for halonitroarenes.
Pt/C (Modified)	High	Moderate to Good	Prone to hydroxylamine accumulation. Often doped with V, Fe, or Pb to sterically/electronically hinder C-X adsorption[4].
Au/TiO₂	Low to Moderate	Excellent	Preferential adsorption of the −NO2​ group. Weak H2​ activation prevents over-reduction of halogens or alkenes[5][7].
Non-Noble SACs (e.g., Co-N₄/C)	Moderate	Good	Single-atom dispersion limits the multi-site metal coordination required for C-X bond cleavage, preserving halogens[6].

Self-Validating Protocol: Chemoselective Hydrogenation of o-Chloronitrobenzene

This protocol details the reduction of o-chloronitrobenzene to o-chloroaniline using a highly selective Au/TiO₂ catalyst. The methodology is designed with built-in validation metrics to ensure kinetic control and prevent hydrodehalogenation.

Materials & Equipment

• Substrate: o-Chloronitrobenzene (10.0 mmol)

• Catalyst: 1 wt% Au/TiO₂ (0.5 mol% Au relative to substrate)[5]

• Solvent: Anhydrous Ethanol (50 mL)

• Equipment: High-pressure Parr autoclave with a gas entrainment impeller, automated gas buret (for volumetric H2​ uptake monitoring).

Step-by-Step Methodology

Step 1: Reactor Preparation & Loading

• Charge the autoclave vessel with the o-chloronitrobenzene, Au/TiO₂ catalyst, and anhydrous ethanol.

• Causality Note: Ethanol is selected because it provides excellent H2​ solubility and stabilizes the polar transition states of the direct Haber pathway without promoting the acidic corrosion of the reactor vessel.

Step 2: Inert Purging & Pressurization

• Seal the reactor and purge the headspace with N2​ (3 cycles at 5 bar).

• Pressurize the reactor with ultra-pure H2​ to 5 bar.

• Causality Note: Supported Au has a significantly lower capacity to adsorb and dissociate H2​ compared to Pd/C. Elevated pressure (5 bar) is strictly required to drive the reaction forward at a viable rate while maintaining >99% chemoselectivity[5][7].

Step 3: Reaction Initiation & Kinetic Monitoring

• Heat the reactor to 60 °C and initiate stirring at 1000 RPM.

• Self-Validation Check 1 (Mass Transfer): Monitor the initial H2​ uptake rate. Temporarily increase stirring to 1200 RPM. If the uptake rate increases, the system is starved of hydrogen (mass-transfer limited), which can trigger the unwanted condensation pathway. Adjust RPM until the uptake rate becomes independent of stirring speed.

• Self-Validation Check 2 (Stoichiometry): Continuously monitor the volumetric H2​ uptake. The theoretical consumption for the reduction of −NO2​ to −NH2​ is exactly 3.0 molar equivalents . Terminate the reaction immediately once 3.0 equivalents are consumed. An uptake creeping toward 3.1+ equivalents is a definitive, real-time indicator that unwanted hydrodehalogenation (cleavage of the C-Cl bond) is occurring[7].

Step 4: Workup & Catalyst Recovery

• Cool the reactor to room temperature (20 °C) and carefully vent the residual H2​ gas. Purge with N2​ for safety.

• Filter the reaction mixture through a 0.2 μm PTFE membrane to recover the heterogeneous Au/TiO₂ catalyst.

• Analyze the filtrate via HPLC or GC-FID. The complete absence of nitrobenzene and unsubstituted aniline in the chromatogram validates the chemoselective success of the protocol[5].

References

• New insight on the mechanism of the catalytic hydrogenation of nitrobenzene to 4-aminophenol in CH3CN–H2O SciSpace[Link]

• Selective Catalytic Hydrogenation of Functionalized Nitroarenes: An Update (2010) SciSpace[Link]

• Combined Spectroscopic and Computational Study of Nitrobenzene Activation on Non-Noble Metals-Based Mono- and Bimetallic Catalysts PMC / NIH [Link]

• First-Principles Study on the Mechanism of Nitrobenzene Reduction to Aniline Catalyzed by a N-Doped Carbon-Supported Cobalt Single-Atom Catalyst ACS Publications[Link]

• Rational design of single-atom catalysts for efficient hydrogenation of nitro compounds OAE Publishing[Link]

• Toward Sustainable Chemoselective Nitroarene Hydrogenation Using Supported Gold as Catalyst ACS Publications [Link]

• Comparative Study of Batch and Continuous Flow Reactors in Selective Hydrogenation of Functional Groups in Organic Compounds: What Is More Effective? PMC / NIH[Link]

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• 7. Comparative Study of Batch and Continuous Flow Reactors in Selective Hydrogenation of Functional Groups in Organic Compounds: What Is More Effective? - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 4-Chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline as a Strategic Building Block in Drug Discovery

Executive Summary & Rationale

The incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry, utilized in approximately 20% of all pharmaceuticals and 30% of agrochemicals to enhance bioavailability and block metabolic liabilities. 4-Chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline represents a highly optimized, multi-functional building block designed to overcome common pharmacokinetic hurdles associated with primary and secondary anilines.

This specific substitution pattern provides a triad of metabolic defenses:

• Para-Chloro Substitution: Sterically and electronically blocks cytochrome P450 (CYP450)-mediated para-hydroxylation, a primary degradation pathway for anilines.

• Meta-Fluoro Substitution: Modulates the electron density of the aromatic ring, lowering the pKa of the aniline nitrogen while simultaneously improving the Lipophilic Efficiency (LipE) of the final drug candidate.

• N-(2,2,2-Trifluoroethyl) Group: The strong electron-withdrawing nature of the trifluoromethyl ( −CF3​ ) group drastically reduces the basicity of the nitrogen lone pair. This prevents oxidative N-dealkylation and reduces hERG channel liability (often associated with basic amines), while increasing overall metabolic stability.

This building block is particularly valuable in the synthesis of kinase inhibitors and novel antimalarials, such as 2,3-dihydroquinazolinone derivatives targeting the Plasmodium falciparum ATPase PfATP4, where halo-substituted exocyclic anilines are critical for parasite activity[1].

Mechanistic Pathway: The Metabolic Blocking Rationale

The following diagram illustrates the stepwise optimization from a highly cleared primary aniline to the stabilized 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline building block.

Figure 1: Stepwise metabolic stabilization rationale for the target building block.

Physicochemical Profiling

The strategic addition of halogens and the trifluoroethyl group fundamentally alters the physicochemical profile of the aniline. Table 1 summarizes the comparative advantages of this building block against an unoptimized counterpart.

Table 1: Comparative Physicochemical & Metabolic Profile

Parameter	Standard Aniline	4-Chloro-3-fluoro-N-(trifluoroethyl)aniline	Rationale for Shift
Basic pKa (Calculated)	~4.6	< 1.0	Strong electron-withdrawing effect of −CF3​ and aromatic halogens depletes N-lone pair density.
LogD (pH 7.4)	~0.9	~3.2	Fluorine and chlorine substitutions significantly increase lipophilicity, aiding membrane permeability.
N-Dealkylation Liability	High (if alkylated)	Negligible	The C-F bonds strengthen the adjacent C-N bond against oxidative cleavage by CYP3A4.
Para-Hydroxylation	High	Blocked	The 4-chloro substituent occupies the metabolically vulnerable para position.

Experimental Protocols

Protocol A: Synthesis of 4-Chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline

Causality Insight: Direct alkylation of anilines with 2,2,2-trifluoroethyl chloride or bromide is notoriously low-yielding due to the strong electron-withdrawing effect of the −CF3​ group, which severely deactivates the adjacent carbon toward SN​2 nucleophilic attack. To overcome this thermodynamic barrier, a highly reactive leaving group—such as a trifluoromethanesulfonate (triflate)—must be utilized. N,N -Diisopropylethylamine (DIPEA) is selected as the base because its steric bulk prevents it from acting as a competing nucleophile.

Materials:

• 4-Chloro-3-fluoroaniline (1.0 eq, 10.0 mmol)

• 2,2,2-Trifluoroethyl trifluoromethanesulfonate (1.2 eq, 12.0 mmol)

• DIPEA (1.5 eq, 15.0 mmol)

• Anhydrous Tetrahydrofuran (THF) (0.2 M, 50 mL)

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL round-bottom flask purged with inert argon gas. Add 4-chloro-3-fluoroaniline (1.45 g, 10.0 mmol) and anhydrous THF (50 mL).

• Base Addition: Inject DIPEA (2.61 mL, 15.0 mmol) into the stirring solution.

• Cooling & Alkylation: Cool the reaction vessel to 0 °C using an ice-water bath. Slowly add 2,2,2-trifluoroethyl trifluoromethanesulfonate (2.78 g, 12.0 mmol) dropwise over 15 minutes to control the exothermic SN​2 reaction.

• Reaction Propagation: Remove the ice bath and allow the reaction to warm to ambient temperature (21 °C). Stir for 18 hours under argon.

• Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO3​ (30 mL). Extract the aqueous layer with Ethyl Acetate (EtOAc) (3 x 30 mL).

• Washing & Drying: Wash the combined organic layers with brine (50 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (eluting with a gradient of 5–15% EtOAc in hexanes) to yield the pure building block as a pale oil.

Protocol B: Downstream Application - Amide Coupling for Antimalarial Synthesis

Causality Insight: When synthesizing complex antimalarials (e.g., targeting PfATP4), coupling a highly deactivated, non-nucleophilic secondary aniline (like our building block) to a carboxylic acid requires a highly efficient coupling reagent. HATU is preferred over standard EDC/HOBt because it generates an active 7-aza-OBt ester intermediate, which accelerates the reaction with sterically hindered and electronically deactivated amines[1].

Step-by-Step Methodology:

• Activation: Dissolve the target heterocyclic carboxylic acid (e.g., a 2,3-dihydroquinazolinone-3-carboxylic acid derivative, 0.25 mmol) in anhydrous THF (0.25 mL)[1].

• Reagent Addition: Add HATU (120 mg, 0.33 mmol) and DIPEA (90 μL, 0.52 mmol). Stir for 15 minutes at room temperature to ensure complete formation of the active ester[1].

• Coupling: Add 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline (0.36 mmol) to the activated mixture[1].

• Incubation: Stir the reaction at 21 °C for 22 hours[1].

• Purification: Concentrate the mixture and purify directly via column chromatography (eluting with 50–100% EtOAc in cyclohexane) to isolate the final stabilized drug analog[1].

Synthetic Workflow Diagram

Figure 2: Synthetic workflow from primary aniline to final stabilized drug candidate.

References

• Optimization of 2,3-Dihydroquinazolinone-3-carboxamides as Antimalarials Targeting PfATP4 Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Transition metal-free N-fluoroalkylation of amines using cyanurate activated fluoroalcohols The Royal Society of Chemistry URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Advanced Application Notes: Strategic Incorporation of Fluorinated Anilines in Agrochemical Synthesis

Executive Summary & Mechanistic Rationale

The integration of fluorinated anilines into agrochemical discovery pipelines has fundamentally transformed crop protection. Fluorine’s unique physicochemical properties—specifically its high electronegativity, small Van der Waals radius (1.47 Å), and the exceptional strength of the C–F bond (approx. 116 kcal/mol)—impart critical advantages to active ingredients[1].

As a Senior Application Scientist, it is vital to understand the causality behind selecting fluorinated aniline building blocks over their non-halogenated counterparts:

• Metabolic Robustness: Replacing C–H bonds with C–F bonds at metabolically labile sites prevents rapid oxidative degradation by plant and insect cytochrome P450 enzymes, significantly extending the field half-life of the active ingredient[1].

• Enhanced Lipophilicity & Permeability: The inclusion of fluorine, particularly via trifluoromethyl (-CF₃) or trifluoromethoxy (-OCF₃) groups, drastically increases the partition coefficient (logP). This facilitates superior penetration through the lipophilic waxy cuticles of plant leaves (for herbicides) or the chitinous exoskeletons of insects (for insecticides)[2].

• Electronic Modulation: Fluorine's intense electronegativity lowers the pKa of adjacent amines and modulates the electronic distribution of the aromatic ring, optimizing binding affinities to target enzymes via orthogonal multipolar interactions[2].

Application Workflow I: Pyrazole Carboxamide Fungicides (SDHIs)

Context & Mechanism

3-Chloro-4-fluoroaniline is a cornerstone intermediate in the synthesis of broad-spectrum Succinate Dehydrogenase Inhibitor (SDHI) fungicides, such as bixafen and penflufen[3]. These compounds act by binding to the ubiquinone-binding site of Complex II in the fungal mitochondrial respiratory chain, effectively halting ATP production[3].

Mechanism of action for SDH-inhibiting fluorinated agrochemicals.

Experimental Protocol: Synthesis of a Bixafen Analog

This protocol details the coupling of a pyrazole carboxylic acid with 3-chloro-4-fluoroaniline.

Step 1: Acid Chloride Formation

• Dissolve 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Add a catalytic amount of N,N-dimethylformamide (DMF).

• Slowly add oxalyl chloride (1.2 eq) dropwise at 0 °C. Stir for 2 hours at room temperature.

• Causality & Validation: Oxalyl chloride with catalytic DMF generates the Vilsmeier-Haack reagent, converting the carboxylic acid to the acid chloride under extremely mild conditions. This prevents the degradation of the sensitive difluoromethyl group. Self-Validation: The reaction is complete when gas evolution (CO, CO₂) visibly ceases.

Step 2: Amidation

• In a separate flask, dissolve 3-chloro-4-fluoroaniline (1.05 eq) and N,N-diisopropylethylamine (DIPEA, 2.0 eq) in anhydrous DCM.

• Dropwise add the acid chloride solution from Step 1 at 0 °C.

• Stir at room temperature for 4 hours.

• Causality & Validation: DIPEA is a sterically hindered, non-nucleophilic base. It effectively neutralizes the HCl byproduct without competing with the aniline for the electrophilic acyl carbon, ensuring near-quantitative yields. Self-Validation: TLC monitoring (Hexanes/EtOAc) will show the complete consumption of the highly UV-active 3-chloro-4-fluoroaniline.

General workflow for the synthesis of fluorinated pyrazole carboxamide fungicides.

Application Workflow II: Benzoylurea Insecticides (Insect Growth Regulators)

Context

3-Chloro-4-[1,1,2-trifluoro-2-(trifluoromethoxy)ethoxy]aniline is the critical building block for Novaluron, a potent insect growth regulator that disrupts the molting process of insect larvae by inhibiting chitin synthesis[2].

Experimental Protocol: Synthesis of Novaluron Precursor

Step 1: Isocyanate Formation

• Dissolve the fluorinated aniline (1.0 eq) in anhydrous toluene.

• Add triphosgene (0.4 eq) and heat the mixture to 80 °C for 3 hours.

• Causality & Validation: Triphosgene is utilized as a solid, safer alternative to phosgene gas. It decomposes in situ to provide exact stoichiometric equivalents of phosgene, ensuring complete conversion to the isocyanate without over-pressurizing the reactor. Self-Validation: Reaction completion is definitively confirmed by taking an aliquot for IR spectroscopy; the appearance of a strong N=C=O stretching band at ~2270 cm⁻¹ indicates successful isocyanate formation.

Step 2: Urea Linkage Formation

• Cool the reaction mixture to room temperature and add 2,6-difluorobenzamide (1.0 eq) alongside a catalytic amount of base.

• Heat to reflux until the isocyanate IR band disappears, yielding the final benzoylurea linkage.

Application Workflow III: Advanced Ortho-Trifluoromethoxylation of Anilines

Context

The trifluoromethoxy (-OCF₃) group acts as a "super-halogen," imparting high lipophilicity and metabolic stability. However, its installation on aromatic rings has historically been a formidable challenge[4].

Experimental Protocol: User-Friendly Trifluoromethoxylation

Step 1: Reaction with Togni Reagent II

• Treat methyl 4-(N-hydroxyacetamido)benzoate (1.0 eq) with 1-trifluoromethyl-1,2-benziodoxol-3(1H)-one (Togni Reagent II, 1.2 eq) in the presence of catalytic Cs₂CO₃ (0.1 eq) in chloroform at room temperature[4].

• Causality & Validation: Togni Reagent II is an electrophilic trifluoromethylating agent that circumvents the need for highly toxic and difficult-to-handle CF₃OF gas[4]. The catalytic Cs₂CO₃ provides precise basicity to facilitate the coupling without hydrolyzing the ester moiety. Self-Validation: ¹⁹F NMR of the crude mixture will show a distinct singlet at approximately -58 ppm, confirming the successful installation of the -OCF₃ group.

Step 2: Thermal Rearrangement

• Isolate the intermediate and heat it in nitromethane at 120 °C[4].

• Causality: The thermal rearrangement allows the -OCF₃ group to migrate exclusively to the ortho position, providing a highly specific substitution pattern that is otherwise synthetically inaccessible, yielding methyl 4-acetamido-3-(trifluoromethoxy)benzoate[4].

Quantitative Data Summary

The strategic inclusion of fluorinated anilines yields remarkable improvements in biological efficacy. The table below summarizes comparative performance metrics across different agrochemical classes:

Compound ID	Structural Modifiers	Target Species	IC₅₀ / Inhibition	Efficacy Profile
V-2 (Picolinic Acid Deriv.)	R1=CH₃, R2=4-Cl, 5-Fluoro	Arabidopsis thaliana	0.0032 µM	>80% root growth inhibition in B. napus at 250 µM[3]
Bixafen Analog	3-Cl, 4-F aniline core	Septoria tritici	< 0.05 ppm	Complete arrest of fungal mitochondrial respiration[3]
Novaluron Precursor	-OCF₂CHFCF₃ ether chain	Spodoptera littoralis	0.1 mg/L (LC₅₀)	Potent chitin synthesis disruption; high larval mortality[2]

References

• The Role of Fluorinated Intermediates in Modern Agrochemicals: A Look at Novaluron's Building Block NINGBO INNO PHARMCHEM CO.,LTD.[Link]

• Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives PubMed (Journal of Visualized Experiments)[Link]

• Recent developments in fluorine‐containing pesticides ResearchGate (Pest Management Science)[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Nucleophilic Aromatic Substitution (SNAr) of Chloro-Fluoro-Anilines in Kinase Inhibitor Synthesis

Executive Summary

The nucleophilic aromatic substitution (SNAr) reaction is a cornerstone methodology in modern pharmaceutical synthesis. Specifically, the coupling of chloro-fluoro-anilines with electron-deficient heteroaromatics is the critical bond-forming step in the manufacturing of numerous Epidermal Growth Factor Receptor (EGFR) inhibitors, including Gefitinib and Larotinib[1][]. This application note provides an authoritative, in-depth guide to designing, optimizing, and executing SNAr reactions using 3-chloro-4-fluoroaniline as a nucleophile. By understanding the mechanistic causality behind solvent selection, temperature control, and in-process validation, researchers can achieve highly scalable, self-purifying synthetic workflows.

Mechanistic Causality & Molecular Design

To achieve high yields and purity, it is essential to understand the electronic and steric forces driving the SNAr reaction.

The Nucleophile (3-Chloro-4-fluoroaniline): In drug design, the 3-chloro-4-fluoroaniline motif is highly privileged. The para-fluorine atom provides critical metabolic stability by blocking cytochrome P450-mediated oxidation, while its strong inductive electron-withdrawing effect modulates the basicity of the amine[3]. The meta-chlorine atom provides necessary lipophilicity to anchor the molecule within the hydrophobic pocket of the EGFR kinase domain[]. Despite the electron-withdrawing nature of these halogens, the amine retains sufficient nucleophilicity to attack highly activated electrophiles.

The Electrophile & The Meisenheimer Complex: The electrophilic partner is typically a 4-chloroquinazoline derivative. The quinazoline core is profoundly electron-deficient at the C4 position due to the combined electron-withdrawing effects of the two nitrogen atoms in the pyrimidine ring[1]. The reaction proceeds via an addition-elimination pathway: the amine nitrogen attacks the C4 carbon, forming a resonance-stabilized anionic intermediate known as the Meisenheimer complex. The subsequent rapid elimination of the chloride ion restores aromaticity, yielding the final 4-anilinoquinazoline API[4].

Fig 1. Logical relationship and mechanistic pathway of the SNAr reaction forming the API.

Experimental Design: The Causality of Reaction Parameters

A robust protocol relies on parameters that not only drive the reaction forward but also establish a self-validating and self-purifying system.

• Solvent Selection (The Protic Advantage): While polar aprotic solvents (e.g., DMF, DMSO) generally accelerate SNAr reactions by leaving the nucleophile unsolvated[4], they complicate industrial scale-up due to high boiling points and toxicity. For quinazoline-based SNAr, bulky protic solvents like tert-amyl alcohol (TAA) or isopropanol are superior[5]. Causality: The protic solvent provides vital hydrogen-bonding stabilization for the departing chloride ion during the transition state. Furthermore, the steric bulk of TAA prevents it from acting as a competing nucleophile, completely avoiding the formation of ether impurities that plague reactions run in methanol or ethanol[5].

• Base-Free Thermodynamics: Traditional SNAr reactions often employ exogenous bases (e.g., K₂CO₃) to scavenge the generated HCl[4]. However, omitting the base is a strategic choice in this specific synthesis. Causality: The resulting 4-anilinoquinazoline product is basic and immediately reacts with the liberated HCl to form a hydrochloride salt. This salt is highly insoluble in TAA and precipitates out of the reaction matrix. According to Le Chatelier's principle, this continuous precipitation drives the reaction to completion while simultaneously rejecting soluble impurities into the mother liquor[1][5].

Quantitative Data: Solvent and Temperature Optimization

Table 1: Optimization of 4-Chloroquinazoline SNAr with 3-Chloro-4-fluoroaniline

Solvent	Temp (°C)	Competing Nucleophile Risk	Conversion (%)	Purity (HPLC Area %)
Acetonitrile	80	Low	65.4	92.1
Toluene	110	Low	72.8	94.5
Methanol	65	High (Forms Methoxy Impurity)	55.0	78.4
Isopropanol	85	Low (Sterically Hindered)	80.5	98.2
tert-Amyl Alcohol	70	Very Low (Bulky)	82.8	99.2

Data synthesized from process optimization studies of EGFR inhibitors[5].

Step-by-Step Protocol: Synthesis of a Kinase Inhibitor Intermediate

This methodology outlines the base-free coupling of 4-chloro-7-methoxy-6-(3-morpholinopropoxy)quinazoline with 3-chloro-4-fluoroaniline to yield the Gefitinib/Larotinib core structure[1][5].

Fig 2. Step-by-step experimental workflow for the SNAr synthesis of kinase inhibitor intermediates.

Procedure

Step 1: Preparation & Reagent Charging

• Charge a dry, nitrogen-purged reactor with 4-chloro-7-methoxy-6-(3-morpholinopropoxy)quinazoline (1.00 eq) and 3-chloro-4-fluoroaniline (1.05 eq).

  • Causality: A 5% stoichiometric excess of the aniline ensures total consumption of the more complex, expensive quinazoline electrophile. The unreacted aniline remains highly soluble in the cold mother liquor during isolation, preventing contamination[1].

Step 2: Solvent Addition

• Add tert-amyl alcohol (TAA) to achieve a substrate concentration of 0.5 M. Ensure the agitator is set to 250 RPM to maintain a homogenous slurry.

Step 3: Reaction Execution

• Heat the mixture to 70 °C under continuous agitation.

  • Causality: 70 °C provides sufficient thermal energy to overcome the Meisenheimer complex activation barrier without inducing thermal degradation of the morpholine side-chain[5].

• Maintain the temperature for 4–6 hours. Self-Validation: A thick, visually distinct precipitate will begin to form as the product crystallizes as a hydrochloride salt, confirming reaction progression.

Step 4: In-Process Control (IPC)

• Withdraw a 1 mL aliquot, dilute in the HPLC mobile phase, and analyze at 254 nm.

• Self-Validation: The reaction is complete when the electrophile peak area is <1.0%. If >1.0%, continue heating for 1 hour and re-test.

Step 5: Controlled Crystallization & Isolation

• Cool the reactor linearly to 0–5 °C over 2.5 hours.

  • Causality: Linear, controlled cooling prevents rapid crash-nucleation. This ensures the formation of large, highly pure crystals that do not trap unreacted aniline or solvent within their lattice structure.

• Filter the suspension through a sintered glass funnel under a vacuum.

Step 6: Washing & Drying

• Wash the filter cake with two bed-volumes of cold (0 °C) TAA to displace the mother liquor, followed by one bed-volume of cold heptane to facilitate rapid drying.

• Dry the solid under vacuum (50 mbar) at 50 °C until a constant weight is achieved.

Troubleshooting & Quality Control

• Issue: Sluggish conversion rate or stalled reaction.

  • Causality: Insufficient electrophilic activation or poor solubility of the starting materials.

  • Solution: Verify the water content of the solvent. While SNAr can tolerate minor moisture (<55% in wet compounds)[5], excessive water can hydrolyze the chloroquinazoline to a quinazolinone, permanently halting the reaction.

• Issue: High levels of unreacted 3-chloro-4-fluoroaniline in the final API.

  • Causality: Coprecipitation due to cooling the reaction mixture too rapidly.

  • Solution: Re-slurry the crude product in cold TAA. Implement a strict linear cooling ramp (e.g., 0.5 °C/min) in future batches to ensure thermodynamic control over crystal growth.

Sources

• 1. thieme-connect.de [thieme-connect.de]
• 3. EGFR Inhibitor Synthesis: Building Block Selection & AI Design Guide | AiFChem - AiFChem [aifchem.com]
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• 5. pubs.acs.org [pubs.acs.org]

Synthesis of Quinazoline Derivatives from Aniline Precursors: A Detailed Guide for Researchers

Introduction: The Significance of the Quinazoline Scaffold

The quinazoline core, a bicyclic aromatic heterocycle formed by the fusion of a benzene ring and a pyrimidine ring, is a cornerstone in medicinal chemistry and drug development. Its derivatives exhibit a remarkable breadth of pharmacological activities, including but not limited to anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[1][2] This wide range of biological functions has spurred significant interest in the development of efficient and versatile synthetic methodologies for accessing this privileged scaffold. This guide provides an in-depth exploration of key synthetic strategies for constructing quinazoline derivatives from readily available aniline precursors, tailored for researchers, scientists, and professionals in the field of drug development. We will delve into the mechanistic underpinnings of these reactions, present detailed, field-proven protocols, and offer a comparative analysis to aid in the selection of the most appropriate synthetic route.

Strategic Approaches to Quinazoline Synthesis from Anilines

The synthesis of quinazolines from aniline precursors can be broadly categorized into several key strategies, each with its own set of advantages and limitations. The choice of a particular method often depends on the desired substitution pattern on the quinazoline ring, the availability of starting materials, and the desired reaction conditions (e.g., classical thermal methods versus modern catalytic or green approaches).

The Niementowski Quinazoline Synthesis: A Classic Thermal Condensation

First reported in 1895, the Niementowski reaction is a foundational method for the synthesis of 4(3H)-quinazolinones involving the thermal condensation of an anthranilic acid (a specific type of aniline precursor with a carboxylic acid group ortho to the amino group) with an amide.[3] While historically significant, this method often requires high temperatures and can lead to longer reaction times.[3]

Causality of Experimental Choices: The high temperature is necessary to drive the dehydration and cyclization steps. The choice of amide directly determines the substituent at the 2-position of the quinazolinone ring. For instance, using formamide results in an unsubstituted 2-position, while acetamide introduces a methyl group.

Mechanistic Insights: The reaction is thought to proceed through the initial acylation of the amino group of the anthranilic acid by the amide, followed by an intramolecular cyclization and dehydration to form the quinazolinone ring.

Experimental Protocol: Classical Niementowski Synthesis of 2-Methyl-3-phenylquinazolin-4(3H)-one

This protocol describes a one-pot synthesis under solvent-free ultrasonic irradiation, which is a modern, more efficient variation of the classical thermal method.[4]

Materials:

• Anthranilic acid (1 mmol)

• Acetic anhydride (1.2 mmol)

• Aniline (1 mmol)

• Ultrasonic bath

• Round-bottom flask

Procedure:

• In a round-bottom flask, combine anthranilic acid (1 mmol), acetic anhydride (1.2 mmol), and aniline (1 mmol).

• Place the flask in an ultrasonic bath and irradiate the mixture.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is worked up to isolate the product.

• The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol).

Data Presentation:

Aniline Precursor	Amide/Acylating Agent	Other Reactant	Conditions	Product	Yield (%)	Reference
Anthranilic acid	Acetic anhydride	Aniline	Ultrasonic irradiation, solvent-free	2-Methyl-3-phenylquinazolin-4(3H)-one	Excellent	[4]
Anthranilic acid	Formamide	-	Thermal, 130-150°C	4(3H)-Quinazolinone	Moderate	[3]

Workflow Diagram: Niementowski Quinazoline Synthesis

Caption: Workflow for the Niementowski synthesis of quinazolinones.

The Friedländer Annulation: Versatility in Quinoline and Quinazoline Synthesis

The Friedländer synthesis is a powerful method for constructing quinoline rings, and by extension, can be adapted for quinazoline synthesis. It involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group.[5][6] This reaction can be catalyzed by either acids or bases.[6]

Causality of Experimental Choices: The choice of the 2-aminoaryl carbonyl compound and the α-methylene-containing reactant dictates the substitution pattern of the final quinazoline. The use of an acid or base catalyst facilitates the condensation and subsequent cyclodehydration steps.

Mechanistic Insights: The reaction proceeds via an initial aldol-type condensation or Schiff base formation between the two carbonyl-containing reactants, followed by an intramolecular cyclization and dehydration to form the aromatic quinoline or quinazoline ring system.

Experimental Protocol: Acid-Catalyzed Friedländer-type Synthesis of a Quinazoline Derivative

This protocol provides a general procedure for an acid-catalyzed Friedländer-type annulation.

Materials:

• 2-Aminoaryl ketone (e.g., 2-aminoacetophenone) (1.0 equiv)

• Aldehyde (1.25 equiv)

• Ammonium acetate (excess)

• Water

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• To a solution of the 2-aminoaryl ketone (1 mmol) in water (20 mL), add the aldehyde (1.25 equiv) and ammonium acetate.

• Stir the mixture magnetically at 75°C until the reaction is complete as monitored by TLC.

• After completion, extract the reaction mixture with ethyl acetate (25 mL).

• Wash the organic extract with water and saturated brine solution.

• Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.

• The crude product is purified by column chromatography.

Data Presentation:

2-Aminoaryl Ketone	Aldehyde	Catalyst	Conditions	Product	Yield (%)	Reference
2-Aminoacetophenone	Benzaldehyde	None (uses NH4OAc)	Water, 75°C	4-Methyl-2-phenylquinazoline	Good	[7]
2-Aminobenzophenone	Various aldehydes	None (uses NH4OAc)	Microwave, solvent-free	2,4-Disubstituted quinazolines	70-91	[8]

Reaction Scheme: Friedländer-type Synthesis

Caption: General scheme for the Friedländer-type synthesis of quinazolines.

Modern Approaches: Metal-Catalyzed and Green Syntheses

In recent years, significant efforts have been directed towards developing more sustainable and efficient methods for quinazoline synthesis. These include transition-metal-catalyzed reactions and green chemistry approaches that often utilize milder reaction conditions, environmentally benign solvents, and reusable catalysts.[9][10]

Causality of Experimental Choices: Transition metal catalysts, such as copper and iron, can facilitate C-N bond formation and oxidative cyclization under milder conditions than traditional thermal methods.[7] Green chemistry approaches often employ water as a solvent, or solvent-free conditions, and may utilize microwave or ultrasonic irradiation to accelerate the reaction, reducing energy consumption and waste generation.[4][11]

a) Copper-Catalyzed Synthesis from 2-Aminobenzylamines and Aldehydes

Mechanistic Insights: This reaction typically involves the copper-catalyzed oxidation of the 2-aminobenzylamine to the corresponding imine, followed by condensation with the aldehyde and subsequent intramolecular cyclization and aromatization.

Experimental Protocol: Copper-Catalyzed Synthesis of 2-Substituted Quinazolines

This protocol describes a one-pot reaction of 2-aminobenzylamines with aryl aldehydes.[7]

Materials:

• 2-Aminobenzylamine (1.0 equiv)

• Aryl aldehyde (1.0 equiv)

• CuCl (catalyst)

• DABCO (1,4-diazabicyclo[2.2.2]octane)

• 4-HO-TEMPO ((4-hydroxy-2,2,6,6-tetramethylpiperidin-1-yl)oxyl)

• Oxygen (as oxidant)

• Acetonitrile (CH3CN)

Procedure:

• In a reaction vessel, combine 2-aminobenzylamine, the aryl aldehyde, CuCl, DABCO, and 4-HO-TEMPO in acetonitrile.

• Stir the reaction mixture at 80°C under an oxygen atmosphere.

• Monitor the reaction by TLC.

• Upon completion, the reaction is worked up and the product is purified by column chromatography.

Data Presentation:

2-Aminobenzylamine	Aldehyde	Catalyst System	Conditions	Yield (%)	Reference
Various substituted	Various aromatic, heteroaromatic, and aliphatic	CuCl/DABCO/4-HO-TEMPO	CH3CN, 80°C, O2	40-98	[7]

b) Green Synthesis from Isatoic Anhydride and Anilines

Mechanistic Insights: Isatoic anhydride serves as a convenient and stable precursor to 2-aminobenzoyl species. In the presence of an amine (aniline), it opens to form a 2-aminobenzamide derivative, which then condenses with an aldehyde and cyclizes to form the quinazolinone ring.

Experimental Protocol: Three-Component Synthesis of 2,3-Dihydroquinazolin-4(1H)-ones in Water

This protocol outlines a simple and efficient synthesis using magnetically recoverable Fe3O4 nanoparticles as a catalyst in water.

Materials:

• Isatoic anhydride (1 mmol)

• Aniline (1 mmol)

• Benzaldehyde (1 mmol)

• Fe3O4 nanoparticles (0.15 mmol)

• Water

Procedure:

• In a flask, combine isatoic anhydride (1 mmol), aniline (1 mmol), benzaldehyde (1 mmol), and Fe3O4 nanoparticles (0.15 mmol) in 5 mL of water.

• Reflux the mixture for 2 hours.

• After completion, the catalyst can be recovered using a magnet.

• The product is then isolated and purified.

Data Presentation:

Aniline Precursor	Aniline	Aldehyde	Catalyst	Conditions	Product	Yield (%)	Reference
Isatoic anhydride	Aniline	Benzaldehyde	Fe3O4 nanoparticles	Water, reflux, 2h	2,3-Diphenyl-2,3-dihydro-1H-quinazolin-4-one	80	[12]

Workflow Diagram: Green Synthesis of Quinazolinones

Caption: Workflow for a green, three-component synthesis of quinazolinones.

Comparative Analysis and Future Perspectives

Synthetic Strategy	Key Advantages	Key Disadvantages	Best Suited For
Niementowski Synthesis	Simple, uses readily available starting materials.	Often requires high temperatures and long reaction times, limited to 4(3H)-quinazolinones.	Straightforward synthesis of 4(3H)-quinazolinones.
Friedländer Annulation	Versatile, can produce a wide range of substituted quinazolines.	Can have issues with regioselectivity with unsymmetrical ketones.	Creating diverse libraries of polysubstituted quinazolines.
Metal-Catalyzed Synthesis	Milder reaction conditions, high efficiency and functional group tolerance.	Catalyst cost and potential for metal contamination in the final product.	Syntheses requiring high yields and tolerance of sensitive functional groups.
Green Synthesis	Environmentally friendly (e.g., water as solvent, catalyst-free), often faster with microwave or ultrasound.	May not be applicable to all substrates, catalyst recovery can sometimes be challenging.	Sustainable and scalable synthesis processes.

The field of quinazoline synthesis continues to evolve, with a strong emphasis on the development of more sustainable, atom-economical, and efficient methodologies. The use of earth-abundant metal catalysts, photocatalysis, and flow chemistry are promising areas for future research.[1][9] These advancements will undoubtedly facilitate the discovery of novel quinazoline-based therapeutic agents.

References

• Chen, D. S., Liu, S. J., Lu, W. Q., & Wang, X. S. (2018). Green synthesis of 6-Aryl-5, 6-dihydrobenzo[13][14] imidazo [1, 2- c ] quinazoline derivatives in ionic liquid under catalyst-free conditions. Journal of Heterocyclic Chemistry, 55(1), 166-172.

• Zaib, S., & Khan, I. (2020). Recent Advances in the Sustainable Synthesis of Quinazolines Using Earth-Abundant First Row Transition Metals. Current Organic Chemistry, 24(15), 1775-1792. [Link]

• Bhan, A., & Singh, P. (2023). Advances in synthesis and biological activities of quinazoline scaffold analogues: A review. Results in Chemistry, 5, 100741. [Link]

• Tamatam, R., Kim, H. J., & Shin, D. (2023). Transition-metal-catalyzed synthesis of quinazolines: A review. Frontiers in Chemistry, 11, 1140562. [Link]

• Wang, L., Li, W., & Li, P. (2015). Four-component quinazoline synthesis from simple anilines, aromatic aldehydes and ammonium iodide under metal-free conditions. Green Chemistry, 17(6), 3321-3324. [Link]

• Shaik, A. B., & Ali, M. A. (2021). A Systematic Review of Synthetic and Anticancer and Antimicrobial Activity of Quinazoline/Quinazolin‐4‐one Analogues. ChemistrySelect, 6(43), 11697-11729. [Link]

• Meftah, O. N., Ali, A., & Al-kaf, A. G. (2022). RECENT DEVELOPMENTS IN SYNTHETIC METHODS AND PHARMACOLOGICAL ACTIVITIES OF QUINAZOLINONE DERIVATIVES: A REVIEW. Indo American Journal of Pharmaceutical Sciences, 9(12), 205-223.
• Bergman, J., & Sand, P. (1984). Synthesis of quinazolines. Acta Chemica Scandinavica, Series B: Organic Chemistry and Biochemistry, 38(8), 637-642.

• Kumar, A., & Kumar, R. (2020). Synthesis of Medicinally Important Quinazolines and Their Derivatives: A Review. Mini-Reviews in Organic Chemistry, 17(6), 689-705. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinazolines. [Link]

• Asadi, S., & Karimi, M. (2014). Highly Efficient, One Pot, Solvent and Catalyst, Free Synthesis of Novel Quinazoline Derivatives under Ultrasonic Irradiation and Their Vasorelaxant Activity Isolated Thoracic Aorta of Rat. Journal of the Chinese Chemical Society, 61(5), 565-570. [Link]

• Palakodety, S., & Neuville, L. (2023). Efficient Synthesis of 2-Aminoquinazoline Derivatives via Acid-Mediated [4+2] Annulation of N-Benzyl Cyanamides. Molecules, 28(22), 7622. [Link]

• Tamatam, R., Kim, H. J., & Shin, D. (2023). Transition-metal-catalyzed synthesis of quinazolines: A review. Frontiers in Chemistry, 11, 1140562. [Link]

• Reddy, C. R., & Reddy, P. N. (2012). One-pot–Two-step Cascade Synthesis of Quinazolinotriazolobenzodiazepines. Organic letters, 14(17), 4502-4505. [Link]

• Zhao, H., Huang, J., Zhang, J., & Zhang, Y. (2020). Synthesis of 1H‐Indazoles and Quinazolines Using Additive Intermediates of Grignard Reagents to 2‐Amino Benzonitriles. ChemistrySelect, 5(10), 3099-3103.

• Chen, J., Wu, H., & Huang, X. (2019). Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. Molecules, 24(10), 1989. [Link]

• Sarma, B., & Prajapati, D. (2011). Microwave-promoted catalyst- and solvent-free synthesis of quinazoline derivatives from aldehydes, 2-aminobenzophenones and ammonium acetate. Tetrahedron Letters, 52(35), 4583-4586.
• Cheng, C. C. (2005). The Friedländer Synthesis of Quinolines. Organic Reactions, 28, 37-201.

• Al-Tel, T. H. (2020). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Frontiers in Chemistry, 8, 594528. [Link]

• Ghosh, S., & Mondal, S. (2022). Synthesis of quinazolinone and quinazoline derivatives using green chemistry approach.
• Achari, M. M., Varala, R., Hussein, M., & Alam, M. M. (2025).
• Mahulikar, P. P., & Sonawane, S. A. (2010). Microwave Assisted Solvent Free Synthesis of Bioactive Quinazolin-4-(3H)-one Compounds. Journal of Chemical and Pharmaceutical Research, 2(4), 576-579.
• Meftah, O. N., Ali, A., & Al-kaf, A. G. (2022). RECENT DEVELOPMENTS IN SYNTHETIC METHODS AND PHARMACOLOGICAL ACTIVITIES OF QUINAZOLINONE DERIVATIVES: A REVIEW. Indo American Journal of Pharmaceutical Sciences, 9(12), 205-223.
• Paurević, M. (Ed.). (2023). Green Synthesis and Biological Evaluation of Quinazolinone-Based Compounds. MDPI.
• Rostami, A., & Tahmasbi, B. (2015). The green synthesis of 2,3-dihydroquinazolin-4(1H)-ones via direct cyclocondensation reaction under catalyst-free conditions. Green Chemistry Letters and Reviews, 8(3-4), 95-98.
• Roopan, S. M., Maiyalagan, T., & Khan, F. N. (2008). Solvent free synthesis of quinazolin 4(3 h)-ones derivatives. Canadian Journal of Chemistry, 86(11), 1019-1025.
• Glavaš, M. M., & Molnar, M. (2020). Green chemistry approach to the synthesis of 3-substituted-quinazolin-4(3H)-ones and 2-methyl-3-substituted-quinazolin-4(3H)-ones and biological evaluation. Journal of the Serbian Chemical Society, 85(6), 785-797.
• Zhang, X., & Li, Y. (2017). Quinazoline derivatives: synthesis and bioactivities. RSC advances, 7(64), 40356-40375.
• Cheng, C. C. (2005). The Friedländer Synthesis of Quinolines. Organic Reactions, 28, 37-201.
• Ghosh, S., & Mondal, S. (2023). One-Pot Three Component Synthesis of Quinazolin-4(3H)-One Derivatives: Investigation of Photophysical Properties and FRET Application toward Protein Lysozyme.
• IntechOpen. (2023).
• Cheng, C. C. (2005). The Friedländer Synthesis of Quinolines. Organic Reactions, 28, 37-201.
• Tamatam, R., Kim, H. J., & Shin, D. (2023). Transition-metal-catalyzed synthesis of quinazolines: A review. Frontiers in Chemistry, 11, 1140562.

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development of antimalarial agents using 4-chloro-3-fluoroaniline

The emergence of multidrug-resistant Plasmodium falciparum has necessitated a paradigm shift in antimalarial drug discovery. Traditional scaffolds, such as 4-aminoquinolines, are increasingly compromised by mutations in the P. falciparum chloroquine resistance transporter (PfCRT). To overcome these resistance mechanisms and improve pharmacokinetic profiles, medicinal chemists have turned to highly functionalized building blocks. Among these, 4-chloro-3-fluoroaniline (CAS: 367-22-6) has emerged as a privileged intermediate, driving the development of next-generation antimalarial agents.

This technical guide explores the pharmacological rationale, scaffold engineering applications, and validated experimental protocols for utilizing 4-chloro-3-fluoroaniline in antimalarial drug development.

Pharmacological Rationale: The Power of Dihalogenation

The selection of 4-chloro-3-fluoroaniline is not arbitrary; it is rooted in precise physicochemical tuning. When integrated into an antimalarial core (such as a quinazoline or imidazolopiperazine), the dihalogenated aniline moiety serves two critical functions:

• Metabolic Shielding (4-Chloro): The chlorine atom at the para position acts as a steric and electronic block against cytochrome P450-mediated para-hydroxylation. This significantly extends the biological half-life of the drug candidate.

• pKa Modulation and Stability (3-Fluoro): The fluorine atom at the meta position exerts a strong inductive electron-withdrawing effect (-I) without adding significant steric bulk. This lowers the pKa of the exocyclic amine, optimizing the molecule's ionization state at physiological pH. This precise pKa tuning enhances membrane permeability, allowing the drug to efficiently accumulate in the parasite's digestive vacuole. Furthermore, the combination of chloride and fluoride substituents has been shown to significantly improve drug potency, reducing the half-maximal effective concentration (EC50) to as low as 27 nM against P. falciparum (1[1]).

Pharmacological rationale for 4-chloro-3-fluoroaniline in drug design.

Scaffold Engineering and Quantitative Profiling

The versatility of 4-chloro-3-fluoroaniline allows it to be conjugated to various heterocyclic cores via nucleophilic substitution or metal-catalyzed cross-coupling. Two prominent examples highlight its impact:

• Imidazolopiperazines: In the optimization of second-generation imidazolopiperazines, Pd-mediated amination with 4-chloro-3-fluoroaniline yielded compounds (e.g., Compound 18) with enhanced metabolic stability and high oral exposure, proving highly efficacious in in vivo malaria mouse models (2[2]).

• Quinazolines: The development of 2-anilino 4-amino substituted quinazolines utilized 4-chloro-3-fluoroaniline to suppress hydrodefluorination—a metabolic vulnerability observed in monofluoro analogs. This substitution pattern maintained potent antimalarial activity while blocking sites of metabolism (3[3]).

Table 1: Quantitative Profiling of 4-Chloro-3-fluoroaniline Derivatives against P. falciparum

Compound / Scaffold	Chemical Modification	P. falciparum Strain	Efficacy (IC50/EC50)	Key Pharmacological Advantage
General API Scaffold	4-Chloro-3-fluoro substitution	Unspecified	27 nM (EC50)	Enhanced baseline potency[1]
Imidazolopiperazine (Cmpd 18)	4-Chloro-3-fluoroaniline conjugation	Dd2 / 3D7	~50–100 nM (IC50)	Overcomes CQ-resistance, high oral exposure[2]
Quinazoline Analogue	3,4-Dihalo substitution	3D7	56–121 nM (IC50)	Suppressed hydrodefluorination, metabolic stability[3]

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: Pd-Catalyzed Buchwald-Hartwig Amination

This protocol details the conjugation of 4-chloro-3-fluoroaniline to a halogenated heterocyclic core (e.g., an imidazolopiperazine bromide).

Causality & Design: The choice of Pd2(dba)3 ensures a steady release of active Pd(0). We pair this with Xantphos, a bidentate ligand with a large bite angle, to strictly enforce reductive elimination and minimize competing β-hydride elimination. Sodium tert-butoxide (NaOtBu) is used to efficiently deprotonate the weakly nucleophilic 4-chloro-3-fluoroaniline.

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with the halogenated heterocyclic core (1.0 equiv), 4-chloro-3-fluoroaniline (1.2 equiv), Pd2(dba)3 (0.05 equiv), Xantphos (0.10 equiv), and NaOtBu (1.5 equiv).

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (to achieve a 0.2 M concentration). Seal the tube and remove it from the glovebox.

• Internal Standard Spiking (Self-Validation): Add a known concentration of biphenyl (internal standard). Take a 10 µL aliquot at t=0 for baseline LC-MS analysis.

• Reaction: Heat the mixture to 100°C under continuous stirring.

• Kinetic Monitoring: Withdraw 10 µL aliquots every 2 hours. Analyze via LC-MS. Validation Check: The reaction is only deemed complete when the product-to-biphenyl peak area ratio plateaus (typically 6–8 hours), ensuring kinetic termination rather than arbitrary time-based stopping.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite. Concentrate the filtrate under reduced pressure and purify via flash column chromatography (silica gel, gradient elution).

Workflow for developing antimalarial agents using 4-chloro-3-fluoroaniline.

Protocol B: In Vitro P. falciparum Growth Inhibition Assay (SYBR Green I)

This protocol evaluates the antimalarial efficacy of the synthesized compounds against chloroquine-sensitive (3D7) and resistant (Dd2) strains.

Causality & Design: We employ the SYBR Green I fluorescence assay over traditional Giemsa staining because it provides a high-throughput, objective quantification of parasitic DNA replication. Because mature human erythrocytes lack a nucleus, any detected DNA is exclusively parasitic, ensuring high signal-to-noise ratios.

Step-by-Step Methodology:

• Parasite Culture: Maintain P. falciparum cultures in human O+ erythrocytes at 2% hematocrit in RPMI-1640 medium supplemented with 0.5% AlbuMAX II, under a hypoxic atmosphere (5% O2, 5% CO2, 90% N2) at 37°C.

• Compound Plating: In a 96-well black microplate, perform 3-fold serial dilutions of the test compounds (ranging from 10 µM to 0.5 nM).

• Self-Validating Controls:

  • Negative Control: 0.1% DMSO vehicle (100% parasite growth).

  • Positive Control: Uninfected erythrocytes (0% parasite growth background).

  • Reference Drugs: Run Chloroquine and Artemisinin in parallel to validate the phenotypic stability of the parasite strain.

• Incubation: Add synchronous ring-stage parasite cultures (1% parasitemia, 2% hematocrit) to the wells. Incubate for 72 hours at 37°C.

• Lysis and Staining: Add 100 µL of lysis buffer containing 2x SYBR Green I dye to each well. Incubate in the dark for 1 hour at room temperature.

• Quantification: Read fluorescence using a microplate reader (Excitation: 485 nm, Emission: 530 nm).

• Data Validation: Calculate the Z'-factor using the positive and negative controls. Validation Check: The assay is only accepted if Z′≥0.5 . Calculate IC50 values using non-linear regression analysis (four-parameter logistic curve).

References

• Ossila. "4-Chloro-3-fluoroaniline | CAS 367-22-6 - Ossila". Ossila Ltd.
• National Institutes of Health / PMC. "Imidazolopiperazines: Lead Optimization of the Second-Generation Antimalarial Agents". Journal of Medicinal Chemistry.
• ACS Publications. "Optimization of 2-Anilino 4-Amino Substituted Quinazolines into Potent Antimalarial Agents with Oral in Vivo Activity". Journal of Medicinal Chemistry.

Sources

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• 2. Imidazolopiperazines: Lead Optimization of the Second-Generation Antimalarial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Photoredox Catalysis for Late-Stage Functionalization in the Synthesis of Novel Therapeutic Agents

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: Visible-Light Mediated Late-Stage Functionalization (LSF) and Metallophotoredox Workflows

The Mechanistic Imperative of Photoredox Catalysis in Drug Discovery

Late-stage functionalization (LSF) has emerged as a transformative paradigm in modern drug discovery. By enabling the direct modification of complex, fully elaborated molecular scaffolds, LSF bypasses the need for laborious de novo syntheses, dramatically accelerating the generation of diverse chemical libraries and structure-activity relationship (SAR) profiling[1].

Historically, traditional thermal C–H functionalization demanded harsh conditions—such as strong acids, high temperatures, and stoichiometric oxidants—that are fundamentally incompatible with the delicate functional groups present in advanced therapeutic candidates[2]. Visible-light photoredox catalysis resolves this bottleneck by generating highly reactive radical intermediates under exceptionally mild conditions via single-electron transfer (SET)[3][4].

The causality behind the success of photoredox catalysis lies in its precise energy management. Transition metal complexes (e.g., Ir(III) or Ru(II) polypyridyls) or organic dyes absorb low-energy visible light to reach a long-lived triplet excited state via metal-to-ligand charge transfer (MLCT)[5][6]. Because the energy introduced by a blue LED (~427 nm) is precisely tuned to this MLCT band, it avoids the indiscriminate, high-energy bond cleavage associated with traditional UV photochemistry, ensuring high functional group tolerance[7].

Fig 1: Mechanistic pathway of metallophotoredox decarboxylative LSF via Single-Electron Transfer.

Strategic Workflows in Novel Therapeutics

The integration of photoredox catalysis into medicinal chemistry has unlocked previously inaccessible chemical space through several key methodologies:

• Photocatalytic Minisci-Type Reactions: The traditional Minisci reaction is notorious for requiring stoichiometric oxidants and acidic conditions. Photocatalytic variants generate alkyl radicals from abundant precursors (e.g., carboxylic acids or alcohols) at room temperature, enabling the direct C–H functionalization of complex N-heteroarenes—such as the isoquinoline-containing drug fasudil—with high regioselectivity and without scaffold degradation[2][8].

• Metallophotoredox Cross-Coupling: Pioneered by the MacMillan group, merging photoredox with transition metal catalysis (e.g., Nickel or Iridium) allows for challenging C(sp³)–C(sp³) and C(sp³)–C(sp²) cross-couplings[6][9]. The photocatalyst modulates the oxidation state of the Ni complex, facilitating rapid reductive elimination to form new carbon-carbon bonds. This is critical for appending trifluoromethyl groups or bioisosteres to improve in vivo metabolic stability[2][5].

• Late-Stage Peptide Functionalization: Photochemical decarboxylative arylation allows for the late-stage modification of specific residues (e.g., aspartic or glutamic acid) directly on solid-phase peptide synthesizers. This provides a rapid, racemization-free route to unnatural amino acids and peptide-drug conjugates[10][11].

Quantitative Performance Matrix

To justify the transition from thermal to photochemical LSF, the following table summarizes the comparative advantages across key drug discovery metrics based on recent literature[2][7][8].

Methodology	Reaction Conditions	Radical Precursor	Functional Group Tolerance	Typical LSF Yield	Key Limitations
Traditional Minisci	Reflux, Strong Acid, Stoichiometric Oxidant	Alkyl Halides, Peroxides	Low (Degrades sensitive APIs)	< 15%	Harsh conditions limit use on complex scaffolds.
Photoredox Minisci	Room Temp, Visible Light (Blue LED)	Carboxylic Acids, Alcohols	High (Tolerates amines, ethers)	60 - 85%	Requires transparent reaction medium.
Metallophotoredox	Room Temp, Visible Light, Dual Catalysts	Native Alcohols, Amino Acids	Very High (Stereoretentive)	50 - 90%	Sensitive to dissolved oxygen (requires degassing).
Electrochemical LSF	Room Temp, Applied Current	C–H Bonds	Moderate	40 - 70%	Requires specialized flow cells and electrolytes.

Validated Experimental Protocol: Metallophotoredox Decarboxylative Alkylation

This protocol details a self-validating system for the late-stage C(sp³)–C(sp²) cross-coupling of a complex aliphatic carboxylic acid (radical precursor) onto an aryl halide therapeutic core.

Causality & Experimental Design

• Catalyst Selection: [Ir(dF(CF3​)ppy)2​(dtbbpy)]PF6​ is chosen because its highly oxidizing excited state ( E1/2∗red​≈+1.21 V vs SCE) is perfectly calibrated to oxidize aliphatic carboxylic acids without touching electron-rich aromatic rings[7].

• Degassing Imperative: Oxygen is a ground-state triplet molecule. If left in the solvent, it acts as a potent triplet quencher, intercepting the excited Ir(III) catalyst to form highly reactive singlet oxygen. This not only halts the catalytic cycle but leads to non-specific oxidation of the drug scaffold[12].

Fig 2: Standardized high-throughput workflow for photoredox late-stage functionalization.

Step-by-Step Methodology

Phase 1: Reaction Assembly

• In a dry, 8 mL Schlenk tube equipped with a magnetic stir bar, add the complex carboxylic acid substrate (0.5 mmol, 1.0 equiv) and the aryl halide drug core (0.75 mmol, 1.5 equiv).

• Add the photocatalyst [Ir(dF(CF3​)ppy)2​(dtbbpy)]PF6​ (1 mol%), the cross-coupling catalyst NiCl2​⋅glyme (5 mol%), and the ligand 4,4′-di-tert-butyl-2,2′-bipyridine (dtbbpy) (5 mol%).

• Add Cs2​CO3​ (1.5 equiv) as the base to deprotonate the carboxylic acid, facilitating the subsequent SET oxidation.

Phase 2: Solvent Addition & Degassing 4. Transfer the Schlenk tube to a nitrogen-filled glovebox or standard Schlenk line. Add 5.0 mL of anhydrous, inhibitor-free DMF. 5. Validation Checkpoint 1: Visually inspect the mixture. The solution must be highly transparent to allow photon penetration. If the mixture is highly opaque or colloidal, dilute with an additional 2.0 mL of DMF. 6. Perform three consecutive Freeze-Pump-Thaw cycles using liquid nitrogen to rigorously remove dissolved O2​ . Backfill with ultra-pure Argon.

Phase 3: Irradiation & Monitoring 7. Seal the tube and place it in a photoreactor equipped with 30W Blue LEDs (centered at 427 nm). Ensure a cooling fan is active to maintain the reaction strictly at room temperature (25°C). Thermal control is critical to prevent background degradation pathways. 8. Irradiate with vigorous stirring (800 rpm) for 16–24 hours. 9. Validation Checkpoint 2: At exactly 2 hours, extract a 10 µL aliquot via micro-syringe under Argon. Dilute in MeCN and run a rapid LC-MS. You should observe the disappearance of the starting carboxylic acid and the emergence of the decarboxylated intermediate mass. If no conversion is observed, verify LED emission output and re-degas the system.

Phase 4: Workup & Isolation 10. Quench the reaction by opening the tube to ambient air (introducing O2​ immediately kills the excited state catalyst). 11. Dilute with 15 mL of EtOAc and wash with saturated aqueous NaHCO3​ (3 × 10 mL) to remove DMF and unreacted acid. 12. Dry the organic layer over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify the functionalized therapeutic agent via flash column chromatography or preparative HPLC.

References

• Photocatalyzed Minisci-type reactions for late-stage functionalization of pharmaceutically relevant compounds - Green Chemistry (RSC Publishing) -[Link]

• Late-Stage Functionalization of Peptides on Solid-Phase via Photochemical Decarboxylative Arylation | Springer Nature Experiments -[Link]

• An overview of late-stage functionalization in today's drug discovery - PubMed -[Link]

• Unleashing the Power of Photocatalysis: Revolutionizing Small Molecule Reactions in Drug Discovery and Pharma Applications - Acceled -[Link]

• (PDF) PHOTOREDOX CATALYSIS: ILLUMINATING ORGANIC REACTIONS - ResearchGate -[Link]

• An overview of late-stage functionalization in today's drug discovery - ANU Open Research -[Link]

• Application of Photoredox Catalysis for Late-stage Functionalization - Charnwood Discovery -[Link]

• Photoredox Catalysis in Organic Chemistry - ACS Publications -[Link]

• Photochemical reactions as synthetic tool for pharmaceutical industries - rhhz.net -[Link]

• Visible-light-mediated late-stage N-functionalization of unprotected peptides: introducing the aza-Zimmerman–O'Connell–Griffin reaction - Green Chemistry (RSC Publishing) -[Link]

• Photocatalytic Late-Stage Decarboxylative Functionalization of Bioactive, Naturally Occurring, and Fatty Acids via gem-Borylsilyl Alkene - ChemRxiv -[Link]

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• 12. Photochemical reactions as synthetic tool for pharmaceutical industries [html.rhhz.net]

Application Note: A Scientist's Guide to Column Chromatography Purification of Substituted Anilines

Abstract

Substituted anilines are foundational building blocks in the synthesis of pharmaceuticals, agrochemicals, and dyes. Their inherent basicity and susceptibility to oxidation, however, present unique challenges during purification. This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed framework for the successful purification of substituted anilines using silica gel column chromatography. We will delve into the fundamental principles governing the separation, offer a systematic approach to method development, provide step-by-step protocols, and present a robust troubleshooting guide to overcome common hurdles.

The Challenge: Understanding the Chemistry of Anilines on Silica Gel

The primary difficulty in the chromatographic purification of anilines arises from the interaction between the basic lone pair of electrons on the nitrogen atom and the acidic surface of silica gel.[1][2][3] Silica gel's stationary phase is composed of silicon dioxide, which has acidic silanol groups (Si-OH) on its surface.[1][2]

This acid-base interaction leads to several undesirable effects:

• Strong Adsorption: The basic aniline can bind tightly to the acidic silanol groups, sometimes irreversibly.[1][2] This can result in low recovery of the desired compound.

• Peak Tailing: The strong interaction causes the aniline to elute slowly and unevenly from the column, leading to broad, asymmetric peaks, often referred to as "tailing" or "streaking".[1][4] This significantly reduces the resolution between the target compound and impurities.

• On-Column Degradation: For sensitive aniline derivatives, the acidic environment of the silica gel can catalyze degradation, leading to the formation of new impurities during the purification process itself.[5][6]

Fortunately, these challenges can be effectively managed by neutralizing the acidic sites on the silica gel, a core strategy that will be detailed in the following sections.

Strategic Method Development: From TLC to Column

A successful column purification is almost always preceded by a well-executed Thin-Layer Chromatography (TLC) analysis. TLC serves as a rapid, small-scale pilot for the larger column separation.[7]

The Goal: Finding the "Sweet Spot"

The ideal solvent system (mobile phase) for your column will give your target substituted aniline an Rf value between 0.2 and 0.4 on a TLC plate.[1]

• Rf > 0.4: The compound will elute too quickly from the column, resulting in poor separation from less polar impurities.

• Rf < 0.2: The compound will move too slowly, requiring excessive solvent volumes and leading to broad bands and long purification times.

The Workflow: A Systematic Approach

dot graph TD { rankdir=LR; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption: "Method Development Workflow for Aniline Purification."

The Key Intervention: Deactivating Silica with a Basic Modifier

As the workflow shows, if tailing is observed on the TLC plate, the most effective countermeasure is to add a small amount of a basic modifier to the mobile phase.[1][4]

• Triethylamine (TEA): The most common choice is to add 0.5-2% (v/v) of TEA to the eluent mixture.[1][2][4] TEA is a volatile organic base that effectively neutralizes the acidic silanol sites, allowing the aniline to travel through the column without strong, undesirable interactions.[3][8]

• Ammonia: A solution of ammonia in methanol (e.g., 1-2% concentrated NH4OH in MeOH) can also be used, particularly for more polar amines.[4]

This simple addition dramatically improves peak shape, leading to sharper bands and better separation.

The Influence of Substituents on Polarity

The electronic nature of the substituents on the aniline ring significantly impacts the molecule's polarity and, therefore, its retention on silica gel. Understanding these effects is crucial for selecting an appropriate starting solvent system.

Substituent Type	Example Substituents	Effect on Nitrogen Basicity	Overall Molecular Polarity	Expected Chromatographic Behavior
Electron-Withdrawing	-NO₂, -CN, -CF₃, -Cl	Decreases basicity[9]	Increases polarity	More strongly retained on silica gel; requires a more polar mobile phase to elute.
Electron-Donating	-OCH₃, -CH₃, -N(CH₃)₂	Increases basicity[9]	Decreases polarity (relative to parent)	Less strongly retained on silica gel; elutes with a less polar mobile phase.

For example, p-nitroaniline is significantly more polar and will require a more polar solvent system (e.g., higher percentage of ethyl acetate in hexane) than p-toluidine (p-methylaniline).

Detailed Protocols for Purification

Protocol 1: Column Packing (Wet Slurry Method)

Proper column packing is essential to avoid cracks and channels in the stationary phase, which would lead to poor separation.[10]

• Preparation: Place a small plug of cotton or glass wool at the bottom of a glass chromatography column, ensuring it is snug. Add a thin (approx. 1 cm) layer of sand on top.[1]

• Create Slurry: In a separate beaker, measure the required amount of silica gel (typically 230-400 mesh). Add your initial, least polar mobile phase (e.g., Hexane/EtOAc 9:1 + 1% TEA) and stir with a glass rod to create a consistent, pourable slurry with no lumps.[1][11]

• Pouring: Gently pour the slurry into the column. Use additional mobile phase to rinse any remaining silica from the beaker into the column.

• Packing: Open the stopcock at the bottom of the column and allow the solvent to drain. As the solvent drains, the silica will pack down. Gently tap the side of the column with a piece of rubber tubing to encourage even packing and dislodge any air bubbles.[11]

• Finalize: Once the silica has settled into a stable bed, close the stopcock. The solvent level should be just above the top of the silica bed. Add another thin layer of sand on top of the silica bed to protect it during sample and solvent addition.[12] Crucially, never let the solvent level drop below the top of the silica bed, as this will cause the column to "run dry," forming cracks and ruining the separation. [1]

Protocol 2: Sample Loading

The goal of sample loading is to apply the crude mixture to the top of the column in the most concentrated band possible. There are two primary methods: wet loading and dry loading.[13][14]

• Wet (Liquid) Loading:

  • Dissolve the crude aniline mixture in the absolute minimum amount of the mobile phase or a less polar, volatile solvent like dichloromethane.[5]

  • Using a pipette, carefully add the concentrated sample solution to the top of the column, allowing it to absorb into the top layer of sand/silica.[12]

  • Open the stopcock and drain the solvent until the sample is fully absorbed into the stationary phase.

  • Carefully add fresh mobile phase to the top of the column and begin elution.

• Dry Loading (Recommended for Anilines): Dry loading often provides superior separation, especially if the compound is not very soluble in the mobile phase or if a strong solvent was used for the reaction workup.[15][16]

  • Dissolve your crude aniline mixture in a suitable volatile solvent (e.g., dichloromethane, acetone).

  • Add a small amount of silica gel (a few times the mass of your crude product) to this solution.

  • Remove the solvent completely using a rotary evaporator until you are left with a dry, free-flowing powder of your crude product adsorbed onto the silica.[11][13]

  • Carefully add this powder to the top of the packed column.

  • Gently add fresh mobile phase to the top and begin elution.

Protocol 3: Elution and Fraction Collection

• Elution: Once the sample is loaded, carefully fill the column with the mobile phase. If using flash chromatography, apply gentle pressure using nitrogen or an air pump.[17]

• Gradient (Optional): Start with the mobile phase determined by your TLC analysis. If you have multiple compounds of varying polarity, you can gradually increase the polarity of the mobile phase over time (a "gradient elution") to elute the more strongly-adsorbed components.[17][18] For example, you might start with 9:1 Hexane:EtOAc and slowly increase to 7:3 Hexane:EtOAc.

• Collection: Collect the eluent in a series of numbered test tubes or flasks.

• Monitoring: Use TLC to analyze the collected fractions. Spot a small amount from each tube onto a TLC plate to identify which fractions contain your pure compound.[5][19]

• Isolation: Combine the fractions that contain only your pure product. Remove the solvent (and the TEA, which is volatile) using a rotary evaporator to yield the purified substituted aniline.[2][5]

Troubleshooting Common Issues

Problem	Probable Cause(s)	Solution(s)
Compound won't elute (Rf=0)	1. Mobile phase is not polar enough.2. Irreversible adsorption or decomposition on silica.[1]	1. Gradually increase the polarity of the mobile phase (e.g., add more ethyl acetate or a small amount of methanol).[1]2. If decomposition is suspected, switch to a less acidic stationary phase like neutral alumina.[1]
Broad, tailing peaks	Strong acid-base interaction between the aniline and silica gel.[1][2]	Add 0.5-2% triethylamine (TEA) or another suitable base to the mobile phase to neutralize the silica's acidic sites.[1][4]
Poor separation of spots	1. Mobile phase is too polar.2. Column was overloaded with sample.3. Column was packed improperly.[1]	1. Rerun TLC to find a less polar solvent system that gives a lower Rf (around 0.2-0.3).[20]2. Reduce the amount of crude material loaded onto the column.3. Repack the column carefully, ensuring a homogenous and crack-free bed.
Compound elutes with solvent front	Mobile phase is far too polar.	Use a significantly less polar solvent system (e.g., increase the hexane ratio).
Cracks or channels in silica bed	1. The column ran dry.2. Improper packing (air bubbles).[1]	1. Always keep the solvent level above the silica bed.2. Ensure the silica slurry is homogenous and allowed to settle evenly during packing. This column cannot be salvaged; a new one must be packed.

Alternative Stationary Phases

While silica gel is the most common stationary phase, alternatives can be invaluable if problems persist:

• Neutral Alumina: An excellent choice for basic compounds as it lacks the acidic silanol groups of silica.[1]

• Amine-Functionalized Silica: These columns have amine groups covalently bonded to the silica surface, creating a more basic environment that is ideal for purifying amines and often provides excellent peak shapes without mobile phase modifiers.[3][21][22]

• Reversed-Phase Silica (C18): For very polar aniline derivatives, reversed-phase chromatography can be effective. Here, the stationary phase is non-polar (C18), and a polar mobile phase (like methanol/water or acetonitrile/water) is used.[1]

Conclusion

The purification of substituted anilines by column chromatography is a highly effective and routine technique when the fundamental chemical interactions are properly addressed. By performing careful method development with TLC, neutralizing the acidic stationary phase with a basic modifier like triethylamine, and employing meticulous packing and loading techniques, researchers can consistently achieve high purity and recovery. This guide provides the strategic framework and practical protocols necessary to navigate the challenges and successfully isolate these critical chemical building blocks.

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• Biotage. (2023, January 19). Dry loading vs. liquid loading, which provides better flash column chromatography results?
• BenchChem. (2025). Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns.
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• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. benchchem.com [benchchem.com]
• 22. [Chromatography Q & A] Differences between silica gel plate and amino silica gel plate used in thin-layer chromatography (TLC) | Wako Blog | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

Technical Notes & Optimization

Technical Support Center: N-Trifluoroethylation of Anilines

Troubleshooting Guides, Mechanistic Insights, and Yield Optimization FAQs

The introduction of a 2,2,2-trifluoroethyl (-CH₂CF₃) group into aniline scaffolds is a critical structural modification in drug development. This moiety is known to significantly enhance a molecule's metabolic stability, lipophilicity, and target binding affinity[1]. However, researchers frequently encounter yield-limiting challenges such as poor aniline nucleophilicity, reagent volatility, and over-alkylation. This guide synthesizes field-proven protocols and mechanistic causality to help you troubleshoot and optimize your N-trifluoroethylation workflows.

PART 1: Core Methodologies & Mechanistic Causality

To troubleshoot effectively, one must understand the causality behind the reaction conditions. We focus on two highly reliable, modern approaches:

1. Cascade Diazotization / Iron-Porphyrin Catalyzed N-H Insertion

• Mechanism: 2,2,2-trifluoroethylamine hydrochloride (TFEA·HCl) undergoes in situ diazotization with NaNO₂ under mildly acidic aqueous conditions to form the volatile and reactive trifluorodiazoethane (CF₃CHN₂)[2]. An iron porphyrin catalyst, typically Fe(TPP)Cl, intercepts this diazo species in the organic phase, extruding nitrogen gas to form an electrophilic iron-carbene intermediate. The aniline nitrogen then attacks this carbene, followed by proton transfer to yield the N-trifluoroethylated product[3].

• Why it works: Generating CF₃CHN₂ in situ circumvents the need to handle and store the explosive diazo gas directly[4]. The iron porphyrin catalyst provides a highly tuned steric environment that strongly favors mono-alkylation over bis-alkylation[2].

2. Catalyst-Free Reductive Trifluoroethylation

• Mechanism: This method utilizes trifluoroacetic acid (TFA) as an inexpensive fluorine source and a silane reducing agent (e.g., phenylsilane). The reaction proceeds via the in situ formation and subsequent reduction of a silyl ester intermediate[5].

• Why it works: This method is highly tolerant of moisture and oxygen, making it operationally simple for late-stage functionalization, though it often requires higher temperatures and extended reaction times compared to transition-metal catalyzed insertions[6].

PART 2: Troubleshooting FAQs

Q1: My primary aniline is electron-deficient (e.g., 4-cyanoaniline), and my yields are stuck below 45%. How can I drive the reaction to completion? A1: Electron-withdrawing groups drastically reduce the nucleophilicity of the aniline nitrogen, making the attack on the metal-carbene intermediate the rate-limiting step[2].

• Solution: Switch from the standard dichloromethane (DCM)/water biphasic system to 1,2-dichloroethane (DCE)/water and elevate the temperature to 60–80 °C[3]. Additionally, ensure your aqueous phase is buffered with acetic acid rather than strong inorganic acids (like HCl) to optimize the diazotization rate without completely protonating your weakly nucleophilic aniline[2].

Q2: I am attempting to N-trifluoroethylate a secondary aniline (e.g., N-methylaniline), but I am only getting ~30% yield. What is going wrong? A2: Secondary anilines suffer from significant steric hindrance during the N-H insertion into the iron-carbene[2]. At room temperature, the activation energy barrier for this sterically encumbered transition state is too high.

• Solution: As demonstrated in optimized iron-porphyrin protocols, increasing the reaction temperature to 80 °C (using DCE as the organic solvent) provides the necessary thermal energy to overcome this steric barrier, consistently pushing yields from ~30% to >70%[1].

Q3: I am observing significant amounts of N,N-bis(trifluoroethyl)aniline (over-alkylation). How do I prevent this? A3: Over-alkylation occurs when the mono-alkylated product remains nucleophilic enough to compete with the starting aniline for the metal-carbene.

• Solution: Ensure you are using a bulky catalyst like Fe(TPP)Cl (Iron(III) meso-tetra(phenyl)porphine chloride). The massive steric bulk of the porphyrin ligand physically blocks the already-alkylated (and thus bulkier) secondary amine from approaching the carbene center[2]. You can also reduce the equivalents of TFEA·HCl and NaNO₂ from 2.0 to 1.2 to starve the reaction of the diazo species, forcing it to react exclusively with the more nucleophilic primary aniline.

Q4: Is it safe to scale up the in situ generation of CF₃CHN₂? A4: CF₃CHN₂ is highly volatile and potentially explosive in high concentrations[4]. The in situ cascade method is specifically designed to keep the steady-state concentration of CF₃CHN₂ low. For scale-up (>5 mmol), do not mix all reagents at once. Use a syringe pump to slowly add the NaNO₂ solution to the acidic TFEA·HCl/aniline/catalyst mixture, ensuring the diazo compound is consumed by the catalyst as quickly as it is generated.

PART 3: Quantitative Data & Yield Comparisons

Table 1: Optimization of N-Trifluoroethylation Yields Based on Substrate Class[1],[3]

Substrate Type	Example Compound	Standard Conditions (DCM, RT)	Optimized Conditions (DCE, 80 °C)	Primary Limiting Factor
Electron-Rich Primary	p-Toluidine	85 - 93%	N/A (RT is sufficient)	None
Electron-Deficient Primary	4-Cyanoaniline	40 - 45%	65 - 75%	Poor Nucleophilicity
Sterically Hindered Primary	2-Methylaniline	74 - 78%	N/A (RT is sufficient)	Mild Steric Clash
Secondary Aniline	N-Methylaniline	< 30%	70 - 75%	Severe Steric Hindrance
Bulky Secondary Aniline	N-Isopropylaniline	Trace	Trace	Absolute Steric Blockade

PART 4: Step-by-Step Experimental Protocol

Optimized Iron Porphyrin-Catalyzed N-Trifluoroethylation (Self-Validating System) [1]

Objective: Synthesize N-(2,2,2-trifluoroethyl)anilines via in situ diazotization. Reagents: Aniline substrate (0.3 mmol), 2,2,2-trifluoroethylamine hydrochloride (0.6 mmol), NaNO₂ (0.6 mmol), Acetic Acid (0.6 mmol), Fe(TPP)Cl (0.9 mol%). Solvents: Deionized Water (2 mL), Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (1 mL).

• Step 1: Diazo Precursor Assembly In an oven-dried Schlenk tube equipped with a magnetic stir bar, add TFEA·HCl (0.6 mmol), acetic acid (0.6 mmol), 2 mL of H₂O, and 1 mL of organic solvent (Use DCM for primary anilines; DCE for secondary/electron-deficient anilines).

  • Causality Check: Acetic acid is chosen over stronger inorganic acids to buffer the aqueous layer, allowing efficient diazotization without fully protonating the aniline in subsequent steps.

• Step 2: In Situ Diazotization Add NaNO₂ (0.6 mmol) to the mixture. Seal the tube under an air atmosphere and stir vigorously at room temperature for 30 minutes.

  • Validation: The aqueous layer will turn slightly yellow/orange, indicating the formation of CF₃CHN₂.

• Step 3: Catalyst and Substrate Introduction Add the target aniline (0.3 mmol) and the Fe(TPP)Cl catalyst (0.9 mol%) to the vigorously stirring biphasic mixture.

  • Causality Check: Vigorous stirring is critical. The CF₃CHN₂ generated in the aqueous phase must partition into the organic phase where the highly lipophilic Fe(TPP)Cl catalyst and aniline reside.

• Step 4: N-H Insertion & Monitoring For Primary Anilines: Stir at room temperature for 12 hours. For Secondary/Deficient Anilines: Heat the reaction block to 80 °C and stir for 12 hours.

  • Validation: Monitor via TLC (Hexanes/EtOAc). The disappearance of the starting aniline spot confirms conversion.

• Step 5: Quench and Purification Cool to room temperature. Dilute with DCM (10 mL) and wash with saturated aqueous NaHCO₃ (10 mL) to neutralize residual acetic acid. Extract the aqueous layer with DCM (2 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography.

PART 5: Visualizations

Mechanistic pathway of the iron porphyrin-catalyzed cascade N-trifluoroethylation of anilines.

Decision tree for troubleshooting common issues in N-trifluoroethylation workflows.

References

• BenchChem Technical Support Team. "Application Notes and Protocols: N-Trifluoroethylation of Anilines with 2,2,2-Trifluoroethylamine Hydrochloride." Benchchem. 1

• Ren, S., et al. "Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution." RSC Advances.3

• "Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution (PDF)." ResearchGate. 2

• Denton, R., et al. "A practical and catalyst-free trifluoroethylation reaction of amines using trifluoroacetic acid." ResearchGate. 5

• "Trifluoroethylation reactions of secondary amines." ResearchGate. 6

• "2,2,2-Trifluorodiazoethane (CF₃CHN₂): A Long Journey since 1943." ACS Publications. 4

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Iron porphyrin-catalyzed N -trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03379D [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

purification challenges of halogenated aniline derivatives

Welcome to the Technical Support Center for Halogenated Aniline Purification .

Halogenated aniline derivatives (e.g., chloroanilines, bromoanilines, fluoroanilines) are highly versatile synthetic intermediates, but their purification is notoriously difficult. Their electron-rich amino groups make them highly susceptible to aerial oxidation, while their basicity and specific pKa values complicate chromatographic and extraction workflows.

As a Senior Application Scientist, I have designed this guide to move beyond basic instructions. Here, we troubleshoot the root causes of your purification failures—whether it is severe silica tailing, thermal degradation into black tars, or spontaneous oxidation—and provide field-proven, self-validating protocols to recover your target compounds.

Purification Decision Matrix

Before diving into specific troubleshooting scenarios, consult the logical workflow below to determine the primary purification trajectory based on the physical state and condition of your crude mixture.

Workflow for selecting the optimal purification strategy for halogenated aniline derivatives.

Core Troubleshooting FAQs

Q1: My crude halogenated aniline (e.g., 4-bromoaniline) was initially light yellow but has turned dark brown/black during storage. What causes this, and how can I remove the color? Causality: Anilines are highly susceptible to aerial oxidation, a process accelerated by light exposure and trace transition metals. This oxidation leads to the formation of highly colored p-benzoquinones, azobenzenes, and polymeric byproducts commonly referred to as "aniline black" 1. Solution: For solid derivatives, standard solvent extraction will not separate these polymeric impurities. You must perform a hot recrystallization utilizing activated charcoal. The massive surface area of the charcoal selectively adsorbs the high-molecular-weight polymeric impurities and polar oxidized byproducts, allowing the target aniline to crystallize purely [[2]](). (See Protocol 1).

Q2: During silica gel column chromatography, my halogenated aniline streaks severely across the TLC plate and co-elutes with impurities. How do I fix this? Causality: Halogenated anilines are basic compounds. Standard silica gel (SiO₂) features surface silanol groups (Si-OH) that are mildly acidic. As your compound travels down the column, the basic amine group undergoes strong, reversible hydrogen bonding and proton transfer with these acidic silanols. This mixed-mode retention mechanism causes asymmetric peak tailing and streaking 3. Solution: You must neutralize the stationary phase. Add a basic modifier, such as 0.1% to 2.0% triethylamine (TEA) or a few drops of ammonia, directly to your mobile phase 3. TEA is a stronger base than the aniline derivative; it competitively and irreversibly binds to the acidic silanols, masking them and allowing your target compound to elute as a tight, symmetrical band. (See Protocol 2).

Q3: I am purifying a liquid chloroaniline via vacuum distillation, but it decomposes into an insoluble black tar in the distillation flask. How can I prevent this thermal degradation? Causality: Halogenated anilines are often thermally unstable at elevated temperatures. Prolonged heating during distillation triggers auto-catalytic decomposition and polymerization, resulting in the formation of intractable tars 4. Solution: Add 0.3% to 2.0% (by weight) of an alkali metal chromate (e.g., sodium chromate) to the distillation flask prior to applying vacuum. This additive acts as a radical scavenger and stabilizer, suppressing the polymerization pathways and allowing for the recovery of a pure, stable distillate 4. (See Protocol 3).

Q4: My reverse-phase HPLC peaks for a halogenated aniline mixture are split, and retention times are drifting. What is going wrong? Causality: Halogenated anilines have specific, low pKa values due to the electron-withdrawing inductive effect of the halogens (e.g., 3-chloroaniline has a pKa of 3.52 5). If your mobile phase pH is within ±1 pH unit of the compound's pKa, the analyte exists in a dynamic equilibrium between its ionized (protonated) and non-ionized (neutral) states. This dual-state presence causes peak splitting and irreproducible retention [[6]](). Solution: Buffer the mobile phase to a pH at least 2 units away from the pKa. To ensure the aniline is fully protonated, use an acidic modifier like 0.1% formic acid (pH ~2.7) 7.

Quantitative Data: Properties of Common Halogenated Anilines

Understanding the physical properties of your specific derivative is critical for selecting between distillation, crystallization, or chromatography.

Compound	pKa	Physical State (RT)	Boiling Point (°C)	Melting Point (°C)
2-Chloroaniline	2.66 8	Liquid	~208–210	-2
3-Chloroaniline	3.52 [[5]]()	Liquid	~230	-10
4-Chloroaniline	3.98	Solid	~232	70–73
4-Bromoaniline	N/A	Solid	230–250 [[9]]()	56–62 9

Standard Operating Procedures (SOPs)

Protocol 1: Decolorization and Recrystallization of Solid Halogenated Anilines

Purpose: Removes polymeric "aniline black" and oxidized quinones from solid derivatives (e.g., 4-bromoaniline).

• Dissolution : Place the crude, darkened solid in an Erlenmeyer flask. Add a minimal volume of a hot 1:1 (v/v) ethanol/water mixture until the solid is fully dissolved 2. Causality: The mixed solvent system provides a steep temperature-solubility gradient, which is critical for high-recovery crystallization.

• Adsorption : Remove the flask from the heat source and cautiously add 5-10% (w/w) activated charcoal. Return to heat and boil gently for 2-3 minutes 2.

• Hot Filtration : Filter the boiling mixture rapidly through a fluted filter paper or a pre-warmed Buchner funnel to remove the charcoal and adsorbed impurities 2.

• Crystallization : Allow the clear filtrate to cool slowly to room temperature, then transfer the flask to an ice bath to maximize crystal yield 2.

• Self-Validation : Dissolve a few resulting crystals in ether and spot on a TLC plate alongside the crude material. The purified spot should leave absolutely no dark residue at the baseline.

Protocol 2: Flash Chromatography with Silanol Deactivation

Purpose: Resolves co-eluting isomers and prevents severe tailing of basic anilines on acidic silica gel.

• Mobile Phase Preparation : Prepare your optimized hexanes/ethyl acetate eluent system. Add 0.5% to 1.0% (v/v) Triethylamine (TEA) to the mixture 3.

• Column Packing : Slurry-pack the silica gel using the TEA-modified mobile phase to ensure the stationary phase is entirely neutralized before the sample is introduced.

• Sample Loading : Dissolve the crude mixture in a minimum amount of dichloromethane. If the sample is highly viscous, perform a dry load by adsorbing it onto a small amount of silica gel (2-3x sample weight) and evaporating the solvent 10.

• Elution : Run the column with the modified mobile phase.

• Self-Validation : Monitor the fractions via TLC. The target compound should elute as a tight, symmetrical band. If tailing persists, the TEA concentration can be safely increased up to 2%.

Protocol 3: Vacuum Distillation of Liquid Chloroanilines with Tar Suppression

Purpose: Purifies liquid derivatives (e.g., 2-chloroaniline, 3-chloroaniline) while preventing heat-induced polymerization.

• Setup : Transfer the crude liquid chloroaniline into a heavy-walled glass distillation flask equipped with a magnetic stirrer.

• Additive Introduction : Add 0.3% to 2.0% (by weight) of an alkali metal chromate (e.g., sodium chromate or potassium dichromate) to the crude mixture [[4]](). Causality: The chromate salt acts as a stabilizing agent, interrupting the radical polymerization pathways during heating.

• Vacuum Application : Apply a high vacuum (e.g., 10 to 20 mm Hg) to lower the boiling point of the aniline derivative. Distillation typically occurs between 90°C and 150°C under these reduced pressures [[4]]().

• Collection : Discard the first few milliliters (forerun) containing residual water or low-boiling solvents. Collect the main fraction, which should be a clear, stable liquid.

• Self-Validation : Store a small aliquot of the distillate in a clear vial exposed to ambient light for 24 hours. A successfully stabilized distillate will not rapidly darken or form precipitates.

References

• Google Patents. "US3397118A - Purification of chloroanilines by vacuum distillation with a chromate.

• Liskon Biological. "Synthesis Process of p-Bromoaniline." Available at: [Link]

• PubChem. "2-Chloroaniline | C6H6ClN | CID 7240." Available at: [Link]

• ACE-HPLC. "A Guide to HPLC and LC-MS Buffer Selection." Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US3397118A - Purification of chloroanilines by vacuum distillation with a chromate - Google Patents [patents.google.com]
• 5. echemi.com [echemi.com]
• 6. hplc.eu [hplc.eu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 2-Chloroaniline | C6H6ClN | CID 7240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Synthesis Process of p-Bromoaniline - LISKON [liskonchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting &amp; Purifying Monochlorinated Products

Welcome to the Technical Support Center. For researchers and drug development professionals, the chlorination of organic molecules presents a notorious challenge: separating the desired monochlorinated target from over-chlorinated (dichlorinated or trichlorinated) byproducts. Because these molecules share the same core skeleton, their physical properties—such as boiling point and polarity—are often nearly identical.

This guide provides field-proven troubleshooting strategies, causal mechanistic explanations, and self-validating protocols to help you prevent over-chlorination upstream and resolve difficult separations downstream.

Section 1: Upstream Prevention & Reaction Optimization

Q1: Direct electrophilic chlorination of my aromatic substrate always yields 10–15% of a dichlorinated byproduct. How can I suppress this?

The Causality: Over-chlorination is fundamentally a kinetic problem. In many electron-rich systems (like phenols or anilines), the addition of the first chlorine atom does not sufficiently deactivate the ring. Consequently, the rate of the second chlorination event ( k2​ ) is competitive with the first ( k1​ ). When using highly reactive agents like chlorine gas ( Cl2​ ) or sulfuryl chloride ( SO2​Cl2​ ), the reaction lacks the thermodynamic finesse to stop at mono-substitution.

The Solution:

• Attenuate the Electrophile: Switch to a milder, more controlled chlorinating agent such as N-Chlorosuccinimide (NCS). NCS operates via the slow, controlled release of the chloronium ion ( Cl+ ) or chlorine radicals, depending on the catalyst. By using an exact stoichiometric ratio (1.0 eq) in aqueous media with a p -TsOH/NaCl catalytic system, you can selectively drive monochlorination while keeping the electrophile concentration too low to trigger the k2​ pathway1[1].

• Implement Continuous Flow Chemistry: If the intrinsic kinetics ( k2​ ) cannot be suppressed chemically, they must be suppressed physically. By transitioning from a batch flask to a continuous flow microreactor, you can precisely control the residence time. This allows you to eject the monochlorinated intermediate from the reaction zone before it has time to undergo secondary chlorination. Recent process chemistry advancements have demonstrated up to 96% selectivity for benzylic monochlorination using optimized 5-minute flow residence times2[2].

Caption: Kinetic pathway showing continuous flow isolation of the monochlorinated target.

Section 2: Downstream Purification & Separation

Q2: My monochlorinated and dichlorinated products co-elute as a single broad peak on standard silica gel. How can I improve chromatographic resolution?

The Causality: While it seems counterintuitive, adding a heavy, electronegative chlorine atom often decreases the overall polarity of the molecule. The second chlorine atom increases the molecule's lipophilicity and can cancel out the overall dipole moment (depending on symmetry). On a highly polar stationary phase like bare silica gel, the more lipophilic dichlorinated compound interacts less strongly with the surface silanol groups3[3].

The Solution: The dichlorinated byproduct will almost always elute first . To resolve the peaks:

• Flatten the Gradient: Use a highly non-polar, shallow isocratic system (e.g., 1% to 2% Ethyl Acetate in Hexanes).

• Switch to Reverse-Phase: If normal-phase ΔRf​ remains <0.1 , switch to reverse-phase preparative HPLC (C18 column). In reverse-phase, the separation relies on hydrophobicity rather than dipole interactions. The highly lipophilic dichlorinated byproduct will be retained significantly longer, cleanly separating from the monochlorinated target.

Q3: The boiling points of my mono- and dichlorinated aliphatic acids are only 5 °C apart. Is distillation impossible?

The Causality: For molecules like chloroacetic acid and dichloroacetic acid, strong intermolecular hydrogen bonding (via the carboxylic acid dimers) dominates their physical properties. The mass difference of a single chlorine atom is insufficient to overcome these hydrogen-bonding networks, rendering standard fractional distillation practically useless.

The Solution: Utilize Azeotropic Distillation . By adding a specific entrainer (an azeotrope-forming hydrocarbon or halogenated ether with a boiling point between 145–240 °C), you can selectively form a lower-boiling azeotrope with the monochlorinated acid. This effectively widens the boiling point gap, allowing the monochlorinated product to be distilled away while the dichlorinated impurity remains in the distillation bottoms4[4].

Caption: Decision tree and workflow for separating monochlorinated products from dichlorinated byproducts.

Section 3: Quantitative Data & Experimental Protocols

Data Presentation: Separation Strategies

The following table summarizes the expected resolution parameters when isolating monochlorinated targets from their dichlorinated counterparts.

Separation Method	Target Substrate Type	Separation Principle	Typical Resolution ( ΔRf​ / ΔB.P. )
Normal-Phase Silica	Aromatics, Ketones	Polarity / Dipole Moment	ΔRf​≈0.1−0.2
Reverse-Phase HPLC	Complex APIs, Heterocycles	Lipophilicity (Hydrophobic interaction)	ΔRt​≈2.0−5.0 min
Fractional Distillation	Low MW Aliphatics	Vapor Pressure / B.P.	ΔB.P.>15 °C required
Azeotropic Distillation	Aliphatic Acids	Selective Azeotrope Formation	Effective ΔB.P.>20 °C

Protocol: Selective Monochlorination via Continuous Flow

Adapted from validated photochemical flow methodologies to strictly limit k2​ over-chlorination[2].

Step 1: Solution Preparation Prepare a 0.5 M solution of the starting material (e.g., 2-fluorotoluene) and a precise stoichiometric equivalent (1.0 eq) of the chlorinating agent in a UV-transparent, inert solvent (e.g., Acetonitrile).

Step 2: Reactor Priming Flush the continuous flow photochemical microreactor (equipped with a 365 nm LED light source) with pure solvent to establish system pressure, verify seal integrity, and achieve a stable baseline flow rate.

Step 3: Steady-State Operation Set the pump flow rate to achieve a precise residence time of exactly 5.0 minutes inside the irradiation zone. This specific timeframe is the critical self-validating parameter: it ensures maximum conversion of the starting material while physically ejecting the monochlorinated product before the slower secondary chlorination can occur.

Step 4: Quenching & Isolation Direct the reactor effluent into a collection flask pre-charged with a quenching agent (saturated aqueous sodium thiosulfate, Na2​S2​O3​ ) stirring vigorously at 0 °C. This immediately neutralizes any unreacted chlorine radicals. Extract the quenched mixture with ethyl acetate, wash with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure to yield the crude monochlorinated product with >95% selectivity.

References

• Benchchem Technical Support. Purification of Ethyl 4,4-dichlorocyclohexanecarboxylate. Benchchem. 3

• Podgorsek, A., et al. Efficient and Facile Chlorination of Industrially-Important Aromatic Compounds using NaCl/p-TsOH/NCS in Aqueous Media. ACS Publications.1

• Radjagobalou, R., et al. Selective Photochemical Continuous Flow Benzylic Monochlorination. Organic Process Research & Development, ACS Publications (2022). 2

• US Patent 3772157A. Purification of 2-chloroalkanoic acids by azeotropic distillation. Google Patents (1973). 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US3772157A - Purification of 2-chloroalkanoic acids by azeotropic distillation - Google Patents [patents.google.com]

Technical Support Center: Preventing Oxidation of Aniline Products During Synthesis

Introduction

Aniline and its derivatives are fundamental building blocks in the synthesis of a vast array of pharmaceuticals, agrochemicals, and advanced materials. However, the very electronic properties that make the aniline moiety so versatile also render it highly susceptible to oxidation. The amino group (-NH₂) is a potent electron-donating group, which enriches the aromatic ring with electron density, making it prone to losing electrons and, thus, oxidizing. This degradation can occur upon exposure to atmospheric oxygen, light, or in the presence of various chemical oxidants, leading to the formation of colored impurities, polymeric materials, and a general decrease in product yield and purity.

This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals to troubleshoot and prevent the oxidation of aniline products during synthesis. Here, you will find in-depth answers to common questions, detailed experimental protocols, and comparative data to help you navigate the challenges of working with these sensitive compounds.

Troubleshooting Guides

This section addresses specific issues that you may encounter during the synthesis and purification of aniline-containing compounds.

Issue 1: My reaction mixture is turning dark (yellow, brown, or black). What's happening and how can I stop it?

Answer:

A change in color is the most common visual indicator of aniline oxidation.[1] Freshly purified aniline is typically a colorless or pale yellow liquid, but upon oxidation, it can form highly colored impurities such as nitrosobenzene, nitrobenzene, azoxybenzene, azobenzene, and polymeric aniline species (polyaniline), resulting in colors ranging from yellow and brown to dark green or black.[1]

Several factors could be contributing to this discoloration:

• Aerial Oxidation: The most frequent culprit is the reaction of your aniline derivative with atmospheric oxygen. This process can be slow at room temperature but is often accelerated by heat, light, and the presence of metal catalysts.

• Oxidizing Reagents or Byproducts: Your reaction mixture may contain intended or unintended oxidizing agents. For example, some metal salts used as catalysts (e.g., Cu(II), Fe(III)) can themselves oxidize the aniline.[1]

• Inappropriate pH: The rate of aniline oxidation is highly pH-dependent. In strongly acidic conditions, the anilinium ion is formed, which is less susceptible to oxidation. However, in moderately acidic to neutral conditions, the rate of oxidation can increase significantly, often peaking near the pKa of the specific aniline derivative.[2]

Solutions:

• Work Under an Inert Atmosphere: This is the most effective way to prevent aerial oxidation. By displacing oxygen from your reaction setup, you remove a key reactant in the degradation pathway. Detailed protocols for setting up and using a Schlenk line are provided in the "Experimental Protocols" section.

• Degas Your Solvents: Solvents can dissolve a significant amount of oxygen. Before use, degas all solvents by sparging with an inert gas (argon or nitrogen) for 15-30 minutes or by using the freeze-pump-thaw method.

• Control the Reaction Temperature: Whenever possible, run your reactions at the lowest effective temperature to minimize the rate of oxidation.

• Protect from Light: Store your aniline starting materials and reaction mixtures in amber glass vials or wrap your glassware in aluminum foil to prevent photo-oxidation.

• Optimize the pH: If your reaction conditions permit, consider adjusting the pH. For many anilines, working in slightly acidic or basic conditions (depending on the specific substrate and reaction) can minimize oxidation. It is crucial to empirically determine the optimal pH for your specific system.[1]

Issue 2: My yield of the desired aniline product is consistently low, and I see multiple spots on my TLC plate.

Answer:

Low yields and the formation of multiple byproducts are classic signs of competing side reactions, with oxidation being a primary suspect. The multiple spots on your Thin Layer Chromatography (TLC) plate likely correspond to various oxidation products.

Solutions:

• Employ a Protecting Group Strategy: Temporarily "masking" the amino group with a protecting group is a highly effective strategy to prevent its oxidation and other unwanted side reactions. The most common protecting group for anilines is the acetyl group, which forms an acetanilide. The acetamido group is still an ortho-, para- director but is significantly less activating than the amino group, which provides more control over subsequent reactions and prevents oxidation.[3] A detailed protocol for the acetylation and deprotection of anilines is available in the "Experimental Protocols" section.

• Add an Antioxidant: Incorporating a suitable antioxidant into your reaction mixture can help to scavenge free radicals and inhibit oxidative chain reactions.

• Purify Your Starting Materials: If your aniline starting material is old or discolored, it likely already contains oxidation impurities that can interfere with your reaction. Purify it by vacuum distillation or column chromatography before use. A protocol for the vacuum distillation of aniline is provided in the "Experimental Protocols" section.

Issue 3: My purified aniline product discolors again during storage.

Answer:

Even after successful purification, aniline derivatives can remain sensitive to air and light. Proper storage is critical to maintain their purity.

Solutions:

• Store Under an Inert Atmosphere: After purification, transfer your product to a clean, dry vial. Flush the vial with argon or nitrogen before sealing it tightly. For long-term storage, consider using an ampoule sealed under vacuum or inert gas.

• Refrigerate or Freeze: Storing your purified aniline at low temperatures (e.g., 4°C) will significantly slow down the rate of degradation.

• Use an Amber Vial: Protect your compound from light by storing it in an amber-colored vial or a vial wrapped in aluminum foil.

• Add a Stabilizer: For bulk storage of common anilines, the addition of a small amount of a chemical stabilizer can be effective.

Frequently Asked Questions (FAQs)

Q1: Why is the amino group in aniline so susceptible to oxidation?

A1: The nitrogen atom of the amino group has a lone pair of electrons that can be delocalized into the aromatic ring through resonance. This high electron density makes the aniline molecule "electron-rich" and thus more easily oxidized (i.e., it can readily donate electrons to an oxidizing agent).

Q2: What are the most common byproducts of aniline oxidation?

A2: The oxidation of aniline can lead to a complex mixture of products depending on the reaction conditions. Some of the most common byproducts include:

• Nitrosobenzene and Nitrobenzene: Formed by oxidation of the nitrogen atom.[4]

• Azoxybenzene and Azobenzene: Result from the coupling of partially oxidized aniline intermediates.

• p-Benzoquinone: Formed by oxidation of the aromatic ring.

• Polyaniline: A polymeric material that often appears as a dark, insoluble solid.[1]

Q3: How can I detect the presence of oxidation byproducts in my sample?

A3: Several spectroscopic techniques can be used to identify and quantify oxidation byproducts:

• UV-Vis Spectroscopy: Aniline has characteristic absorption peaks around 230 nm and 280 nm. The formation of colored oxidation products will lead to the appearance of new absorption bands in the visible region of the spectrum.[2]

• Infrared (IR) Spectroscopy: The formation of nitro groups (from nitrobenzene) will give rise to strong, characteristic peaks around 1550-1500 cm⁻¹ and 1350-1300 cm⁻¹. Carbonyl groups (from benzoquinone) will show a strong absorption around 1680-1660 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information to identify specific oxidation byproducts. For example, the formation of p-benzoquinone will result in highly deshielded proton and carbon signals.[5][6]

• Mass Spectrometry (MS): GC-MS or LC-MS can be used to separate the components of your product mixture and identify them based on their mass-to-charge ratio and fragmentation patterns.

Q4: Is it always necessary to use a protecting group for reactions involving anilines?

A4: Not always, but it is a highly recommended strategy, especially when dealing with sensitive substrates or when performing reactions that are prone to side reactions (e.g., nitration, halogenation). The decision to use a protecting group should be based on the specific reaction, the stability of your aniline derivative, and the desired outcome. If you are aiming for high yields and purity, the extra steps of protection and deprotection are often well worth the effort.

Data Presentation

Table 1: Comparative Efficacy of Antioxidants for Aniline Derivatives

The following table summarizes the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging activity of aniline and several of its derivatives. The data is presented as EC₅₀ values, which represent the concentration of the compound required to scavenge 50% of the DPPH radicals. A lower EC₅₀ value indicates higher antioxidant activity.

Compound Name	Structure	DPPH Scavenging Activity (EC₅₀ in mM)	Reference
Aniline	C₆H₅NH₂	> 83	[1]
2-Aminophenol	HOC₆H₄NH₂ (ortho)	0.011	[1]
3-Aminophenol	HOC₆H₄NH₂ (meta)	0.048	[1]
4-Aminophenol	HOC₆H₄NH₂ (para)	0.015	[1]
o-Phenylenediamine	C₆H₄(NH₂)₂ (ortho)	0.013	[1]
p-Phenylenediamine	C₆H₄(NH₂)₂ (para)	0.021	[1]

Data sourced from Bendary et al., 2013.[1]

Table 2: Effect of pH on Aniline Oxidation Rate

The rate of aniline oxidation is significantly influenced by the pH of the reaction medium. The second-order rate constants for the oxidation of anilines by potassium permanganate show a parabola-like dependence on pH, with the maximum rate occurring near the pKa of the aniline derivative.

Aniline Derivative	pKa	pH for Maximum Oxidation Rate
Aniline	4.6	~4.5
p-Chloroaniline	4.0	~4.0

Data adapted from Wang et al., 2016.[2]

Experimental Protocols

Protocol 1: Performing a Reaction Under an Inert Atmosphere Using a Schlenk Line

This protocol describes the general procedure for setting up and running a reaction under an inert atmosphere to prevent aerial oxidation.

Materials:

• Schlenk flask and other appropriate glassware (e.g., condenser, dropping funnel)

• Schlenk line with a dual vacuum/inert gas manifold

• Vacuum pump

• Inert gas supply (Argon or Nitrogen)

• Rubber septa, glass stoppers, and Keck clips

• Cannula or syringe for liquid transfers

Procedure:

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven (e.g., at 125°C overnight) and allowed to cool in a desiccator.

• Schlenk Line Startup:

  • Attach a clean, dry solvent trap to the Schlenk line.

  • Ensure all stopcocks are closed and turn on the vacuum pump.

  • Place a Dewar flask filled with liquid nitrogen around the solvent trap.[5][7]

• Assembling the Apparatus:

  • Assemble the reaction glassware (e.g., Schlenk flask with a stir bar, condenser).

  • Grease all ground-glass joints lightly and secure them with Keck clips.

  • Connect the apparatus to the Schlenk line via thick-walled vacuum tubing.

• Purging the Apparatus:

  • Evacuate the assembled glassware by opening the stopcock to the vacuum manifold.

  • After a few minutes under vacuum, close the vacuum stopcock and slowly open the inert gas stopcock to backfill the apparatus with argon or nitrogen.

  • Repeat this vacuum/backfill cycle at least three times to ensure a completely inert atmosphere.[3][7]

• Adding Reagents:

  • Solids: Add solid reagents to the flask under a positive pressure of inert gas.

  • Liquids: Add degassed solvents and liquid reagents via a syringe through a rubber septum or via cannula transfer.

• Running the Reaction:

  • Maintain a slight positive pressure of inert gas throughout the reaction. This can be monitored with an oil bubbler attached to the inert gas outlet of the Schlenk line.

• Work-up:

  • After the reaction is complete, cool the mixture to room temperature. Quench the reaction (if necessary) while still under an inert atmosphere. Subsequent work-up steps should be performed as quickly as possible to minimize air exposure.

Protocol 2: Protection of an Aniline as an Acetanilide

This protocol describes a standard procedure for the acetylation of an aniline to protect the amino group.

Materials:

• Aniline derivative

• Acetic anhydride

• A suitable solvent (e.g., dichloromethane, acetic acid, or neat)

• A base (optional, e.g., pyridine or sodium acetate)

• Standard laboratory glassware

Procedure:

• Setup: In a round-bottom flask, dissolve the aniline derivative (1.0 eq) in the chosen solvent.

• Addition of Acetic Anhydride: Slowly add acetic anhydride (1.1-1.2 eq) to the solution. If a base is used, it can be added before or after the acetic anhydride. The reaction is often exothermic, so cooling in an ice bath may be necessary.

• Reaction: Stir the mixture at room temperature. Monitor the reaction by TLC until the starting aniline is completely consumed.

• Work-up:

  • Pour the reaction mixture into cold water or onto crushed ice to precipitate the acetanilide product and to hydrolyze any excess acetic anhydride.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with cold water until the filtrate is neutral.

• Purification: The crude acetanilide can be purified by recrystallization from a suitable solvent (e.g., ethanol/water).

Protocol 3: Deprotection of an Acetanilide

This protocol describes the hydrolysis of an acetanilide to regenerate the free aniline.

Materials:

• Acetanilide derivative

• Aqueous acid (e.g., 6M HCl) or base (e.g., 10% NaOH)

• Ethanol (as a co-solvent if needed)

• Standard laboratory glassware

Procedure:

• Setup: In a round-bottom flask, suspend or dissolve the acetanilide in the aqueous acid or base. Ethanol can be added to aid solubility.

• Reaction: Heat the mixture to reflux. Monitor the reaction by TLC until the starting acetanilide is consumed.

• Work-up (Acidic Hydrolysis):

  • Cool the reaction mixture.

  • Carefully neutralize the solution with a base (e.g., aqueous NaOH) to precipitate the free aniline.

  • Extract the aniline with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Work-up (Basic Hydrolysis):

  • Cool the reaction mixture.

  • Extract the aniline with a suitable organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude aniline can be purified by vacuum distillation or column chromatography.

Visualizations

Aniline Oxidation Prevention Workflow

Caption: A decision-making workflow for preventing aniline oxidation during synthesis.

General Workflow for Spectroscopic Analysis of Aniline Oxidation

Caption: A generalized workflow for the spectroscopic analysis of aniline oxidation products.

References

• Kriz, J., Starovoytova, L., Trchová, M., Konyushenko, E. N., & Stejskal, J. (2009). NMR investigation of aniline oligomers produced in the early stages of oxidative polymerization of aniline. The Journal of Physical Chemistry B, 113(19), 6666–6673. [Link]

• Wang, H., Sun, B., & Guan, X. (2016). [Influence of pH on Kinetics of Anilines Oxidation by Permanganate]. Huan jing ke xue= Huanjing kexue, 37(2), 588–594.
• Bendary, E., Francis, R. R., & Hoda, M. G. (2013). Antioxidant and structure–activity relationships (SARs) of some phenolic and anilines compounds. Annals of Agricultural Sciences, 58(2), 173-181.

• Said Ali Akbar, & Erwinsyah Satria. (2019). UV-VIS STUDY ON POLYANILINE DEGRADATION AT DIFFERENT pHs AND THE POTENTIAL APPLICATION FOR ACID-BASE INDICATOR. RASAYAN Journal of Chemistry, 12(3), 1473-1479. [Link]

• Graphviz. (2021). Graphviz - Graph Visualization Software. Retrieved from [Link]

• BenchChem. (2025). Identifying side products in the halogenation of anilines. Retrieved from a hypothetical BenchChem technical support document.
• BenchChem. (2025). Troubleshooting incomplete Boc deprotection. Retrieved from a hypothetical BenchChem technical support document.

• The changing relation of UV-vis absorption spectra during the aniline degradation process. (n.d.). ResearchGate. Retrieved from [Link]

• Stejskal, J., & Trchová, M. (2008). Self-Assembled, Nanostructured Aniline Oxidation Products: A Structural Investigation. Macromolecules, 41(9), 3149–3158. [Link]

• Sigma-Aldrich. (n.d.). Application Note – N-Boc protection.

• Wernick, J. (2017). A Quick Introduction to Graphviz. Retrieved from [Link]

• Sketchviz. (n.d.). Guide to Flowcharts in Graphviz. Retrieved from [Link]

• Kriz, J., Starovoytova, L., Trchová, M., Konyushenko, E. N., & Stejskal, J. (2009). NMR Investigation of Aniline Oligomers Produced in the Early Stages of Oxidative Polymerization of Aniline. ResearchGate. Retrieved from [Link]

• Actifsource. (n.d.). Diagram with Graphviz. Retrieved from a hypothetical Actifsource tutorial.

• Svorc, L., Ruzicka, J., & Rychlovsky, P. (2020). The First Stages of Chemical and Electrochemical Aniline Oxidation—Spectroscopic Comparative Study. Molecules, 25(6), 1360. [Link]

• Kriz, J., Starovoytova, L., Trchová, M., Konyushenko, E. N., & Stejskal, J. (2009). NMR Investigation of Aniline Oligomers Produced in the Early Stages of Oxidative Polymerization of Aniline. The Journal of Physical Chemistry B, 113(19), 6666–6673. [Link]

• BenchChem. (2025). Troubleshooting incomplete Boc protection of amines. Retrieved from a hypothetical BenchChem technical support document.
• BenchChem. (2025). Assessing the Antioxidant Potential of Aniline Derivatives: A Comparative Guide. Retrieved from a hypothetical BenchChem technical support document.

• Evaluation of antioxidant activity of aniline and polyaniline. (n.d.). ResearchGate. Retrieved from [Link]

• Actifsource. (2011). Actifsource Tutorial – Diagram with Graphviz. Retrieved from a hypothetical Actifsource tutorial document.
• BenchChem. (2025). Identifying side products in aniline alkylation reactions. Retrieved from a hypothetical BenchChem technical support document.

• How to remove aniline from reaction mixture. (2013). ResearchGate. Retrieved from [Link]

• Thermo Fisher Scientific. (n.d.). Determination of Aniline and Nitroanilines in Environmental and Drinking Waters by On-Line SPE.
• Open Access Journals. (2024). The Chemical Oxidation of Aniline: Mechanisms, Applications and Environmental Implications. Retrieved from a hypothetical Open Access Journals article.

• Schaller, C. P. (2022). Visualizing Generic Reaction Patterns. Journal of Chemical Information and Modeling, 62(19), 4567–4575. [Link]

• DOT (graph description language). (n.d.). In Wikipedia. Retrieved March 15, 2026, from [Link]

• All Chemistry. (2021, October 3). 7. Amine- Protection and Deprotection Of Aniline During halogenation and Nitration. YouTube. [Link]

• Ciriminna, R., & Pagliaro, M. (2010). Sustainable Approaches for the Protection and Deprotection of Functional Groups. ChemistryOpen, 1(1), 12-16. [Link]

• BenchChem. (2025). A Spectroscopic Comparison of Aniline and the Anilinium Ion: A Guide for Researchers. Retrieved from a hypothetical BenchChem technical support document.
• ManTech Publications. (2025). Advanced Spectroscopic Techniques in Pharmaceutical Analysis: A Critical Evaluation.

• Chemistry Steps. (2023, December 22). Boc Protecting Group for Amines. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• GraphViz Examples and Tutorial. (n.d.). Retrieved from [Link]

• DFT Studies of Distinct Anilines with p-Hydroxycinnamic Acids for Antioxidant Profile. (2020). Current Physical Chemistry, 10(2), 116-127. [Link]

• Fakhraie, S., & Ghafuri, H. (2020). Separation of aniline from water and wastewater samples based on activated carbon nanoparticles and dispersive solid phase extraction. Advanced Materials and Energy, Chemical Engineering Journal, 3(4), 126-135.
• Rebourt, E., et al. (2000). Synthesis and spectroscopic properties of aniline tetramers. Comparative studies. Synthetic Metals, 113(1-2), 115-121.
• Danos, V., & Laneve, C. (2004). Reaction Graph. In J. L. Fiadeiro, P. D. Mosses, & F. Orejas (Eds.), Recent Trends in Algebraic Development Techniques (Vol. 2755, pp. 83–103). Springer Berlin Heidelberg.

• General reaction scheme and example reaction. (n.d.). ResearchGate. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. lib.ysu.am [lib.ysu.am]
• 6. NMR investigation of aniline oligomers produced in the early stages of oxidative polymerization of aniline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 4-Chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline

Welcome to the Advanced Technical Support Center for 4-Chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline (CAS: 1249874-13-2). As a highly specialized building block frequently utilized in the development of antimalarials, kinase inhibitors, and agrochemicals[1], this compound presents a unique dichotomy: it is highly stable against standard electrophilic degradation, yet its profound chemical inertness often mimics instability during synthetic applications.

This guide is designed for drug development professionals and synthesists to troubleshoot handling, storage, and reactivity issues.

Part 1: Quantitative Stability Profile

To establish a baseline for your experimental expectations, refer to the quantitative stability matrix below. The data reflects the compound's behavior under various environmental stresses.

Storage Condition	Atmosphere	Container	Est. Shelf Life	6-Month Purity Drop	Primary Degradant
2-8°C (Recommended)	Argon / N₂	Amber Glass	> 24 months	< 0.5%	None detected
25°C (Ambient)	Air	Clear Glass	6 months	2.0 - 5.0%	Azo/Azoxy oligomers
40°C (Accelerated)	Air	Clear Glass	1 month	> 10.0%	N-Oxidation products
Aqueous (pH 2-10)	Air	Glass Vial	N/A	< 1.0% (at 48h)	Highly stable in water

Part 2: Troubleshooting & FAQs

Section A: Storage and Physical Degradation

Q1: My compound arrived as a white crystalline powder but has turned light brown over the past few months. Is it decomposing, and can I still use it? A: Yes, it is likely still usable. Aromatic amines undergo slow auto-oxidation when exposed to ambient oxygen and UV light. However, the electron-withdrawing halogens (4-Cl, 3-F) provide substantial electronic shielding compared to unsubstituted aniline, slowing this process significantly[2]. The brown discoloration is caused by trace amounts of azo or azoxy oligomers. Because these oligomers have exceptionally high molar extinction coefficients, even a 0.1% degradation can cause severe darkening. Action: Run an LC-MS or ¹H-NMR. If the purity remains >98%, the reagent is perfectly viable for most synthetic applications.

Fig 1: Auto-oxidation pathway of the secondary aniline core leading to sample discoloration.

Section B: Chemical Reactivity & "Apparent" Instability

Q2: I am trying to acylate/alkylate the secondary amine, but I am recovering 100% unreacted starting material. Is the compound degrading in the reaction mixture? A: It is not degrading; it is chemically inert under standard conditions. The 2,2,2-trifluoroethyl group exerts a powerful electron-withdrawing inductive effect. When combined with the halogenated aromatic ring, this severely depletes the electron density of the nitrogen lone pair, rendering it an exceptionally poor nucleophile. Action: Standard amine bases (TEA, DIPEA) will fail. You must use strong deprotonating agents (e.g., NaH, KHMDS, or LiHMDS) to generate the amide anion before adding your electrophile.

Q3: We are attempting a Buchwald-Hartwig C-N cross-coupling, but we observe rapid palladium catalyst deactivation and no product formation. Why? A: The high electronegativity of the -CF₃ group drastically lowers the binding affinity of the amine to the Pd(II) intermediate during the transmetalation step. Furthermore, the steric bulk of the trifluoroethyl group hinders reductive elimination. Action: Switch to a highly active, sterically demanding ligand like BrettPhos or tBuBrettPhos. Use a strong inorganic base (e.g., Cs₂CO₃ or NaOtBu) in anhydrous 1,4-Dioxane to ensure complete deprotonation of the weakly acidic N-H bond prior to coupling.

Part 3: Self-Validating Stability Profiling Protocol

When validating a new batch of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline, standard LC-MS can yield false-positive stability readings if degradants are volatile or insoluble. The following protocol utilizes an internal standard to ensure mass-balance accountability.

Causality & Design Rationale:

By incorporating Triphenylphosphine oxide (TPPO) as an internal standard—which is completely inert to oxidative and thermal stress—we create a self-validating system. If the sum of the remaining starting material and the identified degradants does not equal the initial molar amount relative to TPPO, we can definitively conclude that undetected degradation (e.g., insoluble polymerization) has occurred.

Step-by-Step Methodology:

• Standard Preparation: Dissolve 10.0 mg of the aniline compound and 5.0 mg of TPPO (Internal Standard) in 10 mL of HPLC-grade Acetonitrile.

• Aliquoting: Transfer 1.0 mL aliquots into four separate 2 mL amber HPLC vials (Amber glass prevents UV-induced radical initiation).

• Stress Induction:

  • Vial A (Control): Store at 4°C in the dark under Argon.

  • Vial B (Oxidative): Add 100 µL of 3% H₂O₂.

  • Vial C (Thermal): Heat at 60°C for 48 hours.

  • Vial D (Photo): Expose to broad-spectrum UV light (254 nm and 365 nm) for 24 hours.

• Quenching: Neutralize Vial B with 10 µL of saturated sodium thiosulfate to halt radical oxidation and prevent damage to the LC column.

• Analysis: Inject 2 µL of each vial into an LC-MS system (C18 column, Water/MeCN gradient with 0.1% Formic Acid).

• Validation Check: Calculate the peak area ratio of the total analytes (Starting Material + Degradants) against the TPPO internal standard. A mass balance recovery of 98-102% validates the protocol.

Fig 2: Self-validating forced degradation workflow ensuring mass-balance accountability.

References

• Fisher Scientific - Safety Data Sheet: 4-Chloro-3-fluoroaniline (Baseline stability parameters of the core halogenated aniline ring).[2]

• Journal of Medicinal Chemistry (ACS) - Optimization of 2,3-Dihydroquinazolinone-3-carboxamides as Antimalarials Targeting PfATP4 (Details the synthetic application and structural activity of 4-chloro-3-fluoro and trifluoroethyl aniline derivatives in drug development).[1]

  • URL:[Link]

• WIPO Patent (WO2010149190A1) - Novel fluorinated rhodamines as photostable fluorescent dyes (Analyzes the profound electronic inductive effect and lipophilicity imparted by the N-(2,2,2-trifluoroethyl) group).

  • URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. fishersci.com [fishersci.com]

Technical Support Center: Degradation Pathways of Halogenated Anilines Under Stress Conditions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic behavior of halogenated anilines (e.g., chloroanilines, bromoanilines, fluoroanilines) during stability testing, environmental fate modeling, and pharmacokinetic assays. These compounds are highly susceptible to oxidative, photolytic, and microbial degradation under stress conditions.

This guide is designed to move beyond basic troubleshooting. By understanding the causality behind these degradation pathways, you can ensure the scientific integrity of your analytical workflows and build self-validating experimental systems.

Section 1: Frequently Asked Questions (FAQs) & Mechanistic Insights

Q1: Why do my chloroaniline stock solutions turn yellow or brown during storage, and what is the underlying mechanism? A1: This discoloration is a hallmark of oxidative degradation and subsequent polymerization. Aromatic amines are highly prone to oxidation, particularly in the presence of dissolved oxygen, ambient light, or trace metal catalysts[1]. The mechanism involves the generation of strongly oxidizing hydroxyl radicals (•OH), which attack the aromatic ring to form a HO•-adduct[2][3]. This adduct can undergo radical coupling to form azo-dimers, benzidine derivatives, and larger polyaniline-like oligomers. These complex structures absorb visible light, appearing as colored impurities[1][2]. Pro-Tip: Always prepare solutions in peroxide-free, nitrogen-sparged solvents and store them in actinic (amber) glassware under an inert argon or nitrogen atmosphere.

Q2: In photocatalytic degradation studies using TiO₂, why does the degradation rate of o-chloroaniline plateau or decrease when I increase the catalyst dosage? A2: This is a classic light-scattering artifact. While TiO₂ enhances degradation by generating powerful hydroxyl (•OH) and superoxide (O₂•⁻) radicals under UV illumination, an excess of suspended catalyst particles increases the opacity of the solution. This scatters the incident UV light, reducing photon penetration and effectively lowering the generation rate of reactive oxygen species (ROS). The degradation of o-chloroaniline follows a pseudo-first-order Langmuir-Hinshelwood kinetic model; an optimal TiO₂ dosage is typically around 0.1 g/L, beyond which the photoreaction is inhibited.

Q3: What are the primary microbial degradation pathways for dichloroanilines in environmental or bioreactor samples? A3: Microbial degradation typically initiates via reductive dehalogenation or oxidative deamination. For example, 3,4-dichloroaniline is first dehalogenated to 4-chloroaniline[4]. Subsequently, aniline dioxygenase enzymes catalyze the dioxygenation of 4-chloroaniline, releasing ammonia and forming 4-chlorocatechol[4][5]. The chlorocatechol intermediate is then subjected to ring cleavage—most commonly via the ortho-cleavage pathway mediated by catechol 1,2-dioxygenase—yielding chloromuconic acid, which eventually funnels into the TCA cycle for complete mineralization[4][5].

Section 2: Troubleshooting Guide for Experimental Anomalies

Issue 1: High Variability in HPLC-MS Quantification of Halogenated Anilines

• Root Cause: Acid-catalyzed hydrolysis or degradation within the mobile phase. Halogenated anilines can degrade under strongly acidic conditions, forming corresponding phenols or complex adducts, leading to a loss of effective concentration and the appearance of ghost peaks[6].

• Resolution:

  • Mobile Phase Optimization: Avoid highly acidic modifiers (e.g., >0.1% TFA). Use a milder buffer (e.g., ammonium acetate) or maintain a slightly acidic pH of 3-4 while adding a competing base like triethylamine in small concentrations to mask residual silanol interactions on the column.

  • Sample Handling: Prepare samples fresh from a properly stored solid stock. Do not leave samples in the autosampler for extended periods, as ambient temperatures and light exposure accelerate degradation[6].

Issue 2: Incomplete Mineralization During Forced Oxidative Stress Assays

• Root Cause: Accumulation of recalcitrant, dead-end intermediates (e.g., p-benzoquinone or chlorophenols) that resist further oxidation by standard radical generators[2][7].

• Resolution:

  • Radical Enhancers: Introduce a secondary oxidant (e.g., H₂O₂ in conjunction with UV) to drive the multielectron reduction of oxygen and increase steady-state •OH concentrations[8].

  • pH Adjustment: The oxidation potential of hydroxyl radicals and the surface charge of catalysts are highly pH-dependent. Adjust the system pH to optimize the adsorption of the specific halogenated aniline onto the catalyst surface[8].

Section 3: Standardized Experimental Protocols

To ensure reproducibility, your protocols must act as self-validating systems with built-in controls.

Protocol A: Forced Oxidative Degradation Assay for Halogenated Anilines[1]

This protocol is designed to map the oxidative liability of novel halogenated aniline derivatives.

• Preparation of Stock: Dissolve the halogenated aniline in HPLC-grade acetonitrile to a concentration of 1.0 mg/mL. Sparge the solvent with nitrogen gas for 15 minutes prior to use to establish a baseline free of dissolved oxygen.

• Stress Induction: In an amber glass HPLC vial, mix 1.0 mL of the stock solution with 1.0 mL of 3% hydrogen peroxide (H₂O₂). Control: Mix 1.0 mL of stock with 1.0 mL of nitrogen-sparged water.

• Incubation: Seal the vials and incubate at 60°C in a dark thermoshaker for exactly 24 hours.

• Quenching & Neutralization: Cool the sample to room temperature. (If acidic or alkaline hydrolysis was performed in parallel using 0.1 M HCl or NaOH, neutralize the sample with an equimolar amount of base or acid[1]).

• Dilution & Analysis: Dilute the mixture to a final theoretical concentration of 0.1 mg/mL using the HPLC mobile phase. Analyze immediately via LC-MS/MS to identify primary degradation products.

Protocol B: Photocatalytic Degradation Kinetics Assay[2][4][10]

This protocol determines the pseudo-first-order rate constants of photodegradation.

• Catalyst Suspension: Suspend the photocatalyst (e.g., TiO₂ or CuO/CNT) in ultrapure water at the optimized dosage (e.g., 0.1 g/L for TiO₂). Sonicate for 30 minutes to ensure uniform dispersion.

• Equilibration (Dark Phase): Add the halogenated aniline to achieve a starting concentration (C₀) of 10-50 mg/L. Stir the suspension in complete darkness for 60 minutes to establish an adsorption-desorption equilibrium between the compound and the catalyst surface.

• Irradiation (Light Phase): Expose the suspension to a UV or Visible light source. Maintain constant stirring and temperature (25°C using a water jacket).

• Kinetic Sampling: Withdraw 2.0 mL aliquots at regular intervals (e.g., 0, 15, 30, 60, 120, 240, 300 min). Immediately filter through a 0.22 μm PTFE syringe filter to remove the catalyst and quench the reaction.

• Data Processing: Quantify the remaining concentration (C) via HPLC. Plot ln(C₀/C) versus time (t) to determine the pseudo-first-order rate constant (k)[2].

Section 4: Quantitative Data Summaries

Table 1: Kinetic Parameters and Degradation Efficiencies of Halogenated Anilines

Compound	Stress Condition / Catalyst	Kinetic Model	Rate Constant (k) / Max Activity	Degradation Efficiency	Ref.
o-Chloroaniline	UV / TiO₂ (0.1 g/L)	Langmuir-Hinshelwood	0.0112 mM min⁻¹	>90% (Optimal pH)
p-Chloroaniline	UV / CuO/CNT (Low loading)	Pseudo-first-order	N/A	>84% (300 min)
p-Chloroaniline	Vis / CuO/CNT (High loading)	Response Surface Opt.	N/A	97.36% (pH 7.3)
4-Chloroaniline	Microbial (Resting cells)	Michaelis-Menten	0.23 µM/(mg protein·h)	Complete mineralization	[[9]]([Link])
3,4-Dichloroaniline	Microbial (Resting cells)	Michaelis-Menten	0.37 µM/(mg protein·h)	Complete mineralization

Section 5: Pathway Visualizations

Below are the mechanistic pathways dictating the fate of halogenated anilines under oxidative and microbial stress.

Caption: Photodegradation and oxidative stress pathway of p-chloroaniline via •OH radical attack.

Caption: Microbial degradation of dichloroaniline via dehalogenation and ortho-ring cleavage.

References

• Kinetics and Mechanism of Aniline and Chloroanilines Degradation Photocatalyzed by Halloysite-TiO2 and Halloysite-Fe2O3 Nanocomposites. MDPI.[Link]

• Destruction of o-Chloroaniline in UV/TiO2 Reaction with Photosensitizing Additives. ACS Publications.[Link]

• New insight into the kinetic study on the different loadings of the CuO/CNT catalyst and its optimization for p-chloroaniline photodegradation. PMC.[Link]

• Bacterial degradation of monocyclic aromatic amines. PMC.[Link]

• Biodegradation of Alogenated Anilines in River Water. ResearchGate.[Link]

• Theoretical investigation on the mechanism and kinetics of the OH •‒initiated atmospheric degradation of p-chloroaniline via OH •‒addition and hydrogen abstraction pathways. PubMed.[Link]

• Microbial degradation of 4-chloroaniline by a bacterial consortium. African Journal of Microbiology Research. [Link]

• Anaerobic Microbial Transformation of Halogenated Aromatics and Fate Prediction Using Electron Density Modeling. ACS Publications.[Link]

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• 4. Bacterial degradation of monocyclic aromatic amines - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. New insight into the kinetic study on the different loadings of the CuO/CNT catalyst and its optimization for p-chloroaniline photodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Forced Degradation of Chloro-Fluoro-Aniline Compounds

Welcome to the Technical Support Center for analytical chemists and drug development professionals. Chloro-fluoro-anilines (CFAs) are critical intermediates and active pharmaceutical ingredient (API) motifs. However, their unique combination of an electron-donating primary amine and electron-withdrawing halogens creates complex degradation profiles.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure your forced degradation studies comply with regulatory standards while maintaining scientific rigor.

Regulatory & Mechanistic FAQs

Q1: What is the regulatory expectation for forcing the degradation of chloro-fluoro-anilines? A: According to the ICH Q1A(R2) guidelines, a compliant forced degradation study should target a "sweet spot" of 5–20% degradation (1 [1]). This window is critical: it generates enough breakdown products to elucidate degradation pathways and validate stability-indicating analytical methods, but prevents secondary degradation (where primary degradants break down into tertiary artifacts), which does not reflect real-world shelf-life conditions.

Q2: Why are chloro-fluoro-anilines particularly challenging during oxidative stress? A: The primary amine group on the aniline ring is a highly vulnerable nucleophilic center. Under oxidative stress, the amine rapidly oxidizes to form nitroso and nitro derivatives. Furthermore, these reactive intermediates often undergo bimolecular coupling to form highly colored azo or azoxy polymeric species (2[2]). This is why oxidative samples often turn dark brown or black.

Q3: What drives the photodegradation of these compounds? A: Photolysis primarily targets the carbon-halogen bonds. Because the C–Cl bond dissociation energy (~327 kJ/mol) is significantly lower than that of the C–F bond (~485 kJ/mol), homolytic cleavage of the C–Cl bond is the dominant initial step under UV irradiation. This generates an aryl radical that can abstract hydrogen, react with oxygen, or dimerize (3 [3]).

Primary degradation pathways of chloro-fluoro-anilines under forced stress.

Self-Validating Experimental Protocols

To ensure data integrity, every protocol must be a self-validating system. This means incorporating concurrent controls (unstressed API, blank stressor matrix) to definitively prove that degradation is caused by the stressor acting on the API, not by matrix interference or sample preparation artifacts.

Protocol A: Oxidative Stress Testing

Causality Note: We use 3% H2​O2​ at room temperature rather than heat. Heating peroxides with anilines causes runaway exothermic polymerization, destroying the mass balance.

• Stock Preparation: Prepare a 1 mg/mL stock solution of the CFA in an inert, LC-MS compatible solvent (e.g., Acetonitrile/Water).

• Stress Application: Transfer 1 mL of stock to an amber vial. Add 1 mL of 3% H2​O2​ .

• Control Preparation: Prepare a blank (1 mL solvent + 1 mL 3% H2​O2​ ) and an unstressed API control (1 mL stock + 1 mL water).

• Incubation: Incubate all vials at room temperature (20–25°C) in the dark for 24 hours.

• Quenching (Critical Step): Add a reducing agent (e.g., sodium metabisulfite) to quench residual peroxide. Failure to quench will cause the sample to continue degrading while waiting in the HPLC autosampler, invalidating your time-point data.

• Analysis: Dilute to the target analytical concentration and inject via HPLC-UV/LC-MS.

Protocol B: Photolytic Degradation (ICH Q1B)

• Sample Preparation: Prepare the CFA in solution (100 µg/mL) and as a thin solid film in a clear petri dish.

• Exposure: Expose to a light source providing an overall illumination of ≥1.2 million lux hours and an integrated near-UV energy of ≥200 watt-hours/square meter (4 [4]).

• Dark Control: Wrap an identical set of samples in aluminum foil and place them in the photostability chamber to account for any thermal degradation caused by the lamps.

• Analysis: Reconstitute the solid film in solvent. Analyze both liquid and reconstituted solid samples.

Standardized self-validating workflow for forced degradation studies.

Troubleshooting Guide

Issue 1: My sample turns dark brown/black immediately upon adding peroxide.

• Causality: Anilines undergo rapid, uncontrolled oxidation to form highly conjugated polymeric species and azo dimers.

• Solution: The oxidative stress is too harsh. Dilute the H2​O2​ concentration to 0.3% or 1%, perform the reaction strictly in the dark, and reduce the incubation time. Your goal is 5-20% degradation; a black solution indicates >80% degradation into insoluble polymers.

Issue 2: I see absolutely no degradation under acid or base hydrolysis after 24 hours at 60°C.

• Causality: The C–F and C–Cl bonds on an aniline ring are generally stable to hydrolysis. The primary amine is strongly electron-donating, which deactivates the aromatic ring toward Nucleophilic Aromatic Substitution ( SN​Ar ).

• Solution: Increase the temperature to 80°C or the titrant strength to 1M HCl/NaOH. If the compound still does not degrade, document it. A finding of "hydrolytically stable" is a perfectly valid and common ICH outcome for these specific halobenzenes.

Issue 3: Poor mass balance (Total peak area of the stressed sample is < 90% of the unstressed control).

• Causality: The degradation products may lack a UV chromophore, may have volatilized, or may have polymerized into insoluble residues that were filtered out during sample prep.

• Solution: Visually inspect your syringe filters for colored residue. Switch from UV detection to a universal detector like Charged Aerosol Detection (CAD) or use LC-MS to identify species with altered UV absorptivity (5 [5]).

Quantitative Data Summaries

Use the following reference tables to benchmark your experimental design and interpret analytical signatures.

Table 1: Recommended Stress Conditions & Target Outcomes

Stress Pathway	Reagent / Condition	Temp (°C)	Time	Target Degradation	Expected Reactivity for CFAs
Acid Hydrolysis	0.1 M – 1.0 M HCl	60 – 80	24–48h	5 – 20%	Low (Ring is deactivated to SN​Ar )
Base Hydrolysis	0.1 M – 1.0 M NaOH	60 – 80	24–48h	5 – 20%	Low to Moderate
Oxidation	1% – 3% H2​O2​	RT	2–24h	5 – 20%	High (Amine oxidation)
Photolysis	UV/Vis (ICH Q1B)	Ambient	~1.2M lux-hr	5 – 20%	High (C-Cl bond cleavage)
Thermal	Solid state	80	7 days	5 – 20%	Low

Table 2: Common Degradation Products & Analytical Signatures

Degradant Class	Mechanism of Formation	Typical LC-MS Signature ( Δ m/z)	UV Shift
Nitroso / Nitro	Oxidation of primary amine	+14 Da (Nitroso), +30 Da (Nitro)	Bathochromic shift (Red shift)
Azobenzene Dimer	Bimolecular coupling of radicals	~2x Parent Mass - 2 Da	Strong absorbance at ~320-450 nm
Dechlorinated API	Photolytic homolytic cleavage	-34 Da (Loss of Cl, gain of H)	Hypsochromic shift (Blue shift)
Fluorophenols	Photolytic •OH radical attack	-1 Da (Loss of NH2​ , gain of OH)	Altered pH-dependent UV spectra

References

• ResolveMass Laboratories. Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from:[Link]

• RSC Publishing. New insight into the kinetic study on the different loadings of the CuO/CNT catalyst and its optimization for p-chloroaniline photodegradation. Retrieved from: [Link]

• MDPI. Kinetics and Mechanism of Aniline and Chloroanilines Degradation Photocatalyzed by Halloysite-TiO2 and Halloysite-Fe2O3 Nanocomposites. Retrieved from: [Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. New insight into the kinetic study on the different loadings of the CuO/CNT catalyst and its optimization for p -chloroaniline photodegradation - Nanoscale Advances (RSC Publishing) DOI:10.1039/D2NA00216G [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Kinetics and Mechanism of Aniline and Chloroanilines Degradation Photocatalyzed by Halloysite-TiO2 and Halloysite-Fe2O3 Nanocomposites | MDPI [mdpi.com]

Technical Support Center: Optimizing Reaction Conditions for Aniline N-Alkylation

Welcome to the Technical Support Center for Aniline N-Alkylation. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this fundamental organic transformation. Here, we provide in-depth troubleshooting guides and frequently asked questions to address common challenges, enhance reaction efficiency, and ensure the selective synthesis of your target N-alkylanilines.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions frequently encountered during the N-alkylation of anilines.

Q1: What is over-alkylation in aniline N-alkylation, and why is it so common?

A1: Over-alkylation is a prevalent side reaction where the desired mono-N-alkylated aniline (a secondary amine) reacts further with the alkylating agent to form an undesired N,N-dialkylated aniline (a tertiary amine) and potentially even a quaternary ammonium salt.[1] This occurs because the initial product, the N-alkylaniline, is often more nucleophilic than the starting aniline, making it more susceptible to a second alkylation.[1][2]

Q2: What are the main strategies to control and minimize over-alkylation?

A2: The primary strategies revolve around controlling reaction kinetics and the relative reactivity of the species involved. Key approaches include:

• Stoichiometric Control: Using an excess of aniline relative to the alkylating agent.[1][3]

• Reaction Conditions: Optimizing temperature, pressure, and reaction time. Lower temperatures can sometimes improve selectivity.[1][3]

• Choice of Alkylating Agent: Using less reactive alkylating agents can offer better control.[1][3]

• Slow Addition: Adding the alkylating agent slowly to the reaction mixture can help maintain its low concentration, reducing the chance of a second alkylation.[2]

• Catalyst Selection: Employing catalysts that sterically or electronically favor the mono-alkylation product.[1]

Q3: What are "greener" or more sustainable methods for aniline N-alkylation?

A3: Significant research has focused on developing more sustainable methods. The "Borrowing Hydrogen" (BH) or "Hydrogen Autotransfer" (HT) strategy is a prime example.[1][4] This method uses alcohols as alkylating agents, which are generally less toxic and more readily available than alkyl halides.[5][6] The reaction, often catalyzed by transition metals like Ruthenium, Iridium, or Gold, produces only water as a byproduct, making it highly atom-efficient.[1][4][7][8]

Q4: My starting aniline is unreactive. What can I do?

A4: Low reactivity can be due to several factors. If your aniline has strong electron-withdrawing groups, its nucleophilicity will be significantly reduced.[5] In such cases, you may need to use more forcing reaction conditions (higher temperature, stronger base) or a more reactive alkylating agent (e.g., an alkyl iodide instead of a bromide). Alternatively, consider a different synthetic approach, such as reductive amination.[9]

Part 2: In-Depth Troubleshooting Guide

This guide provides detailed solutions to specific problems you might encounter during your experiments.

Issue 1: Low to No Conversion of Starting Aniline

You've set up your reaction, but analysis (TLC, GC-MS) shows a large amount of unreacted aniline.

Potential Cause	Scientific Rationale	Recommended Solutions & Protocols
Insufficiently Reactive Alkylating Agent	The C-X bond (where X is a leaving group) in your alkylating agent may be too strong, or the alcohol may not be readily oxidized in a "Borrowing Hydrogen" cycle. The order of reactivity for alkyl halides is generally I > Br > Cl.	Solution: Switch to a more reactive alkylating agent. For example, if an alkyl bromide is failing, try the corresponding alkyl iodide.[3] For "Borrowing Hydrogen" reactions, ensure your catalyst is active for the specific alcohol you are using.
Suboptimal Base or Solvent	The base may not be strong enough to deprotonate the aniline sufficiently, or the solvent may not be suitable for the reaction type (e.g., SN2). Aprotic solvents are often more efficient for N-alkylation.[10]	Solution: Screen different bases and solvents. For many N-alkylations, stronger bases like NaH, K2CO3, or t-BuOK are effective.[4][11] Aprotic solvents like DMF, DMSO, THF, or toluene are often good choices.[11][12]
Low Reaction Temperature	The activation energy for the reaction is not being overcome at the current temperature.	Solution: Gradually increase the reaction temperature in 10-20°C increments while carefully monitoring the reaction for the formation of side products.[3]
Catalyst Deactivation or Inefficiency	For catalytic reactions, the catalyst may be poisoned, coked, or simply not active enough for the specific transformation.[13]	Solution: If using a heterogeneous catalyst, try regenerating it or using a fresh batch. For homogeneous catalysts, ensure all reagents and solvents are dry and the reaction is performed under an inert atmosphere if required. Consider increasing the catalyst loading or screening different catalysts.[2][13]

Issue 2: Excessive Formation of N,N-Dialkylated Product

Your reaction is working, but you are forming a significant amount of the undesired dialkylated aniline.

Potential Cause	Scientific Rationale	Recommended Solutions & Protocols
High Reactivity of Mono-alkylated Product	The mono-N-alkylaniline formed is often more nucleophilic than the starting aniline, leading to a faster second alkylation.[1][2]	Solution: The key is to favor the reaction of the alkylating agent with the more abundant starting aniline. Use a stoichiometric excess of aniline (e.g., 2 to 5 equivalents).[1][2][3]
High Local Concentration of Alkylating Agent	If the alkylating agent is added all at once, its high local concentration increases the probability of reacting with the newly formed, highly reactive mono-alkylated product.	Solution: Add the alkylating agent slowly to the reaction mixture over several hours using a syringe pump. This maintains a low concentration of the alkylating agent, favoring mono-alkylation.[2]
Prolonged Reaction Time or High Temperature	Extended reaction times and high temperatures can provide the necessary energy and opportunity for the second alkylation to occur, even if it is slower than the first.	Solution: Monitor the reaction progress closely using TLC or GC. Stop the reaction as soon as a significant amount of the desired product has formed and before the dialkylated product begins to accumulate.[2][3] Consider running the reaction at a lower temperature.[3]

• Set up a reaction vessel with the aniline (2.0 eq.), base (1.5 eq.), and solvent under an inert atmosphere.

• Load a syringe pump with a solution of the alkylating agent (1.0 eq.) in the reaction solvent.

• Heat the aniline mixture to the desired reaction temperature.

• Begin the slow addition of the alkylating agent via the syringe pump over 2-4 hours.

• Monitor the reaction progress by TLC every hour after the addition is complete.

• Upon optimal conversion to the mono-alkylated product, cool the reaction and proceed with the workup.

Issue 3: Formation of C-Alkylated Side Products

You observe isomers in your product mixture where the alkyl group has added to the aromatic ring instead of the nitrogen atom.

Potential Cause	Scientific Rationale	Recommended Solutions & Protocols
High Temperatures & Acidic Conditions	C-alkylation can compete with N-alkylation, particularly at higher temperatures or in the presence of certain catalysts that can promote Friedel-Crafts type reactions.[3] The amino group of aniline can react with Lewis acid catalysts, deactivating the ring, but under some conditions, ring alkylation can occur.[3]	Solution: Lower the reaction temperature. If using a Lewis acid catalyst, consider alternative methods like reductive amination or "Borrowing Hydrogen" which do not typically lead to C-alkylation. If C-alkylation is unavoidable, protecting the amine group as an amide can direct the reaction to the ring, after which the protecting group can be removed.[3]
Rearrangement of N-Alkylated Product	In some cases, the initially formed N-alkylaniline can rearrange to the C-alkylated product, especially under acidic conditions (Hofmann-Martius rearrangement).	Solution: Avoid strongly acidic conditions. Use non-acidic catalysts and ensure the workup procedure does not involve prolonged exposure to strong acids.

Part 3: Visualization & Methodologies

Troubleshooting Workflow for Aniline N-Alkylation

The following diagram outlines a general workflow for troubleshooting common issues in aniline N-alkylation.

Caption: A decision-making workflow for troubleshooting aniline N-alkylation.

Mechanism: SN2 vs. "Borrowing Hydrogen"

Understanding the reaction mechanism is key to optimization. Below are simplified representations of two common pathways.

Caption: Comparison of SN2 and "Borrowing Hydrogen" mechanisms.

General Experimental Protocol: Reductive Amination of Aniline

Reductive amination is a robust method for achieving selective mono-N-alkylation.

• Imine Formation: To a stirred solution of the aniline (1.0 eq.) in a suitable solvent (e.g., Dichloromethane or Toluene) at room temperature, add the desired aldehyde or ketone (1.1 eq.). If the reaction is slow, a catalytic amount of acetic acid can be added. Stir for 1-2 hours.[14]

• Reduction: Once imine formation is confirmed by TLC or GC-MS, add a reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq.) portion-wise.[14] Other reducing agents like sodium borohydride (NaBH4) or catalytic hydrogenation (e.g., H2, Pd/C) can also be used.[15]

• Monitoring: Continue stirring at room temperature and monitor the reaction until the imine is fully consumed (typically 4-24 hours).[14]

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).[4][14]

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.[4][14][16]

References

• Linciano, P., Pizzetti, M., Porcheddu, A., & Taddei, M. (2013). Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst. Synlett, 24(17), 2249–2254. Available from: [Link]

• Various Authors. (n.d.). Catalytic N-Alkylation of Anilines. ResearchGate. Available from: [Link]

• Komeyama, K., et al. (2023). Ruthenium-catalysed N-alkylation of anilines with primary carbohydrate alcohols via borrowing hydrogen strategy. Chemical Communications, 59(44), 6735-6738. Available from: [Link]

• He, L., et al. (2010). Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols. Angewandte Chemie International Edition, 50(1), 219-223. Available from: [Link]

• Pillai, C. N., et al. (1998). Reductive alkylation of aniline over copper chromite catalyst: Optimization of reaction condition. Indian Journal of Chemical Technology, 5, 245-249. Available from: [Link]

• Çetin, N., et al. (2022). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. ACS Omega, 7(5), 4478-4491. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Available from: [Link]

• Karanam, P. (2017). Copper catalyzed N-alkylation of anilines using alkyltrifluoroborate reagents. San Diego State University. Available from: [Link]

• Wikipedia contributors. (n.d.). Aniline. Wikipedia. Available from: [Link]

• Kim, J., et al. (2007). One-Pot Reductive Mono-N-alkylation of Aniline and Nitroarene Derivatives Using Aldehydes. The Journal of Organic Chemistry, 72(25), 9873-9875. Available from: [Link]

• ResearchGate. (n.d.). Plausible mechanism for synthesis of alkylated aniline derivatives. Available from: [Link]

• Kim, J., et al. (2007). One-Pot Reductive Mono-N-alkylation of Aniline and Nitroarene Derivatives Using Aldehydes. The Journal of Organic Chemistry, 72(25), 9873–9875. Available from: [Link]

• Seyed, M. P., et al. (2017). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Transfer Hydrogen Methodology. ChemXpress, 10(2), 125. Available from: [Link]

• Wang, C., et al. (2024). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. RSC Advances, 14(22), 15694-15698. Available from: [Link]

• Bhor, S., et al. (2023). Iron Single‐Atom Catalyzed N‐Alkylation of Amines with Alcohols via Solvent‐Free Borrowing Hydrogen Strategy. Advanced Science, 12(2), e2307915. Available from: [Link]

• U.S. Patent No. 4,436,937. (1984). Process for the ring alkylation of an aniline. Google Patents.

• ResearchGate. (n.d.). Reaction profile of the N-alkylation of aniline with benzyl alcohol monitored by 1H NMR. Available from: [Link]

• ResearchGate. (2023, August 7). Highly Efficient Base Catalyzed N-alkylation of Amines with Alcohols and β-Alkylation of Secondary Alcohols with Primary Alcohols. Available from: [Link]

• Wang, C., et al. (2024). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. RSC Advances, 14(22), 15694-15698. Available from: [Link]

• Bheemaraju, A., et al. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. Organic Letters, 21(22), 9209–9213. Available from: [Link]

• Seyed, M. P., et al. (2017). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Transfer Hydrogen Methodology. ChemXpress, 10(2), 125. Available from: [Link]

• Lator, A., et al. (2017). Sustainable and Selective Monomethylation of Anilines by Methanol with Solid Molecular NHC-Ir Catalysts. ACS Sustainable Chemistry & Engineering, 5(12), 11842–11849. Available from: [Link]

• Varma, R. S., & Kumar, D. (2005). Selective N-alkylation of anilines in ionic liquids. Green Chemistry, 7(10), 709-711. Available from: [Link]

• Sreekumar, K., et al. (2000). A comparative study on aniline alkylation activity using methanol and dimethyl carbonate as the alkylating agents over Zn-Co ferrospinel systems. Catalysis Letters, 69(3-4), 223-227. Available from: [Link]

• ResearchGate. (n.d.). Reaction progress of N-alkylation of aniline. Available from: [Link]

• Semantic Scholar. (n.d.). N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. Available from: [Link]

Sources

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• 5. tsijournals.com [tsijournals.com]
• 6. Visible-light-induced N -alkylation of anilines with 4-hydroxybutan-2-one - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01339E [pubs.rsc.org]
• 7. Ruthenium-catalysed N -alkylation of anilines with primary carbohydrate alcohols via borrowing hydrogen strategy - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC01931D [pubs.rsc.org]
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• 12. Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst [organic-chemistry.org]
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• 16. digitalcollections.sdsu.edu [digitalcollections.sdsu.edu]

Technical Support Center: Managing Air and Light Sensitivity of Aniline Derivatives

From the Desk of the Senior Application Scientist Welcome to the Technical Support Center. Working with aniline derivatives—such as phenylenediamines, aminophenols, and haloanilines—presents a persistent challenge in synthetic and medicinal chemistry. Their electron-rich nature makes them notoriously susceptible to oxidative and photochemical degradation. In this guide, we will move beyond basic handling and explore the mechanistic causality behind these degradation pathways. By understanding the "why," we can engineer self-validating protocols that ensure the integrity of your reagents from storage to reaction.

Section 1: Mechanistic Insights into Degradation

Q1: Why do my aniline derivatives rapidly discolor from clear to yellow, brown, or eventually black upon exposure to the lab environment?

A1: Discoloration is a macroscopic indicator of auto-oxidation and photochemical degradation. Because anilines are electron-rich, they are highly susceptible to oxidation when exposed to ambient oxygen. The mechanism initiates via a single-electron transfer (SET) that removes an electron from the nitrogen lone pair, forming a highly reactive aniline radical cation[1].

This process is significantly accelerated by ultraviolet and visible light (photo-excitation). Once formed, these radical cations undergo rapid coupling reactions. They can form phenazine-type structures or undergo further two-electron oxidations to yield benzoquinone imines[2]. Ultimately, these intermediates condense into polyaniline-like oligomers (e.g., emeraldine or pernigraniline base forms), which precipitate as the dark, insoluble sludge commonly observed in old aniline bottles[1].

Mechanism of aniline auto-oxidation and polymerization into dark oligomers.

Section 2: Troubleshooting & Storage Solutions

Q2: What is the most robust, self-validating system for storing highly sensitive aniline derivatives to ensure long-term stability?

A2: A self-validating storage system must inherently neutralize the three catalysts of degradation: oxygen, light, and thermal energy. If the system is working, the chemical remains colorless; if a seal fails, the visual feedback (yellowing) is immediate.

• Oxygen Exclusion: Store the compounds in Schlenk flasks or crimp-sealed vials backfilled with ultra-high purity Argon. Argon is denser than Nitrogen and provides a superior protective blanket over the liquid or solid surface.

• Light Exclusion: Always utilize amber borosilicate glassware. Amber glass effectively blocks UV and low-wavelength visible radiation, preventing the photo-excitation of the amine that initiates radical formation[3].

• Chemical Reductants (The Fail-Safe): For highly unstable liquid derivatives, storing the compound over a small amount of activated zinc dust acts as a sacrificial reducing agent. The zinc continuously reduces any trace oxidized impurities back to the parent amine, actively preventing the propagation of the polymerization chain reaction[4].

Table 1: Quantitative Impact of Storage Conditions on Aniline Derivative Purity

Storage Condition	Atmosphere	Light Exposure	Temp	Purity at 30 Days	Purity at 180 Days
Clear Glass Vial	Ambient Air	Ambient Lab	22°C	< 85% (Dark Brown)	< 60% (Black Solid)
Amber Glass Vial	Ambient Air	Blocked	22°C	~ 92% (Yellow)	~ 75% (Brown)
Amber Glass Vial	Argon	Blocked	4°C	> 98% (Clear)	~ 95% (Pale Yellow)
Amber + Zn Dust	Argon	Blocked	-20°C	> 99% (Clear)	> 99% (Clear)

(Note: Data represents typical degradation kinetics for electron-rich liquid anilines like N,N-dimethylaniline).

Section 3: Purification Protocols

Q3: My starting material has already darkened. How can I reliably purify it to >99% before setting up a sensitive cross-coupling reaction?

A3: The most authoritative and field-proven method for rescuing oxidized liquid aniline derivatives is vacuum distillation over zinc dust[5].

Why zinc? Distillation alone under heat can thermally stress the amine, sometimes accelerating decomposition before it vaporizes. Zinc dust serves a dual purpose: it acts as a catalyst and reducing agent that actively prevents oxidation during the thermal stress of distillation[6]. Furthermore, it reduces volatile quinone imines back into the less volatile polymeric state or the parent amine, ensuring that colored impurities do not co-distill into your receiving flask.

Step-by-Step Methodology: Vacuum Distillation of Aniline Derivatives over Zinc Dust

• Apparatus Preparation: Flame-dry a short-path distillation apparatus under vacuum to remove trace moisture. Ensure the receiving flask is an amber round-bottom flask to protect the purified product immediately upon collection.

• Mixture Preparation: Transfer the degraded, dark aniline derivative into the distilling flask. Add 5-10% (w/w) activated zinc dust and a Teflon-coated magnetic stir bar[5].

• Degassing (Critical Step): Attach the apparatus to a Schlenk line. While stirring, apply a gentle vacuum to degas the liquid, removing dissolved oxygen. Backfill with Argon. Repeat this stir-degas cycle three times to create a strictly anaerobic environment.

• Distillation: Apply a high vacuum (e.g., < 1 Torr). Gradually heat the oil bath. The reduced pressure is critical to lower the boiling point, preventing thermal decomposition of the amine[5].

• Fraction Collection: Discard the first 5% of the distillate (forerun), which contains low-boiling impurities and residual moisture. Collect the main fraction, which should distill as a completely colorless liquid.

• Storage: Immediately backfill the system with Argon, seal the amber receiving flask, and store at -20°C[3].

Step-by-step workflow for the vacuum distillation of anilines over zinc dust.

References[5] Technical Support Center: Purification of Crude N,N-Dimethyl-4-(prop-2-en-1-yl)aniline. Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHTQAjVjnXNn0JHsbotMj4Pwn6__91LodHwv_fRVi_Z7h2Z3sDHB3x93rtaC_vlAt-l66O4BxkHLqmrB-9Vt_UyHOK9ufY0aHOPsgWFwCR3MFOnTtt7sQbREfB6R5pTHqLwMjKGfqYgxiqSpPA6b33sDdn_1xYK1I-aa1McrJXnyj8xmZgdBYQjred2DLvVQNkxeFlcIFab5lfO_s0-uNZmxbQDUB9KmMLX1kGrA_gqwA==][2] Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFCP8IbBP71rVhm4CxAc_raavqUsILwZdWPUMakFnvNhvCwwwKp4DZWjkjSACaugzOst2-Ci2qvqAHj6MZhSIpLlAnz0_73n8dPgEWJCJNwncmYXKBbDzuCZLHYdqzcSXBoq2Qx7-A97UJf][6] chem_lab_manual.pdf - Karnatak Science College Dharwad. Karnatak Science College.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGJ6vW_7IfN4iSRi6w2pTyUkOZGV79156FrNlg-QylTkkLE0euY-9u3N7TC0q6nEU4wH9JO6jT-zlR1YanJQNI3tsuekDb3rl1DMm4UsJ7-3AS7pl-1TQu-alfz8xt37o-nfIsDEtg=][1] Physiochemical Properties of PANI Thin Films. IGI Global.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHRke5ps2rqbGqp0xisgOdMWERUJasgLnyIM2KPc_SEfU9FtcWkkDe_-4eAgiR7cIY6OMX_TZcIyC87AhLBSofmr9Vfk4CeN2l53NZRoGZQhjgM-z4prcNoZkYkPTYhITuw_kwD1xeHnp0E11fGFT_fW_XNNZYx5grteX8ce2-Nr7Z01KmZWKgnYQ==][4] Preventing oxidation and discoloration of aniline. Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHzCdJGIz3RZKIn3wzazO_ru-EyiCUzI_PH1EeRkXj2KM-Z5H0bzJBqEU_jFkZw52ymp6i6hRQwBzSFgg7_SRpr8acoScjut0a2iARUYXZ-suWfrw3jpS6k76kYQDgaBC7-Xqn7exFmpNwbrjU3OeVy84LmXlSyyj9Jrf_o5jihUm5vsHYcCmxRs9LMc1-lZqxzAn4u0RBGsQvh][3] Aniline Nitrate|542-15-4|C6H8N2O3. Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEGfRLmoDbB0a4kcGqxJYybNLIk3eCWJ-8RDRiZ5RSOhk5wRHC9Nm0DldeYmPNktNx5OHt8v_4c0DOQ5zlK2Ka8s47NXhXtK269vFnoOBlU8loqMGDHAJ06Yhda_EISdPh9SvSM]

Sources

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• 6. kscd.ac.in [kscd.ac.in]

catalyst selection for reductive amination of fluorinated aldehydes

Welcome to the Technical Support Center for advanced organic synthesis. As a Senior Application Scientist, I frequently encounter researchers struggling with the reductive amination of fluorinated substrates. The strong electron-withdrawing nature of fluorine fundamentally alters the reactivity of the adjacent carbonyl group, often leading to stalled reactions, over-alkylation, or unintended defluorination.

This guide is designed to provide drug development professionals and synthetic chemists with field-proven insights, mechanistic troubleshooting, and self-validating protocols to successfully navigate the reductive amination of fluorinated aldehydes.

Catalyst & Reagent Selection Workflow

The most critical decision in your workflow is selecting the right combination of imine-activator and reducing agent. Fluorinated aldehydes do not behave like standard aliphatic or aromatic aldehydes.

Workflow for catalyst and reagent selection in fluorinated aldehyde reductive amination.

Frequently Asked Questions (FAQs)

Q1: Why do my reductive aminations with trifluoroacetaldehyde stall at the starting material? A: Trifluoroacetaldehyde and other α -fluorinated aldehydes are highly electrophilic. In the presence of trace water or alcoholic solvents, they rapidly hydrate to form stable gem-diols or hemiacetals 1. This thermodynamic sink prevents the nucleophilic attack of the amine required to form the imine intermediate. Causality-Driven Solution: You must pre-form the imine using a dehydrating Lewis acid such as Titanium(IV) isopropoxide (Ti(OiPr)₄) 2 or perform the reaction under strictly anhydrous conditions before adding the reducing agent.

Q2: I am observing significant loss of fluorine atoms (hydrodefluorination). How do I prevent this? A: Hydrodefluorination is a notorious side reaction when using heterogeneous transition metal catalysts (like Pd/C) under hydrogen gas, especially for α -fluoro or benzylic-fluoro substrates 3. The oxidative addition of Palladium into the inductively weakened C-F bond outcompetes imine reduction 4. Causality-Driven Solution: Switch to mild hydride donors. Sodium triacetoxyborohydride (NaBH(OAc)₃) or 2-Picoline Borane are the gold standards here because they selectively reduce the iminium ion without activating the C-F bond 5.

Q3: Why is 2-Picoline Borane recommended over Sodium Cyanoborohydride (NaBH₃CN)? A: While NaBH₃CN is a classic reagent for the Borch reduction 6, it is highly toxic and generates hydrogen cyanide (HCN) gas under the acidic conditions often required for fluoroaldehyde activation. 2-Picoline Borane is a stable, non-toxic alternative that provides superior yields for the preparation of trifluoroethylamino derivatives and functions exceptionally well in a variety of solvents [[1]]().

Quantitative Catalyst Comparison

To streamline your selection process, the following table summarizes the performance metrics of common reductive amination catalysts when applied specifically to fluorinated aldehydes.

Reagent / Catalyst	Imine Conversion Efficiency	Defluorination Risk	Toxicity / Handling	Best Use Case
Pd/C + H₂	High	High	Flammable	Non- α -fluoro aryls only
NaBH₃CN	Moderate	Low	Highly Toxic (HCN gas)	pH-sensitive reactions
NaBH(OAc)₃	High	None	Mild / Safe	General purpose secondary amines
2-Picoline Borane	High	None	Safe / Stable	CF₃CHO derivatives, green chemistry
Ti(OiPr)₄ + NaBH₄	Very High	None	Moisture Sensitive	Highly hydrated fluoroaldehydes

Troubleshooting Guide

Problem	Root Cause	Solution
High levels of defluorination	Oxidative addition of transition metal catalysts (e.g., Pd/C) into the weakened C-F bond outcompetes imine reduction.	Switch from heterogeneous hydrogenation to mild hydride donors like NaBH(OAc)₃ or 2-Picoline Borane.
Stalled reaction / Unreacted Aldehyde	α -fluorinated aldehydes rapidly hydrate to form stable gem-diols or hemiacetals, preventing nucleophilic attack.	Pre-form the imine using a dehydrating Lewis acid such as Ti(OiPr)₄ under strictly anhydrous conditions.
Over-alkylation (Tertiary amine formation)	The secondary amine product is more nucleophilic than the primary amine starting material.	Use stoichiometric control (slight excess of primary amine) or employ NaBH(OAc)₃, which selectively reduces iminium ions over aldehydes.

Validated Experimental Protocols

Protocol A: Two-Step Reductive Amination using Ti(OiPr)₄ and NaBH₄

Use this protocol when dealing with highly electron-deficient or hydrated fluoroaldehydes that fail to form imines under standard weakly acidic conditions [[7]]().

• Imine Formation: In a flame-dried round-bottom flask under an argon atmosphere, dissolve the primary amine (1.0 equiv) and the fluorinated aldehyde (1.0 equiv) in anhydrous THF (0.2 M).

• Lewis Acid Activation: Add Titanium(IV) isopropoxide (Ti(OiPr)₄, 1.25 equiv) dropwise via syringe 8. Stir the mixture at room temperature for 6–10 hours. Self-validation step: The solution will typically turn yellow/orange, indicating successful imine coordination.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Carefully add Sodium Borohydride (NaBH₄, 1.5 equiv) in small portions to control hydrogen evolution.

• Completion: Stir for an additional 2 hours at room temperature.

• Workup: Quench the reaction by adding water (2 mL) and stir for 15 minutes. A white precipitate of TiO₂ will form. Filter the suspension through a Celite pad, washing with Ethyl Acetate (EtOAc). Extract the filtrate with EtOAc, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Mild One-Pot Synthesis using 2-Picoline Borane

Use this protocol for a greener, safer alternative when synthesizing trifluoroethylamino derivatives directly from trifluoroacetaldehyde hemiacetals 1.

• Condensation: Dissolve the fluorinated aldehyde hemiacetal (1.0 equiv) and amine (1.0 equiv) in methanol (0.3 M).

• Reagent Addition: Add 2-Picoline Borane complex (1.2 equiv) directly to the reaction mixture.

• Acidic Catalysis: Add a catalytic amount of glacial acetic acid (0.1 equiv) to facilitate the breakdown of the hemiacetal and promote iminium ion formation.

• Reaction: Stir the mixture at room temperature for 12–24 hours. Monitor via LC-MS or TLC.

• Workup: Concentrate the solvent under reduced pressure. Partition the residue between saturated aqueous NaHCO₃ and dichloromethane (DCM). Extract the aqueous layer with DCM (3x), dry the combined organic layers over MgSO₄, and purify via flash column chromatography.

References

• Biomimetic Reductive Amination of Fluoro Aldehydes and Ketones via [1,3]-Proton Shift Reaction. Scope and Limitations | The Journal of Organic Chemistry - ACS Publications | 6

• CAS RN 421-53-4 (Trifluoroacetaldehyde) | Thermo Fisher Scientific | 1

• A Base-Promoted Reductive Coupling Platform for the Divergent Defluorofunctionalization of Trifluoromethylarenes | PMC - NIH | 3

• Access to Alkylative/Hydrodefluorination of Trifluoromethyl Ketones Using Photoexcited Dihydropyridines | Organic Letters - ACS Publications |4

• Metal-Free Reductive Amination of Aldehydes for the Synthesis of Secondary and Tertiary Amines | ResearchGate | 5

• A Single Step Reductive Amination of Carbonyl Compounds with Polymethylhydrosiloxane-Ti(OiPr)4 | Thieme Connect | 2

• Reductive Amination of Aldehydes with Sodium Borohydride and Lithium Aluminum Hydride in the Presence of Lithium Perchlorate | Iranian Chemical Society | 7

• A General and Direct Reductive Amination of Aldehydes and Ketones with Electron-Deficient Anilines | Thieme Connect | 8

Sources

• 1. Cas Landing [thermofisher.com]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. A Base-Promoted Reductive Coupling Platform for the Divergent Defluorofunctionalization of Trifluoromethylarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ics-ir.org [ics-ir.org]
• 8. thieme-connect.com [thieme-connect.com]

Technical Support Center: Solvent Effects on Aniline Substitution Regioselectivity

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges from researchers regarding the regioselectivity of aniline substitution. The high reactivity of the amino group makes aniline a double-edged sword in electrophilic aromatic substitution (EAS).

This guide is designed for drug development professionals and synthetic chemists. It synthesizes field-proven troubleshooting strategies, mechanistic causality, and self-validating protocols to help you control solvent effects and achieve precise regiocontrol in your workflows.

Frequently Asked Questions (FAQs): Mechanistic Causality

Q1: How does solvent polarity dictate the ortho/para ratio during the halogenation of substituted anilines? Answer: The regioselectivity of EAS is fundamentally governed by the stabilization of the Wheland intermediate. In the bromination of anilines using N-Bromosuccinimide (NBS), polar solvents (e.g., DMSO, Acetonitrile) stabilize the more polar transition state associated with para-attack (). Conversely, non-polar solvents (e.g., dioxane, chloroform) lack this stabilizing capacity, which can lead to an increased proportion of ortho-substituted products. Tuning the solvent's dielectric constant allows you to push regioselectivity toward the desired isomer without altering the substrate.

Q2: Why does direct nitration of aniline in strongly acidic solvents yield meta-nitroaniline, and how do we prevent it? Answer: Aniline possesses a strongly activating, ortho/para-directing amino (-NH₂) group. However, standard nitration requires a "mixed acid" system (HNO₃/H₂SO₄). In this highly acidic medium, the amino group is instantly protonated to form an anilinium ion (-NH₃⁺). The anilinium ion is a strongly deactivating, meta-directing group due to its powerful electron-withdrawing inductive effect (). To achieve para-selectivity, the amine must be protected (e.g., via acetylation). The acetyl group prevents complete protonation while maintaining ortho/para-directing (+M) capabilities, with its steric bulk favoring the para position ().

Q3: What role does hydrogen bonding play in solvent-mediated regioselectivity? Answer: Solvents capable of acting as hydrogen-bond acceptors (like acetonitrile or THF) form strong hydrogen bonds with the primary amine protons of aniline. This solvation shell significantly increases the effective steric bulk of the amino group, thereby hindering electrophilic attack at the adjacent ortho positions and heavily skewing the product distribution toward the para isomer ().

Troubleshooting Guide: Common Experimental Issues

Issue A: Obtaining 2,4,6-tribromoaniline instead of the mono-brominated product.

• Root Cause: Using highly polar, protic solvents (like water) with strong halogenating agents (like Br₂) maximizes the +M activating effect of the free amine. The intermediate is so stable that the reaction does not stop at mono-substitution.

• Solution: Switch to a less polar solvent (e.g., dichloromethane) and use a milder halogenating agent like NBS at 0 °C. Alternatively, protect the amine as an acetamide to attenuate its reactivity.

Issue B: Formation of dark, tarry substances during nitration.

• Root Cause: Nitric acid is a potent oxidizing agent. Free aniline is highly electron-rich and easily oxidized, leading to rapid polymerization and degradation (tar formation) rather than clean EAS.

• Solution: Implement a self-validating protection strategy. Convert aniline to acetanilide before introducing the nitrating mixture. Ensure strict temperature control (<10 °C) during the exothermic addition of the mixed acid.

Issue C: Poor regioselectivity (high ortho contamination) when brominating deactivated anilines.

• Root Cause: When using non-polar solvents (like dioxane, ε = 2.2), the transition state for para-substitution is not adequately stabilized.

• Solution: Transition to a high-dielectric solvent like DMSO (ε = 47.2) or Acetonitrile. The increased polarity will stabilize the para-directing transition state, significantly improving the para:ortho ratio.

Quantitative Data: Solvent Polarity vs. Regioselectivity

The following table summarizes the effect of solvent dielectric constant (ε) on the molar fraction of para-brominated products when reacting meta-substituted anilines with NBS.

Solvent	Dielectric Constant (ε)	Regioselectivity (Para Isomer %)	Ortho Isomer (%)	Reaction Kinetics
1,4-Dioxane	2.2	~45%	~55%	Slow
Chloroform (CHCl₃)	4.8	~60%	~40%	Moderate
Tetrahydrofuran (THF)	7.6	~85%	~15%	Moderate
Acetonitrile (CH₃CN)	37.5	>95%	<5%	Fast
Dimethyl Sulfoxide (DMSO)	47.2	>98%	Trace	Very Fast

(Data extrapolated from standard NBS bromination profiles of meta-substituted anilines).

Visualizations of Logical Relationships and Workflows

Logical relationship between solvent acidity, aniline protonation, and EAS regioselectivity.

Step-by-step workflow for the regioselective para-nitration of aniline via acetanilide protection.

Self-Validating Experimental Protocols

Protocol 1: Regioselective Para-Bromination of Aniline using NBS in Polar Solvent

• Causality Check: Utilizing acetonitrile leverages hydrogen bonding and high polarity to sterically hinder the ortho position and electronically stabilize the para transition state.

• Step-by-Step Methodology:

  • Preparation: Dissolve 10.0 mmol of the aniline derivative in 15 mL of anhydrous acetonitrile in a 50 mL round-bottom flask.

  • Temperature Control: Cool the solution to 0 °C using an ice-water bath to suppress kinetic over-bromination.

  • Reagent Addition: Slowly add 10.5 mmol (1.05 equiv) of N-Bromosuccinimide (NBS) in small portions over 20 minutes. Validation: The solution should turn slightly yellow; a rapid darkening indicates excessive localized heat or oxidation.

  • Reaction Monitoring: Stir for 2 hours at room temperature. Monitor via TLC (Hexanes:EtOAc 8:2) until the starting material is consumed.

  • Quenching & Workup: Quench with 10 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃) to destroy unreacted NBS. Extract with ethyl acetate (3 x 20 mL), dry over anhydrous Na₂SO₄, and concentrate under vacuum.

Protocol 2: Regioselective Para-Nitration via Acetanilide Protection

• Causality Check: Acetylation prevents amine protonation in strong acid (avoiding meta-direction) and prevents oxidative degradation by HNO₃.

• Step-by-Step Methodology:

  • Protection (Acetylation): Dissolve 10.0 g of aniline in 20 mL of glacial acetic acid. Slowly add 12 mL of acetic anhydride. Stir for 30 min, then pour into 200 mL of ice water. Filter the precipitated acetanilide and dry thoroughly.

  • Nitration: Dissolve 5.0 g of the dried acetanilide in 10 mL of concentrated H₂SO₄. Cool the flask to 0–5 °C in an ice-salt bath.

  • Mixed Acid Addition: Prepare a nitrating mixture of 3 mL conc. HNO₃ and 3 mL conc. H₂SO₄. Add this mixture dropwise to the acetanilide solution, strictly maintaining the internal temperature below 10 °C. Validation: Temperature spikes >15 °C will lead to ortho-nitration and oxidative byproducts.

  • Isolation: After 1 hour of stirring at room temperature, pour the mixture over crushed ice. Filter the pale yellow p-nitroacetanilide precipitate.

  • Deprotection (Hydrolysis): Reflux the p-nitroacetanilide in 30 mL of 70% H₂SO₄ for 45 minutes. Cool, neutralize with aqueous NaOH, and filter the pure p-nitroaniline crystals.

References

• Ashenhurst, J. (2018). "Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation." Master Organic Chemistry.[Link]

• Royal Society of Chemistry. (2017). "Regioselectivity in the Nitration of Acylanilines by Electrophilic Aromatic Substitution." Comprehensive Organic Chemistry Experiments for the Laboratory Classroom.[Link]

Technical Support Center: Scale-Up Synthesis of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline

Welcome to the Process Chemistry Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals tasked with scaling up the synthesis of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline (CAS: 22753-82-8) [1].

Direct N-alkylation of 4-chloro-3-fluoroaniline [2] with 2,2,2-trifluoroethyl triflate or tosylate is often plagued by over-alkylation and requires handling highly reactive, potentially genotoxic alkylating agents at scale. To ensure a robust, scalable, and self-validating process, this guide focuses on the Acylation-Reduction sequence :

• N-Acylation of 4-chloro-3-fluoroaniline using Trifluoroacetic Anhydride (TFAA).

• Chemoselective Reduction of the resulting trifluoroacetamide using Borane-Tetrahydrofuran (BH₃·THF).

Process Visualization: The Acylation-Reduction Workflow

Figure 1: Two-step scalable synthesis workflow for 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline.

Step-by-Step Methodologies (Self-Validating Protocols)

To ensure E-E-A-T (Expertise, Experience, Authoritativeness, Trustworthiness), the following protocols integrate In-Process Controls (IPCs) that act as self-validating checkpoints. Proceeding without satisfying these IPCs will result in downstream failures.

Protocol A: Synthesis of N-(4-chloro-3-fluorophenyl)-2,2,2-trifluoroacetamide

• Causality Rationale: Triethylamine (Et₃N) is used as an acid scavenger to neutralize the trifluoroacetic acid byproduct, preventing the protonation of the weakly nucleophilic starting aniline, which would stall the reaction.

• Charge a glass-lined reactor with 4-chloro-3-fluoroaniline (1.0 eq) and Dichloromethane (DCM) (10 volumes).

• Add Et₃N (1.2 eq) and cool the batch to 0–5 °C under nitrogen.

• Critical Step: Add Trifluoroacetic Anhydride (TFAA) (1.1 eq) dropwise over 2 hours. Maintain internal temperature < 10 °C. Reasoning: TFAA addition is highly exothermic. Rapid addition leads to localized heating and promotes di-acylation.

• Warm to 20 °C and stir for 2 hours.

• Self-Validation (IPC 1): Sample the reaction for HPLC. The reaction is deemed complete when starting material is ≤ 0.5% (AUC).

• Quench with water (5 volumes), separate layers, and wash the organic layer with 1M HCl, then brine. Concentrate to yield the intermediate as a crystalline solid.

Protocol B: Chemoselective Reduction to Target Amine

• Causality Rationale: Borane (BH₃) is chosen over Lithium Aluminum Hydride (LAH). LAH is overly reactive and poses a severe risk of hydrodehalogenation (cleaving the aryl-chloride or aryl-fluoride bonds) [3]. BH₃ is chemoselective for amides.

• Charge the intermediate (1.0 eq) into a dry reactor and dissolve in anhydrous THF (8 volumes).

• Cool to 0 °C. Slowly add 1.0 M BH₃·THF complex (3.0 eq) over 1 hour.

• Heat the mixture to reflux (65 °C) for 12 hours.

• Self-Validation (IPC 2): Analyze via HPLC. Proceed only when intermediate is ≤ 1.0%.

• Critical Quench: Cool to 0 °C. Cautiously add Methanol (3 volumes) dropwise to quench excess borane (Caution: Vigorous H₂ gas evolution).

• Add 2M HCl (4 volumes) and heat to 60 °C for 2 hours. Reasoning: Borane reductions of amides form stable amine-borane complexes. Acidic heating is mandatory to hydrolyze this complex and release the free amine.

• Adjust pH to 8-9 with NaOH, extract with EtOAc, concentrate, and crystallize from Heptane/EtOAc.

Troubleshooting & FAQs

Q: During the N-acylation (Step 1), we are observing a secondary peak in the HPLC at around 5-10% area. What is this, and how do we prevent it? A: This is likely the di-acylated byproduct, N,N-bis(trifluoroacetyl)-4-chloro-3-fluoroaniline. It occurs when a local excess of TFAA reacts with the newly formed product.

• Troubleshooting: Ensure aggressive agitation during TFAA addition. Dilute the TFAA in 1-2 volumes of DCM before addition to reduce local concentration spikes, and strictly maintain the internal temperature below 10 °C.

Q: The reduction step (Step 2) shows complete consumption of the starting material by TLC, but after standard aqueous workup, the isolated yield is extremely low (<30%). Where is the product? A: Your product is likely trapped in the aqueous layer as a highly stable amine-borane complex ( R2​NH⋅BH3​ ). Standard aqueous workup will not break this bond.

• Troubleshooting: You must implement the acidic methanol quench (Protocol B, Step 6). Heating the quenched mixture at 60 °C in the presence of HCl for at least 2 hours is required to fully decompose the boron complex before adjusting the pH to basic for extraction.

Q: Why are we using BH₃·THF instead of scaling up with NaBH₄ and TFA? A: While NaBH₄/TFA generates borane in situ and is cheaper, scaling up this specific combination with fluorinated anilines poses significant safety hazards. The generation of gas is difficult to control, and the strongly acidic environment at high temperatures can lead to partial defluorination. BH₃·THF, while requiring cold storage, offers predictable kinetics and superior chemoselectivity for halogenated substrates [3].

Q: Can we substitute DCM with a greener solvent in Step 1? A: Yes. 2-Methyltetrahydrofuran (2-MeTHF) is an excellent, greener alternative to DCM for the acylation step. It provides similar solubility profiles and allows for a telescoping process (moving directly to Step 2 without isolating the intermediate), as 2-MeTHF is compatible with the subsequent borane reduction.

Scale-Up Quantitative Metrics

The following table summarizes the expected performance metrics across different scales of production using the Acylation-Reduction route.

Metric	Bench Scale (10 g)	Kilo-Lab Scale (100 g)	Pilot Scale (1.0 kg)
Step 1 Yield (Acylation)	96%	94%	92%
Step 1 Purity (HPLC)	>99.5%	99.2%	98.9%
Step 2 Yield (Reduction)	88%	85%	83%
Step 2 Purity (HPLC)	>99.0%	98.5%	98.2%
Overall E-Factor	~45	~38	~32 (Solvent recycled)
Primary Impurity	Di-acylated (<0.5%)	Di-acylated (~0.8%)	Des-chloro analog (<0.5%)

Note: E-Factor (kg waste / kg product) decreases at the pilot scale due to the implementation of THF and EtOAc solvent recovery protocols.

References

• Journal of Medicinal Chemistry - ACS Publications. (2023). Optimization of 2,3-Dihydroquinazolinone-3-carboxamides as Antimalarials Targeting PfATP4. Retrieved March 16, 2026, from [Link]

Technical Support Center: Minimizing Impurity Formation in Aniline Synthesis

Welcome to the Technical Support Center for Aniline Synthesis. For researchers and drug development professionals, achieving high-purity aniline via the catalytic hydrogenation of nitrobenzene is critical. Impurities not only complicate downstream purification but can also poison catalysts and compromise pharmaceutical intermediates.

This guide bypasses generic advice to provide a mechanistic, causality-driven approach to troubleshooting your synthetic workflows.

The Reaction Landscape & Mechanistic Pathways

To eliminate impurities, you must first understand how they form. The catalytic hydrogenation of nitrobenzene follows the widely accepted Haber mechanism [1]. This pathway is divided into a direct hydrogenation route and a condensation route.

• The Direct Route: Nitrobenzene is reduced to nitrosobenzene, then to phenylhydroxylamine (PHA), and finally to aniline.

• The Condensation Route (Impurity Generating): If reactive intermediates like nitrosobenzene and PHA accumulate, they condense to form azoxybenzene, which is further reduced to azobenzene and eventually cleaved back to aniline.

• The Over-Reduction Route: If the target aniline remains exposed to highly active catalysts (especially Palladium) under hydrogen pressure, the aromatic ring undergoes over-hydrogenation to form cyclohexylamine (CHA) and dicyclohexylamine[2].

Haber mechanism of nitrobenzene reduction and common impurity pathways.

Diagnostic Q&A: Troubleshooting Impurities

Q1: My GC-MS shows a significant accumulation of Phenylhydroxylamine (PHA) and Azoxybenzene. Why is the reaction stalling here, and how do I fix it? Causality: The reduction of nitrobenzene to PHA is kinetically fast, but the subsequent cleavage of the N-O bond in PHA to form aniline is the rate-determining step. If your reaction suffers from mass transfer limitations (H₂ starvation), PHA accumulates. High concentrations of PHA then undergo a non-catalytic condensation with nitrosobenzene to form azoxybenzene. Solution:

• Increase Agitation & Pressure: Boost the stirring rate and H₂ pressure to eliminate gas-liquid mass transfer resistance.

• Solvent Selection: Switch to a protic solvent (e.g., ethanol or methanol) or add a mild acid promoter. Aprotic solvents stabilize PHA, whereas protic environments facilitate the protonation required for N-O bond cleavage.

Q2: I am detecting Cyclohexylamine (CHA) and Dicyclohexylamine in my final product. How do I prevent this over-reduction? Causality: Aniline is an electron-rich aromatic compound. When using highly active catalysts like Palladium (Pd/C) at elevated temperatures with prolonged residence times, the catalyst begins to hydrogenate the aromatic ring[2]. Solution:

• Catalyst Substitution: Switch from Pd/C to a Platinum (Pt/C) or a bimetallic Ni-Pd catalyst. Pt and Ni have a much higher chemisorption selectivity for the nitro group over the aromatic ring[3].

• Residence Time Control: If you must use Pd, utilize a catalyst with lower metal loading or larger nanoparticle size (which reduces edge sites responsible for ring hydrogenation), and quench the reaction immediately upon theoretical H₂ consumption[2].

Q3: The reaction starts strong but dies halfway, leaving unreacted nitrobenzene. What causes this sudden deactivation? Causality: Catalyst poisoning or coking. Nitrobenzene feeds often contain trace sulfur or chloride impurities that irreversibly bind to active metal sites. Alternatively, heavy condensation byproducts (tars) physically block the catalyst pores (fouling)[4]. Solution: Purify your nitrobenzene feed via vacuum distillation prior to use. If the catalyst is already deactivated, initiate an in-situ regeneration protocol using a steam/air oxidation cycle at 350-440°C to burn off carbonaceous deposits, followed by a nitrogen purge and H₂ re-activation[4].

Decision tree for identifying and resolving common aniline synthesis impurities.

Quantitative Impurity Profiling

The choice of catalyst dictates your primary impurity risk. Use the following data to anticipate and mitigate side-product formation based on your catalytic system[2][3].

Catalyst System	Primary Impurity Risk	Typical Impurity Yield (%)	Mechanistic Cause	Mitigation Strategy
Pd/C (High Loading)	Cyclohexylamine (CHA)	5 - 12%	Aromatic ring over-hydrogenation	Lower Pd loading; decrease residence time; reduce temperature post-exotherm.
Pt/C	Phenylhydroxylamine (PHA)	2 - 8%	Incomplete N-O bond cleavage	Increase temperature slightly; ensure adequate H₂ mass transfer (agitation).
Monometallic Ni	Azoxybenzene / Azobenzene	10 - 15%	Condensation of NSB and PHA	Switch to bimetallic (Ni-Pd) to accelerate the direct hydrogenation pathway.
Bimetallic Ni-Pd	Minimal	< 1%	Highly selective direct pathway	Maintain optimal operating temperature (60-180°C) and monitor H₂ uptake.

Self-Validating Experimental Protocol: Optimized Catalytic Hydrogenation

To ensure scientific integrity, this protocol is designed as a self-validating system . Each phase contains an intrinsic physical or chemical checkpoint to verify success before proceeding.

Step 1: System Purge & Catalyst Activation

• Action: Load 50 mg of Pt/C (5 wt%) catalyst into a high-pressure Parr reactor. Seal and purge the system 3 times with Nitrogen (50 psi), followed by 3 times with Hydrogen (50 psi).

• Self-Validation Checkpoint: Monitor the baseline gas effluent via an inline Thermal Conductivity Detector (TCD) or oxygen sensor. Validation is achieved when O₂ levels drop below 10 ppm. Proceeding with higher O₂ levels will cause explosive hazards and oxidize intermediate PHA into unwanted azoxy-derivatives.

Step 2: Substrate Loading & Reaction Initiation

• Action: Inject a solution of purified nitrobenzene (0.1 mol) in 50 mL of absolute ethanol. Pressurize the reactor to 150 psi with H₂ and set the impeller speed to 1000 RPM (to overcome mass transfer limits). Heat the reactor to 60°C.

• Self-Validation Checkpoint: Track the H₂ uptake curve using a digital mass flow controller. Validation is achieved when the uptake rate sharply increases, accompanied by a distinct exothermic temperature spike ( ΔT ). If no exotherm occurs, the catalyst is poisoned or inactive.

Step 3: Endpoint Determination & Over-Reduction Prevention

• Action: Maintain the reaction temperature at 80°C using internal cooling coils to manage the exotherm.

• Self-Validation Checkpoint: The reaction is complete and validated when the mass flow controller records exactly 3.0 molar equivalents of H₂ consumed per mole of nitrobenzene.

  • Diagnostic: A premature plateau (< 3.0 eq) indicates catalyst deactivation (PHA accumulation). An uptake continuing past 3.0 eq indicates aromatic ring hydrogenation (CHA formation). Quench the reaction immediately by cutting H₂ flow and cooling to 20°C once 3.0 eq is reached.

Step 4: Workup & Analysis

• Action: Vent the reactor, filter the mixture through a Celite pad to remove the catalyst, and analyze the filtrate via GC-MS. The chromatogram should yield >99% aniline with negligible PHA or CHA peaks.

References

• Highly Selective and Solvent-Dependent Reduction of Nitrobenzene to N-Phenylhydroxylamine, Azoxybenzene and Aniline Catalyzed by... - White Rose University Consortium.
• Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review - Royal Society of Chemistry.
• Evaluation of Nitrobenzene Hydrogenation Kinetic Particularities Over Mono and Bimetallic Ni Containing Hypercrosslinked Polystyrene - Chemical Engineering Transactions.
• Catalyst deactivation and regeneration of aniline phosphate - BenchChem.
• Toward High Selectivity Aniline Synthesis Catalysis at Elevated Temperatures - National Institutes of Health (NIH).

Sources

• 1. Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00531G [pubs.rsc.org]
• 2. Toward High Selectivity Aniline Synthesis Catalysis at Elevated Temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cetjournal.it [cetjournal.it]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

structural confirmation of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline by NMR

Unambiguous Structural Confirmation of Halogenated Anilines: Standard 1D Routine Screening vs. Advanced Multinuclear 2D Elucidation

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when elucidating highly fluorinated scaffolds. The compound 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline represents a classic structural verification challenge in modern drug development. It possesses two distinct fluorine environments: an aromatic fluorine (Ar-F) and an aliphatic trifluoromethyl group (-CF 3​ ).

While standard 1D NMR is the default for high-throughput screening, it often falls short for complex halogenated molecules. This guide objectively compares standard 1D routine screening against an advanced multinuclear 2D NMR approach, providing the causality behind experimental choices and self-validating protocols to ensure absolute structural confidence.

The Analytical Challenge: Causality of Spin-System Complexity

To understand why standard NMR struggles with this molecule, we must look at the physics of the 19 F nucleus. Fluorine-19 has a nuclear spin of ½, 100% natural abundance, and a gyromagnetic ratio nearly as high as a proton. Consequently, it exhibits profound heteronuclear spin-spin coupling ( J -coupling) with both 1 H and 13 C nuclei1[1].

In 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline, the -CF 3​ carbon experiences a massive one-bond coupling ( 1JCF​≈280 Hz), splitting its 13 C signal into a wide quartet. The adjacent -CH 2​

• carbon is split into a quartet by a two-bond coupling ( 2JCF​≈30 Hz). Simultaneously, the Ar-F splits the aromatic carbons into doublets ( 1JCF​≈245 Hz, 2JCF​≈20 Hz)2[2]. Because quaternary carbons lack the Nuclear Overhauser Effect (NOE) enhancement provided by attached protons, this extensive multiplet splitting disperses the already weak signal into the baseline noise, making peak picking highly ambiguous3[3].

  Caption: Heteronuclear J-coupling network in 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline.

Performance Comparison: Standard vs. Advanced Methodologies

Method A: Standard 1D Routine Screening ( 1 H, 13 C{ 1 H})

• Mechanism: Utilizes standard dual-resonance probes to acquire proton and proton-decoupled carbon spectra.

• Limitations: Fails to decouple 19 F. The 1 H spectrum suffers from complex multiplet overlap (the -CH 2​

  • protons are split by both the -CF 3​ fluorines and the -NH- proton). The 13 C spectrum yields broad, low-intensity quartets and doublets, severely compromising the identification of the C-F, C-Cl, and -CF 3​ quaternary carbons.

Method B: Advanced Multinuclear 2D Elucidation ( 19 F, 13 C{ 1 H, 19 F}, 1 H- 19 F HOESY)

• Mechanism: Employs an HFX triple-resonance probe capable of simultaneous 1 H and 19 F decoupling during 13 C acquisition, alongside 2D heteronuclear correlation4[4].

• Advantages: Dual decoupling collapses all 13 C multiplets into sharp, high-intensity singlets, instantly recovering the signal-to-noise (S/N) ratio. Furthermore, the 2D 1 H- 19 F HOESY (Heteronuclear Overhauser Effect Spectroscopy) maps through-space dipole-dipole interactions, definitively proving the spatial proximity of the -CF 3​ group to the -CH 2​

  • and -NH- protons, ruling out regioisomers.

Quantitative Data & Resolution Matrix

NMR Parameter	Standard 1D Routine Screening ( 1 H, 13 C{ 1 H})	Advanced Multinuclear 2D ( 19 F, 13 C{ 1 H, 19 F}, HOESY)
13 C -CF 3​ Resonance	Broad, low-intensity quartet ( 1JCF​≈280 Hz)	Sharp, high-intensity singlet
13 C Ar-F Resonance	Doublet ( 1JCF​≈245 Hz), prone to baseline loss	Sharp singlet, unambiguous assignment
1 H -CH 2​ Resonance	Complex multiplet (coupled to 19 F and NH)	Simplified doublet/singlet (with 19 F decoupling)
Spatial Correlation	Inferred indirectly via J -coupling logic	Direct through-space 1 H- 19 F confirmation via HOESY
Decoupling Bandwidth	Narrow ( 1 H only)	Ultra-wide ( 1 H + 19 F via WURST adiabatic pulses)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following workflow is designed as a self-validating system. Each step verifies the success of the previous one before proceeding to complex 2D acquisitions.

Caption: Workflow for multinuclear NMR structural elucidation of fluorinated compounds.

Step 1: Sample Preparation & Causality

• Action: Dissolve 10-15 mg of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline in 0.6 mL of anhydrous DMSO- d6​ .

• Causality: DMSO- d6​ is chosen over CDCl 3​ to strongly hydrogen-bond with the -NH- proton. This slows the proton exchange rate, preventing the -NH- signal from broadening into the baseline and allowing the observation of the critical 3JHH​ coupling between the -NH- and the -CH 2​

  • group.

Step 2: HFX Probe Tuning & Calibration

• Action: Tune the spectrometer (e.g., 600 MHz) using an HFX probe. Tune Channel 1 to 1 H (600 MHz), Channel 2 to 13 C (150 MHz), and Channel 3 to 19 F (564 MHz).

• Validation Checkpoint: Ensure the 19 F 90-degree pulse is accurately calibrated. A miscalibrated pulse will result in incomplete decoupling in subsequent steps.

Step 3: 1D Screening ( 19 F and 1 H)

• Action: Acquire a standard 1 H spectrum and a 1 H-decoupled 19 F spectrum ( 19 F{ 1 H}).

• Observation: The 19 F{ 1 H} spectrum will reveal two distinct singlets: the Ar-F at approximately -115 ppm and the -CF 3​ group at approximately -70 ppm.

• Causality: Identifying the exact 19 F chemical shifts is mandatory to set the carrier frequency (O3) precisely between these two peaks for the upcoming dual-decoupling experiment.

Step 4: 13 C{ 1 H, 19 F} Dual-Decoupled Acquisition

• Action: Set up a 13 C acquisition. Apply WALTZ-16 decoupling on the 1 H channel. Crucially, apply an adiabatic decoupling scheme, such as WURST (Wideband, Uniform, Rate, and Smooth Truncation), on the 19 F channel.

• Causality: The chemical shift difference between the Ar-F and -CF 3​ groups spans ~45 ppm (roughly 25,000 Hz at 600 MHz). Standard continuous-wave decoupling cannot cover this massive bandwidth without exceeding the probe's power limits. WURST uses frequency-swept pulses to achieve uniform decoupling across the entire 19 F spectral window safely.

• Validation Checkpoint: The resulting 13 C spectrum must show the -CF 3​ carbon (~125 ppm) and the Ar-C-F carbon (~158 ppm) as sharp, intense singlets, confirming complete 19 F decoupling.

Step 5: 2D 1 H- 19 F HOESY

• Action: Acquire a Heteronuclear Overhauser Effect Spectroscopy (HOESY) spectrum with a mixing time ( d8​ ) of 250 ms.

• Causality: The 250 ms mixing time allows sufficient time for heteronuclear cross-relaxation (through-space magnetization transfer) between the 1 H and 19 F nuclei. Cross-peaks will appear between the -CF 3​ fluorine signal and the -CH 2​

  • proton signal, definitively proving the integrity of the trifluoroethyl chain and its proximity to the aniline nitrogen.

Conclusion

For complex halogenated molecules like 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline, standard 1D NMR introduces severe analytical risk due to signal dispersion from massive JCF​ and JHF​ couplings. By upgrading to an Advanced Multinuclear 2D Elucidation workflow utilizing an HFX probe, adiabatic 19 F decoupling, and HOESY, researchers can collapse complex spin systems into highly resolved, self-validating data points. This approach dramatically reduces the time spent on spectral interpretation and provides the absolute structural certainty required for rigorous drug development and patent filings.

References

• National Institutes of Health (NIH)
• Structure Elucidation of Fluorinated Compounds by NMR - Jeol USA JEOL USA Application Notes URL
• A New Method for the Reliable Detection of 13C Multiplets of Fluorine Containing Compounds ACD/Labs URL
• Why is CF3 splitting observed in the 13C NMR?

Sources

• 1. jeolusa.com [jeolusa.com]
• 2. researchgate.net [researchgate.net]
• 3. acdlabs.com [acdlabs.com]
• 4. 19F-centred NMR analysis of mono-fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of 4-chloro-3-fluoroaniline and its N-Trifluoroethylated Derivative

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the chemical reactivity of 4-chloro-3-fluoroaniline and 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline. Understanding the nuanced differences in their behavior is critical for synthetic chemists who utilize these scaffolds as building blocks in the creation of complex molecules, particularly in the pharmaceutical and agrochemical industries.[1][2] The introduction of the N-(2,2,2-trifluoroethyl) group dramatically alters the electronic and steric profile of the parent aniline, leading to significant, and often counterintuitive, changes in reactivity.

Structural and Electronic Profile: A Tale of Two Nitrogens

The fundamental difference between these two molecules lies in the substitution on the aniline nitrogen. 4-chloro-3-fluoroaniline is a primary aromatic amine, whereas its counterpart is a secondary amine bearing a potent electron-withdrawing 2,2,2-trifluoroethyl group. This single modification has profound implications for the electron density of both the nitrogen atom and the aromatic ring.

The reactivity of an aniline is governed by the interplay of several factors:

• The Nitrogen Lone Pair: The availability of the nitrogen's lone pair of electrons dictates its nucleophilicity and basicity.

• The Aromatic Ring: The electron density of the benzene ring, modulated by its substituents, determines its susceptibility to electrophilic attack.

In 4-chloro-3-fluoroaniline , the amino (-NH₂) group acts as a strong activating group. Through the resonance effect (+R), it donates electron density into the aromatic ring, increasing its nucleophilicity. The chlorine and fluorine atoms are deactivating due to their strong inductive effects (-I), but their influence is largely overcome by the powerful activating nature of the amino group.

Conversely, in 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline , the three fluorine atoms on the ethyl group exert a powerful -I effect. This effect is relayed through the methylene bridge to the nitrogen atom, severely diminishing the availability of its lone pair.[3] Consequently, the nitrogen's ability to donate electron density to the aromatic ring is drastically reduced.

Figure 1. Structural and electronic comparison of the two anilines.

Comparative Reactivity Analysis

The electronic and steric differences manifest directly in the chemical reactivity of these compounds.

Nucleophilicity of the Nitrogen Atom

The most dramatic difference is observed in reactions where the aniline nitrogen acts as a nucleophile, such as acylation, alkylation, or condensation reactions.

• 4-chloro-3-fluoroaniline: The primary amine is a potent nucleophile. It will readily react with a wide range of electrophiles (e.g., acyl chlorides, alkyl halides) under standard conditions.

• 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline: The nitrogen in this molecule is a very poor nucleophile. The strong inductive withdrawal by the trifluoroethyl group reduces the nucleophilicity by several orders of magnitude.[3] Reactions at this nitrogen require forcing conditions, stronger electrophiles, or specialized catalytic systems. This reduced reactivity is a key feature exploited in medicinal chemistry to enhance metabolic stability.[4]

Figure 2. Comparative workflow for N-Acylation reactivity.

Electrophilic Aromatic Substitution (EAS)

In Electrophilic Aromatic Substitution (EAS) reactions, an electrophile attacks the electron-rich benzene ring.[5][6] The substituents on the ring dictate the rate and regioselectivity of this attack.

• Reaction Rate: 4-chloro-3-fluoroaniline will undergo EAS reactions (e.g., bromination, nitration, Friedel-Crafts) much faster than its N-trifluoroethylated counterpart. This is a direct consequence of the higher electron density in the aromatic ring, donated by the -NH₂ group. The -NH-CH₂CF₃ group, being a much weaker electron donor, renders the ring less nucleophilic and thus less reactive towards electrophiles.

• Regioselectivity: Both the -NH₂ and -NH-CH₂CF₃ groups are ortho, para-directors. In this specific substitution pattern, the positions ortho (position 2) and para (position 5) to the amino group are activated. However, the N-(2,2,2-trifluoroethyl) group introduces significant steric bulk. This may lead to a higher preference for substitution at the less sterically hindered position 5 compared to the parent aniline.

Summary of Reactivity

The following table summarizes the expected performance of the two compounds in key chemical transformations.

Reaction Type	4-chloro-3-fluoroaniline	4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline	Rationale
N-Acylation	High Reactivity	Very Low Reactivity	The -CH₂CF₃ group's strong inductive effect drastically reduces the nitrogen's nucleophilicity.[3]
N-Alkylation	High Reactivity	Very Low Reactivity	Similar to acylation, the nitrogen lone pair is significantly less available for nucleophilic attack.
Electrophilic Aromatic Substitution	High Reactivity	Low Reactivity	The -NH₂ group is a strong ring activator; the -NH-CH₂CF₃ group is a much weaker activator due to electron withdrawal.
Diazotization	Standard Reactivity	Not Applicable	This reaction is characteristic of primary aromatic amines.
Basicity (pKa)	Higher pKa	Lower pKa	The electron-withdrawing trifluoroethyl group makes the nitrogen lone pair less available to accept a proton, thus lowering basicity.

Experimental Protocols

The following protocols provide practical examples of the synthesis and reactivity of these anilines.

Protocol 1: Acylation of 4-chloro-3-fluoroaniline

This protocol demonstrates a typical acylation of the highly nucleophilic primary aniline.

Materials:

• 4-chloro-3-fluoroaniline

• Acetyl chloride

• Pyridine or Triethylamine

• Dichloromethane (DCM)

• 1M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Methodology:

• Dissolve 4-chloro-3-fluoroaniline (1.0 eq) in DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add pyridine (1.2 eq) to the solution.

• Slowly add acetyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude N-(4-chloro-3-fluorophenyl)acetamide.

• Purify the product by recrystallization or column chromatography.

Protocol 2: Iron-Porphyrin Catalyzed N-Trifluoroethylation

This protocol is adapted from a published method and illustrates the conditions required to form the N-trifluoroethylated product.[4][7] It is not a simple nucleophilic substitution but a more complex cascade reaction, highlighting the difficulty of direct trifluoroethylation.

Materials:

• 4-chloro-3-fluoroaniline

• 2,2,2-trifluoroethylamine hydrochloride

• Sodium nitrite (NaNO₂)

• Acetic acid

• Iron(III) meso-tetra(phenyl)porphine chloride [Fe(TPP)Cl]

• Dichloromethane (DCM) and Deionized water

Methodology:

• To an oven-dried Schlenk tube, add 2,2,2-trifluoroethylamine hydrochloride (2.0 eq), acetic acid (2.0 eq), 2 mL of H₂O, and 1 mL of DCM under an air atmosphere at room temperature.[4]

• Add NaNO₂ (2.0 eq) to the tube and stir the biphasic solution vigorously for 30 minutes.

• Add 4-chloro-3-fluoroaniline (1.0 eq) and the Fe(TPP)Cl catalyst (0.9 mol%) to the reaction mixture.[4]

• Continue vigorous stirring at room temperature and monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline.

Conclusion

While structurally similar, 4-chloro-3-fluoroaniline and its N-(2,2,2-trifluoroethyl) derivative exhibit vastly different chemical personalities. The primary aniline is a versatile, reactive nucleophile and a substrate for rapid electrophilic aromatic substitution. In contrast, the introduction of the N-trifluoroethyl group creates a sterically hindered and electronically deactivated molecule, rendering the nitrogen atom significantly less nucleophilic and the aromatic ring less susceptible to electrophilic attack. These differences are not merely academic; they are critical design principles for chemists aiming to modulate the properties of bioactive molecules, enhancing stability and fine-tuning biological activity. A thorough understanding of the underlying electronic and steric effects is paramount to the successful application of these valuable synthetic intermediates.

References

• PMC. Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution. (2021). Available at: [Link]

• PubChem. 4-Chloro-3-fluoroaniline | C6H5ClFN | CID 2736511. Available at: [Link]

• Master Organic Chemistry. Nucleophilicity Trends of Amines. (2018). Available at: [Link]

• Academia.edu. 4-Fluoroanilines: synthesis and decomposition. Available at: [Link]

• Hendrik Zipse. Reactivity Parameters for Nitrogen Nucleophiles: From the alpha-Effect to Applications as Organocatalysts and Photo-leaving Grou. (2012). Available at: [Link]

• Master Organic Chemistry. Electrophilic Aromatic Substitutions (1) – Halogenation of Benzene. (2018). Available at: [Link]

• MySkinRecipes. 4-Chloro-3-fluoroaniline. Available at: [Link]

• Chemistry LibreTexts. 22.4: Electrophilic Aromatic Substitution. (2021). Available at: [Link]

• Leah4sci. Electrophilic Aromatic Substitution - EAS Introduction. (2014). Available at: [Link]

Sources

• 1. CAS 367-22-6: 4-Chloro-3-fluorobenzenamine | CymitQuimica [cymitquimica.com]
• 2. 4-Chloro-3-fluoroaniline [myskinrecipes.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. m.youtube.com [m.youtube.com]
• 7. Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]

biological activity of N-(trifluoroethyl)anilines vs other N-alkylated anilines

Title: The Fluorine Advantage: A Comparative Guide to the Biological Activity of N-(Trifluoroethyl)anilines vs. Traditional N-Alkylated Anilines

Executive Summary As a Senior Application Scientist, I frequently encounter the challenge of balancing raw pharmacological potency with metabolic stability and pharmacokinetic (PK) viability. In medicinal chemistry, the aniline motif is ubiquitous but notoriously susceptible to rapid oxidative metabolism and potential genotoxicity[1]. Traditional N-alkylation (e.g., N-methyl, N-ethyl, N-isopropyl) often fails to mitigate these liabilities and can exacerbate clearance rates via cytochrome P450 (CYP450)-mediated N-dealkylation.

The strategic incorporation of the N-(trifluoroethyl) group (–CH₂CF₃) has emerged as a powerful bioisosteric replacement for standard alkyl chains[2]. This guide objectively compares the biological activity, physicochemical properties, and metabolic profiles of N-(trifluoroethyl)anilines against their non-fluorinated counterparts, backed by experimental data and validated protocols.

Physicochemical Rationale: The Causality of the Fluorine Effect

Replacing an N-ethyl group with an N-trifluoroethyl group fundamentally alters the molecule's electronic and steric environment:

• Attenuated Basicity: The strong electron-withdrawing nature of the trifluoromethyl (–CF₃) group pulls electron density away from the aniline nitrogen[3]. This reduces the pKa of the amine, rendering it less basic. Consequently, at physiological pH, the compound is less protonated, which significantly enhances passive membrane permeability and alters target binding kinetics[4].

• Metabolic Shielding: The highly electronegative fluorine atoms strengthen the adjacent C–H bonds on the α-carbon. This creates a severe electronic and steric blockade against CYP450 enzymes, effectively shutting down the N-dealkylation pathways that rapidly degrade N-ethyl and N-methyl anilines[5].

• Lipophilicity Modulation: The –CF₃ group increases the overall lipophilicity (logD) of the molecule, which can drive higher target affinity through enhanced hydrophobic interactions within the binding pocket, as seen in the development of telcagepant analogs where potency increased 3-fold[3].

Comparative Biological Activity & Pharmacokinetics

The superiority of N-(trifluoroethyl)anilines is highly context-dependent. While they universally improve metabolic stability, their impact on raw potency varies by target.

Table 1: Performance Comparison of N-Alkylated Anilines

Compound Series / Target	N-Alkyl Substituent	Biological Activity (IC₅₀ / EC₅₀)	Metabolic Stability (Extraction Ratio, ER)	Key Observation	Reference
Telcagepant Analogs (CGRP)	N-Ethyl	30 nM	High Clearance	Baseline activity.	[3]
Telcagepant Analogs (CGRP)	N-Trifluoroethyl	11 nM	Low Clearance	3-fold potency increase; prolonged pharmacological duration.	[3]
Tetralone Analogs (DGAT1)	α-Ethyl	Potent	Moderate	Risk of genotoxicity (Ames positive in some derivatives).	[6]
Tetralone Analogs (DGAT1)	α-Trifluoroethyl	Highly Potent	High	Ames negative; exceptional potency and safety profile.	[6]
1,5-Benzoxazepines (AML)	N-Isopropyl	620 nM	ER = 0.33 (Moderate)	Highest Lipophilic Efficiency (LipE).	[5]
1,5-Benzoxazepines (AML)	N-Trifluoroethyl	1.9 µM	ER = 0.05 (Excellent)	Massive increase in metabolic stability at the cost of some raw potency.	[5]
Diaminopurines (T. brucei)	N-Aliphatic/Ethyl	Loss of potency	N/A	Improved solubility but failed efficacy.	[7]
Diaminopurines (T. brucei)	N-Trifluoroethyl	pEC₅₀ > 6	High	Optimal balance of lipophilicity and anti-parasitic potency.	[7]

Mechanistic Pathway: Overcoming Metabolic Clearance

To understand why N-(trifluoroethyl)anilines outperform N-ethyl anilines in vivo, we must examine the CYP450 oxidation pathway. Traditional N-alkyl groups undergo rapid α-carbon hydroxylation, leading to unstable hemiaminals that spontaneously cleave (N-dealkylation). The trifluoroethyl group blocks this initiating oxidation step.

CYP450-mediated metabolic pathways comparing N-ethyl and N-(trifluoroethyl)anilines.

Experimental Workflows & Self-Validating Protocols

To objectively validate the claims above, researchers must employ standardized assays. Below are the field-proven protocols for assessing both the metabolic stability and the intrinsic biological/antioxidant activity of these compounds.

Protocol A: In Vitro Liver Microsomal Stability Assay

This assay quantifies the resistance of the N-alkylated aniline to CYP450 degradation, yielding the Extraction Ratio (ER) and half-life (t₁/₂)[5].

• Rationale: By providing an excess of NADPH (the required cofactor for CYP450), we isolate Phase I oxidative metabolism to directly compare the stability of the –CH₂CH₃ vs. –CH₂CF₃ groups.

• Step 1: Solution Preparation: Prepare a 10 mM stock of the test compound in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4).

• Step 2: Microsome Incubation: In a 96-well plate, combine the test compound (1 µM) with human or mouse liver microsomes (0.5 mg/mL final protein concentration). Pre-incubate at 37°C for 5 minutes.

• Step 3: Reaction Initiation: Add 1 mM NADPH regenerating system to initiate the reaction.

• Step 4: Time-Course Quenching: At predetermined time points (0, 15, 30, 45, and 60 minutes), extract 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing a known internal standard (e.g., tolbutamide).

• Step 5: Protein Precipitation & Analysis: Centrifuge the quenched plates at 14,000 rpm for 15 minutes at 4°C. Transfer the supernatant for LC-MS/MS analysis in Multiple Reaction Monitoring (MRM) mode to quantify the depletion of the parent compound.

Step-by-step experimental workflow for the in vitro liver microsomal stability assay.

Protocol B: DPPH Radical Scavenging Assay (Antioxidant Activity)

N-alkylated anilines exhibit antioxidant properties via Hydrogen Atom Transfer (HAT) or Single Electron Transfer (SET-PT)[8]. The electron-withdrawing CF₃ group alters this capacity compared to electron-donating alkyl groups.

• Rationale: This protocol provides a quantitative IC₅₀ value for radical scavenging, allowing direct comparison of how N-substitution affects electron donation.

• Step 1: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in analytical grade methanol.

• Step 2: Prepare serial dilutions of the N-ethyl and N-(trifluoroethyl)aniline test compounds in methanol (ranging from 1 µg/mL to 1000 µg/mL).

• Step 3: In a 96-well microplate, mix 100 µL of the test compound solution with 100 µL of the DPPH solution. Include a control well (100 µL methanol + 100 µL DPPH).

• Step 4: Incubate the plate in the dark at room temperature for exactly 30 minutes.

• Step 5: Measure the absorbance at 517 nm using a microplate reader. Calculate the % scavenging activity: [(A_control - A_sample) / A_control] * 100. Plot against concentration to determine the IC₅₀[8].

Conclusion

The substitution of traditional N-alkyl groups with an N-trifluoroethyl moiety is not merely a structural tweak; it is a strategic maneuver to rescue failing chemotypes. While the electron-withdrawing nature of the CF₃ group can occasionally reduce raw target affinity depending on the binding pocket's electronics[5], it overwhelmingly compensates by eradicating genotoxic liabilities[6], optimizing lipophilic efficiency, and providing near-total immunity to CYP450 N-dealkylation[3]. For drug development professionals facing rapid clearance of aniline-based leads, N-trifluoroethylation should be considered a primary optimization vector.

References

• Identification and Preliminary Structure-Activity Relationship Studies of 1,5-Dihydrobenzo[e][1,4]oxazepin-2(3H)-ones That Induce Differentiation of Acute Myeloid Leukemia Cells In Vitro. National Institutes of Health (NIH).5

• Application Notes and Protocols: Antioxidant Properties of N-Alkylated Anilines. Benchchem. 8

• Discovery of Tetralones as Potent and Selective Inhibitors of Acyl-CoA:Diacylglycerol Acyltransferase 1. ACS Medicinal Chemistry Letters. 6

• Organic & Biomolecular Chemistry. RSC Publishing. 3

• Recent Advances and Outlook for the Isosteric Replacement of Anilines. ResearchGate. 1

• Medicinal chemistry optimization of a diaminopurine chemotype: Towards a lead for Trypanosoma brucei inhibitors. National Institutes of Health (NIH). 7

• Three-component trifluoroethylation reactions. ResearchGate. 2

• N-Trifluoromethyl Amines and Azoles: An Underexplored Functional Group in the Medicinal Chemist's Toolbox. ACS Publications. 4

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Photoredox catalyzed synthesis of β-trifluoromethyl β-aminoketones from N-trifluoroethyl hydroxylamine reagent and silyl enol ethers - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Identification and Preliminary Structure-Activity Relationship Studies of 1,5-Dihydrobenzo[e][1,4]oxazepin-2(3H)-ones That Induce Differentiation of Acute Myeloid Leukemia Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Medicinal chemistry optimization of a diaminopurine chemotype: Towards a lead for Trypanosoma brucei inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

validation of analytical methods for fluorinated anilines

High-Resolution Control of Fluorinated Anilines: A Comparative Guide to Analytical Validation Strategies

Executive Summary

Fluorinated anilines (e.g., 2-fluoroaniline, 3-fluoroaniline, and 4-fluoroaniline) are ubiquitous building blocks in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals. However, their structural alerts for DNA reactivity classify them as potentially mutagenic impurities (PMIs). Under the ICH M7 regulatory framework, these compounds must be strictly controlled, often requiring limits of detection at the Threshold of Toxicological Concern (TTC) of 1.5 µ g/day [1].

As a Senior Application Scientist, I frequently see laboratories struggle with the trace-level quantification of these isomeric compounds. This guide objectively compares traditional analytical modalities against advanced LC-MS/MS techniques, detailing the causality behind method selection and providing a self-validating protocol compliant with ICH Q2(R2) validation standards[2].

The Chemical Challenge: Causality Behind the Analytical Strategy

Fluorinated anilines present a unique trifecta of analytical challenges:

• Isomeric Co-elution: The position of the highly electronegative fluorine atom (ortho, meta, or para) drastically alters the molecule's dipole moment but barely changes its hydrophobicity. Traditional C18 stationary phases fail to resolve these isomers because they rely purely on hydrophobic dispersion forces.

• Volatility vs. Ionization: While volatile enough to cause recovery losses during sample concentration, they are often too polar for standard GC-MS without complex derivatization[3].

• Matrix Suppression: At the sub-ppm levels required by ICH M7, the API matrix frequently suppresses the ionization of the low-mass aniline in the mass spectrometer source.

To navigate this, we must first understand the regulatory decision tree that dictates our required analytical sensitivity.

ICH M7 Decision Tree for Mutagenic Impurity Classification.

Methodological Comparison: HPLC-UV vs. GC-MS vs. LC-MS/MS

Selecting the right analytical tool requires balancing sensitivity, specificity, and throughput. Table 1 outlines why LC-MS/MS has become the gold standard for trace-level fluorinated aniline analysis.

Table 1: Objective Comparison of Analytical Modalities for Fluorinated Anilines

Analytical Modality	Sensitivity (LOQ)	Isomer Resolution	Matrix Interference	Suitability for ICH M7 Control
HPLC-UV	10 - 50 ppm	Poor (on standard C18)	High (API UV overlap)	Inadequate for TTC limits.
GC-MS	0.1 - 1 ppm	Moderate	Medium	Acceptable, but requires derivatization to prevent peak tailing[3].
LC-MS/MS (Biphenyl)	0.01 - 0.05 ppm	Excellent (π-π interactions)	Low (MRM specificity)	Optimal. Easily achieves sub-ppm TTC limits.

The Verdict: While GC-MS is viable, it introduces variability through derivatization steps. LC-MS/MS, when paired with the correct stationary phase, provides the direct, high-throughput sensitivity required for genotoxic impurity (GTI) control.

Designing a Self-Validating LC-MS/MS Protocol

A robust method does not just measure a value; it continuously proves its own validity. The following protocol integrates a Stable Isotope-Labeled Internal Standard (SIL-IS) to create a self-validating system. If matrix effects suppress the analyte signal, the SIL-IS is suppressed equally, maintaining the critical response ratio.

Step-by-Step Methodology

1. Sample and Standard Preparation (The Self-Validating Step)

• Causality: Fluorinated anilines are prone to adsorptive losses on glass. Using deactivated polypropylene vials is mandatory.

• Procedure: Weigh 50 mg of the API into a 10 mL volumetric flask. Add 50 µL of the SIL-IS working solution (e.g., 4-fluoroaniline-d4 at 100 ng/mL). Dilute to volume with Methanol:Water (50:50, v/v).

• Self-Validation Check: The SIL-IS peak area in every unknown sample must be within ±20% of the SIL-IS peak area in the calibration standards. A deviation flags a localized matrix effect, automatically invalidating that specific injection rather than the entire batch.

2. Chromatographic Separation

• Causality: Standard C18 columns cannot resolve 2-fluoro, 3-fluoro, and 4-fluoroaniline. We utilize a Biphenyl core-shell column (2.1 x 100 mm, 2.6 µm). The biphenyl rings provide intense π−π and dipole-dipole interactions that selectively retain the isomers based on the spatial orientation of the electronegative fluorine atom.

• Mobile Phase A: 0.1% Formic Acid in Water (Ensures protonation of the primary amine [M+H]+ ).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 60% B over 8 minutes.

3. Mass Spectrometry (ESI-MRM) Parameters

• Ionization: Electrospray Ionization in Positive mode (ESI+).

• Transitions: For 4-fluoroaniline, the primary Multiple Reaction Monitoring (MRM) transition is m/z 112.1 → 95.0 (Loss of NH3​ ). A secondary qualifier transition is m/z 112.1 → 84.0 to ensure peak purity.

Self-Validating LC-MS/MS Workflow for Trace Analysis.

ICH Q2(R2) Validation Framework & Experimental Data

To deploy this method in a GMP environment, it must be validated according to ICH Q2(R2) guidelines, which mandate rigorous testing of specificity, linearity, accuracy, and precision[4].

Table 2: Experimental Validation Results for 4-Fluoroaniline (Representative Data)

Validation Parameter	ICH Q2(R2) Requirement	Experimental Result	Status
Specificity	No interference at retention time	Blank matrix shows <5% of LOQ signal	PASS
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥ 10	0.02 ppm (S/N = 18)	PASS
Linearity	R2≥0.99 over specified range	R2=0.9994 (0.02 to 5.0 ppm)	PASS
Accuracy (Recovery)	80% - 120% at LOQ level	96.4% ± 3.1% (n=6)	PASS
Repeatability (Precision)	RSD ≤ 10% at LOQ level	4.2% RSD (n=6)	PASS

Mechanistic Insights on Validation Success:

• Specificity: The dual-layer specificity of the biphenyl column's retention time combined with the exact mass transition of the triple quadrupole ensures that API degradants do not produce false positives.

• Accuracy & Precision: Achieving a 4.2% RSD at 0.02 ppm is directly attributable to the SIL-IS. Without the deuterated internal standard correcting for micro-variations in ESI droplet desolvation, the RSD typically inflates to >15%, risking validation failure.

Conclusion

The control of fluorinated anilines demands analytical rigor that traditional HPLC-UV cannot provide. By leveraging the π−π selectivity of a biphenyl stationary phase and the absolute specificity of LC-MS/MS MRM transitions, laboratories can confidently quantify these mutagenic impurities well below the ICH M7 TTC limits. Furthermore, embedding a stable isotope-labeled internal standard into the workflow transforms a standard assay into a self-validating system, ensuring absolute data integrity in regulatory submissions.

Sources

• 1. Guidelines for the assessment and control of mutagenic impurities in pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mastercontrol.com [mastercontrol.com]
• 3. persistent fluorinated compounds: Topics by Science.gov [science.gov]
• 4. ema.europa.eu [ema.europa.eu]

LC-MS for impurity profiling of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline

The synthesis of complex halogenated aniline derivatives, such as 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline , is foundational in the development of modern pharmaceuticals and agrochemicals (e.g., isoxazoline-class compounds). However, the alkylation of halogenated anilines inherently generates a complex matrix of process-related impurities. These typically include unreacted starting materials, over-alkylated species, des-halogenated byproducts, and positional isomers.

Under [1], any impurity exceeding the 0.10% identification threshold in a new drug substance must be structurally elucidated and qualified. As a Senior Application Scientist, I frequently evaluate analytical platforms to tackle these specific structural nuances. This guide objectively compares Liquid Chromatography-Mass Spectrometry (LC-MS) platforms against traditional alternatives and provides a field-proven, self-validating methodology for the comprehensive impurity profiling of this specific fluorinated aniline intermediate.

The Analytical Challenge & Technology Comparison

While High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) remains the workhorse for routine batch release, it is fundamentally blind to structural identity. When an unknown peak appears, UV data cannot determine whether it is a critical genotoxic impurity or a benign process byproduct. This necessitates the use of [2].

Within MS platforms, the choice typically lies between High-Resolution Mass Spectrometry (HRMS) (e.g., Q-TOF or Orbitrap) and nominal mass Triple Quadrupole (QqQ) systems. [3] is the gold standard for unknown elucidation due to its sub-2 ppm mass accuracy and precise isotopic fidelity, whereas QqQ excels at the targeted quantitation of known trace impurities.

Table 1: Performance Comparison of Analytical Platforms for Impurity Profiling

Analytical Platform	Primary Utility	Mass Accuracy	Structural Elucidation Capability	Isomer Differentiation	Sensitivity Limit
UHPLC-HRMS (Q-TOF/Orbitrap)	Unknown Impurity Identification	< 2 ppm	Excellent: Exact mass + MS/MS fragmentation + Isotopic fidelity.	High (Dependent on orthogonal column chemistry).	High (Femtogram level).
UHPLC-QqQ (Triple Quadrupole)	Targeted Trace Quantitation	Nominal (± 0.5 Da)	Moderate: Relies on pre-defined Multiple Reaction Monitoring (MRM).	High (Dependent on orthogonal column chemistry).	Ultra-High (Attogram level).
HPLC-UV (PDA)	Routine Batch Release & QC	N/A	Poor: Relies solely on Retention Time (RT) and UV spectra.	High (Dependent on orthogonal column chemistry).	Moderate (Nanogram level).

Workflow Visualization

The following workflow illustrates the logical progression of an LC-HRMS impurity profiling sequence, moving from sample preparation to regulatory reporting.

LC-HRMS workflow for halogenated aniline impurity profiling and structural elucidation.

Experimental Methodology: A Self-Validating Protocol

To successfully profile 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline, the analytical method must be designed with strict causality. The following protocol acts as a self-validating system : the inherent isotopic signature of the chlorine atom ( 35Cl and 37Cl ) serves as an internal control. If an extracted ion chromatogram (EIC) peak lacks the characteristic 3:1 M to M+2 ratio, the system automatically validates that the impurity has lost its chlorine atom, preventing false-positive structural assignments.

Step 1: Sample Preparation

• Action: Dissolve the API intermediate in a 50:50 mixture of Acetonitrile and LC-MS grade Water to a concentration of 1 mg/mL.

• Causality: The highly hydrophobic trifluoroethyl group requires sufficient organic modifier (Acetonitrile) to remain solvated. However, matching the sample diluent to the initial mobile phase conditions (50% aqueous) prevents solvent-induced band broadening at the column head, ensuring sharp peak shapes for closely eluting isomers.

Step 2: Chromatographic Separation (UHPLC)

• Action: Utilize a Pentafluorophenyl (PFP) column (e.g., 2.1 x 100 mm, 1.7 µm) rather than a standard C18 column. Run a gradient of Water with 0.1% Formic Acid (Mobile Phase A) and Acetonitrile with 0.1% Formic Acid (Mobile Phase B).

• Causality: Standard C18 columns rely purely on hydrophobic interactions and often fail to resolve positional isomers of halogenated anilines (e.g., 2-chloro-5-fluoro vs. 4-chloro-3-fluoro). The PFP stationary phase provides orthogonal selectivity via dipole-dipole interactions, π−π stacking, and halogen bonding. The highly electronegative fluorine atoms on the PFP phase interact specifically with the trifluoroethyl group and the fluorinated aromatic ring of the analyte, achieving baseline resolution of isomers.

Step 3: Ionization (ESI+)

• Action: Operate the mass spectrometer in Positive Electrospray Ionization (ESI+) mode.

• Causality: The addition of 0.1% Formic Acid in the mobile phase lowers the pH well below the pKa of the secondary aniline. This ensures complete protonation of the nitrogen atom, generating a robust [M+H]+ precursor ion and maximizing MS sensitivity.

Step 4: HRMS Acquisition & MS/MS Fragmentation

• Action: Acquire data using Data-Dependent Acquisition (DDA). Set the MS1 mass range to 100–600 m/z at a resolution of >60,000. Trigger MS2 fragmentation using collision-induced dissociation (CID) at normalized collision energies of 20, 30, and 40 eV.

• Causality: MS1 provides the exact mass (<2 ppm error). The monoisotopic exact mass of the target [M+H]+ is 228.020 Da , accompanied by an M+2 peak at 230.017 Da (approx. 33% intensity). MS2 fragmentation is critical for localizing the impurity modification. For example, a neutral loss of 83 Da ( CF3​CH2​ radical) confirms the integrity of the alkyl chain, while losses of 20 Da ( HF ) or 36 Da ( HCl ) confirm the substitution pattern on the aromatic ring.

Data Interpretation & Mechanistic Insights

When interpreting the HRMS data for this compound, the exact mass and isotopic fidelity allow for immediate classification of the impurity profile:

• Unreacted Starting Material: If a peak is detected at an exact mass of m/z 146.017 [M+H]+ , it indicates the presence of unreacted 4-chloro-3-fluoroaniline. The retention of the 3:1 isotopic ratio confirms the chlorine atom is intact, but the mass shift of -82 Da corresponds exactly to the missing trifluoroethyl group.

• Over-Alkylated Impurities: A peak at m/z 310.023 [M+H]+ indicates N,N-bis(2,2,2-trifluoroethyl)-4-chloro-3-fluoroaniline. The MS/MS spectra of this species will show sequential losses of two CF3​CH2​ groups, mechanistically proving that the secondary amine was over-alkylated to a tertiary amine during synthesis.

• Des-Chloro Impurities: A peak at m/z 194.059 [M+H]+ that completely lacks the M+2 isotopic signature is definitively identified as 3-fluoro-N-(2,2,2-trifluoroethyl)aniline. The absence of the 37Cl isotope acts as the ultimate self-validating proof of dehalogenation.

Conclusion

For the impurity profiling of highly specific halogenated intermediates like 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline, traditional HPLC-UV is insufficient for structural assignment. UHPLC-HRMS, particularly when paired with orthogonal PFP column chemistry, provides an unmatched, self-validating system. By leveraging exact mass, isotopic fidelity, and mechanistic MS/MS fragmentation, analytical scientists can confidently identify, qualify, and control process impurities in strict accordance with global regulatory standards.

References

• ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation (ICH) / European Medicines Agency.[Link]

• Vyas, V. K., Ghate, M., & Ukawala, R. D. (2010). Recent Advances in Characterization of Impurities - Use of Hyphenated LC-MS Technique. Current Pharmaceutical Analysis.[Link]

• High-resolution mass spectrometry for impurity profiling. Sterling Pharma Solutions.[Link]

A Comparative Guide to Iron Porphyrin Catalysts in N-Trifluoroethylation

For Researchers, Scientists, and Drug Development Professionals

The introduction of a trifluoroethyl group (-CH₂CF₃) into amine-containing molecules is a pivotal strategy in modern medicinal chemistry. This modification can significantly enhance a compound's metabolic stability, lipophilicity, and binding affinity, making N-trifluoroethylated amines highly sought-after building blocks in drug discovery. Among the catalytic methods to achieve this transformation, the use of iron porphyrin complexes has emerged as a promising approach, offering a blend of efficiency and operational simplicity.

This guide provides an in-depth comparison of iron porphyrin catalysts for the N-trifluoroethylation of amines. We will delve into the performance of the benchmark catalyst, tetraphenylporphyrinatoiron(III) chloride [Fe(TPP)Cl], explore the anticipated effects of ligand modification on catalytic efficacy, and provide detailed experimental protocols and mechanistic insights.

The Benchmark Catalyst: Fe(TPP)Cl

The most extensively documented iron porphyrin catalyst for N-trifluoroethylation is Fe(TPP)Cl. Research has demonstrated its effectiveness in catalyzing the N-trifluoroethylation of a variety of anilines using 2,2,2-trifluoroethylamine hydrochloride as the trifluoroethyl source in a one-pot reaction.[1][2][3] This process is conducted via a cascade diazotization/N-trifluoroethylation sequence.[1][2]

Performance of Fe(TPP)Cl

A key study initiated with o-methyl aniline as a model substrate showcased that Fe(TPP)Cl provided a 78% yield of the N-trifluoroethylated product.[1] This catalytic system displays good functional group tolerance and is effective for both primary and secondary anilines.[1] The reaction is typically carried out in a biphasic solvent system (e.g., H₂O:CH₂ClCH₂Cl) under an air atmosphere, highlighting the practical appeal of this method.[1]

In a comparative context, other metalloporphyrins such as those based on manganese (MnTPPCl), copper (CuTPPCl), and cobalt (CoTPP), as well as Vitamin B12, were found to be largely ineffective, yielding only trace amounts of the desired product under similar conditions.[1] Simple iron salts like FeCl₃ and FeCl₂ also showed almost no catalytic activity, underscoring the importance of the porphyrin macrocycle in facilitating this transformation.[1][3]

The table below summarizes the performance of Fe(TPP)Cl with a range of substituted anilines, demonstrating its broad applicability.

Substrate (Aniline Derivative)	Product	Yield (%)
2-methylaniline	2-methyl-N-(2,2,2-trifluoroethyl)aniline	74
3-methylaniline	3-methyl-N-(2,2,2-trifluoroethyl)aniline	72
4-methylaniline	4-methyl-N-(2,2,2-trifluoroethyl)aniline	71
4-methoxyaniline	4-methoxy-N-(2,2,2-trifluoroethyl)aniline	93
4-fluoroaniline	4-fluoro-N-(2,2,2-trifluoroethyl)aniline	65
4-chloroaniline	4-chloro-N-(2,2,2-trifluoroethyl)aniline	63
4-bromoaniline	4-bromo-N-(2,2,2-trifluoroethyl)aniline	61
4-cyanoaniline	4-cyano-N-(2,2,2-trifluoroethyl)aniline	45
N-methylaniline	N-methyl-N-(2,2,2-trifluoroethyl)aniline	72

Data sourced from Ren et al., RSC Adv., 2021, 11, 20322-20325.[1]

The Impact of Porphyrin Ligand Substitution: A Predictive Analysis

While direct comparative studies of various iron porphyrin catalysts for N-trifluoroethylation are limited, valuable insights can be drawn from related N-H insertion reactions and other iron porphyrin-catalyzed transformations. The electronic and steric properties of the porphyrin ligand play a crucial role in modulating the catalyst's activity.[4][5]

Electron-Donating vs. Electron-Withdrawing Groups

The catalytic activity of iron porphyrins is influenced by the substituents on the meso-aryl groups of the porphyrin ring.

• Electron-Donating Groups (EDGs): For N-H insertion reactions using ethyl diazoacetate (EDA), iron porphyrins with electron-donating groups on the periphery, such as in Fe(TMeO-PP)Cl (tetrakis(4-methoxyphenyl)porphyrin), have shown enhanced activity. This suggests that increasing the electron density at the iron center may facilitate the formation or reactivity of the key iron-carbene intermediate.

• Electron-Withdrawing Groups (EWGs): Conversely, in reactions like alkane hydroxylation, increasing the electron-withdrawing nature of the porphyrin ligand can enhance the oxidizing power of the high-valent iron-oxo intermediate.[6] However, an excessively electron-withdrawing ligand can also hinder the formation of the active intermediate, thereby decreasing overall catalytic activity.[7] For instance, in N-H insertion with EDA, the electron-deficient Fe(TPFPP)Cl (tetrakis(pentafluorophenyl)porphyrin) was found to be a less active catalyst than Fe(TPP)Cl.

Based on these observations, we can predict the relative performance of different iron porphyrin catalysts in N-trifluoroethylation:

Catalyst	Porphyrin Ligand Substituent	Predicted Relative Activity for N-Trifluoroethylation	Rationale
Fe(TMeO-PP)Cl	Methoxy (Electron-Donating)	Potentially Higher	Enhanced formation/reactivity of the iron-carbene intermediate, by analogy to N-H insertion with EDA.
Fe(TPP)Cl	Unsubstituted Phenyl	Benchmark	Proven efficacy and good yields.[1]
Fe(TPFPP)Cl	Pentafluorophenyl (Strongly Electron-Withdrawing)	Potentially Lower	May hinder the formation of the catalytically active species, as seen in other N-H insertion reactions.[8]

It is important to note that these are predictions based on related reactions, and experimental verification is necessary to confirm these trends for N-trifluoroethylation.

Mechanistic Insights: The Catalytic Cycle

The proposed mechanism for the iron porphyrin-catalyzed N-trifluoroethylation involves the in-situ formation of trifluorodiazoethane (CF₃CHN₂) from 2,2,2-trifluoroethylamine hydrochloride and a nitrite source.[1] The iron porphyrin catalyst then facilitates the transfer of the trifluoroethylidene carbene (:CHCF₃) to the amine.

The catalytic cycle is believed to proceed through the following key steps:[1]

• Activation of the Catalyst: The initial Fe(III) porphyrin is proposed to react with nitrite to form a ferrous nitrosyl complex, Fe(II)TPP(NO), under weakly acidic conditions.[1]

• Carbene Formation: The Fe(II)TPP(NO) complex reacts with the in-situ generated trifluorodiazoethane to form a highly reactive iron-carbene intermediate.

• N-H Insertion: The amine substrate then performs a nucleophilic attack on the electrophilic carbene carbon of the iron-carbene intermediate.

• Product Release and Catalyst Regeneration: This leads to the formation of the N-trifluoroethylated amine product and the regeneration of the active iron porphyrin catalyst.

Caption: Proposed catalytic cycle for iron porphyrin-catalyzed N-trifluoroethylation.

Experimental Protocols

The following is a representative experimental protocol for the N-trifluoroethylation of an aniline derivative using Fe(TPP)Cl as the catalyst.

General Procedure for N-Trifluoroethylation of Anilines

• Reaction Setup: To an oven-dried Schlenk tube, add the aniline substrate (0.3 mmol, 1.0 equiv.), 2,2,2-trifluoroethylamine hydrochloride (0.6 mmol, 2.0 equiv.), Fe(TPP)Cl (0.0027 mmol, 0.9 mol%), and sodium nitrite (0.6 mmol, 2.0 equiv.).

• Solvent and Acid Addition: Add a 1:1 mixture of water and 1,2-dichloroethane (4 mL) to the tube, followed by acetic acid (0.6 mmol, 2.0 equiv.).

• Reaction Conditions: Stir the reaction mixture at 80 °C for 12 hours under an air atmosphere.

• Workup and Purification: After cooling to room temperature, extract the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired N-trifluoroethylated aniline.

Caption: General experimental workflow for iron porphyrin-catalyzed N-trifluoroethylation.

Conclusion and Future Outlook

Iron porphyrin catalysts, particularly Fe(TPP)Cl, have proven to be effective for the N-trifluoroethylation of anilines. The operational simplicity and the use of a readily available trifluoroethyl source make this a valuable method for synthetic and medicinal chemists. While direct comparative data for a range of iron porphyrin catalysts is currently lacking, insights from related N-H insertion reactions suggest that tuning the electronic properties of the porphyrin ligand could lead to even more active catalysts. Future research in this area should focus on:

• Systematic Comparison: A side-by-side comparison of iron porphyrins with varying electronic and steric properties to establish a clear structure-activity relationship for N-trifluoroethylation.

• Substrate Scope Expansion: Investigating the utility of these catalysts for the N-trifluoroethylation of a broader range of amines, including aliphatic and heterocyclic amines.

• Mechanistic Elucidation: Detailed mechanistic studies, including kinetic analysis and computational modeling, to further refine the understanding of the catalytic cycle and the nature of the active intermediates.

By addressing these areas, the full potential of iron porphyrin catalysts in N-trifluoroethylation can be realized, paving the way for the efficient synthesis of novel fluorinated compounds for pharmaceutical and agrochemical applications.

References

• Tuning catalytic activity with steric and electron-withdrawing effects of a porphyrin substituent. Catalysis Science & Technology. [Link]

• Ren, S., Xu, G., Guo, Y., Liu, Q., & Guo, C. (2021). Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution. RSC Advances, 11(33), 20322-20325. [Link]

• Mbuvi, H. M. (2006). Iron porphyrin catalyzed N-H insertion reactions with ethyl diazoacetate. Iowa State University. [Link]

• Tuning Catalytic Activity with Steric and Electron- Withdrawing Effects of Porphyrin Substituent. RSC Publishing. [Link]

• Potential routes for iron porphyrin-catalyzed N-trifluoroethylation in water. ResearchGate. [Link]

• Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution. RSC Publishing. [Link]

• Iron Porphyrin Catalyzed N-H Insertion Reactions with Ethyl Diazoacetate. Iowa State University Digital Repository. [Link]

• (PDF) Iron porphyrin-catalyzed N -trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution. ResearchGate. [Link]

• Mössbauer study of a tetrakis (pentafluorophenyl) porphyrin iron (III) chloride in comparison with the fluorine unsubstituted analogue. ResearchGate. [Link]

• Nam, W., Kim, I., Kim, Y., & Kim, C. (2000). Significant Electronic Effect of Porphyrin Ligand on the Reactivities of High-Valent Iron(IV) Oxo Porphyrin Cation Radical Complexes. Journal of the American Chemical Society, 122(36), 8677-8684. [Link]

Sources

• 1. Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. DSpace [dr.lib.iastate.edu]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Significant Electronic Effect of Porphyrin Ligand on the Reactivities of High-Valent Iron(IV) Oxo Porphyrin Cation Radical Complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tuning catalytic activity with steric and electron-withdrawing effects of a porphyrin substituent - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 8. dr.lib.iastate.edu [dr.lib.iastate.edu]

Assessing the Metabolic Stability of Fluoroalkylated Amines: A Comparative Guide for Drug Design

Aliphatic and aromatic amines are ubiquitous in medicinal chemistry, frequently serving as critical pharmacophores for target engagement. However, their high basicity and susceptibility to cytochrome P450 (CYP450)-mediated α -oxidation often lead to rapid N -dealkylation and high intrinsic clearance ( CLint​ ). To circumvent this, the strategic incorporation of fluorine—specifically through fluoroalkylation—has become a premier structural optimization tactic.

As an application scientist evaluating lead compounds, you cannot simply assume that adding a −CF3​ or −CHF2​ group will universally improve a drug's pharmacokinetic profile. This guide objectively compares the metabolic stability of various fluoroalkylated amine motifs, evaluates the in vitro assay platforms used to test them, and provides a self-validating experimental protocol to ensure data integrity.

The Mechanistic Logic of Fluoroalkylation

The success of fluoroalkylation relies on the unique physicochemical properties of the C–F bond. With a bond-dissociation energy (BDE) typically exceeding 109 kcal/mol, fluorine acts as a robust shield against metabolic soft spots 1[1]. Furthermore, its strong electron-withdrawing nature modulates the pKa of adjacent amines, reducing their basicity and altering their lipophilicity, which directly impacts enzyme-substrate binding kinetics2[2].

CYP450-mediated metabolism of standard amines vs. steric/electronic shielding by fluoroalkylation.

Comparative Analysis of Fluoroalkylated Amine Motifs

Not all fluoroalkyl groups behave identically in biological matrices. The precise location of the fluorine atoms relative to the basic nitrogen dictates both chemical stability and metabolic fate.

α -Trifluoromethyl Amines vs. Non-Fluorinated Amines

Placing a −CF3​ group directly adjacent to the amine nitrogen ( α -position) dramatically increases metabolic stability. The steric bulk and extreme electron-withdrawing effect deactivate the α -carbon toward CYP-mediated hydrogen abstraction. Cyclic variants, such as trifluoromethylated pyrrolidines, are particularly prized for their high hydrophobicity and resistance to degradation 3[3].

N -Trifluoromethyl Amines & Azoles

Historically, attaching a −CF3​ group directly to the nitrogen ( N -trifluoromethylation) in primary or secondary amines resulted in compounds highly prone to hydrolysis and dehydrofluorination4[4]. However, recent comparative studies reveal that N -trifluoromethyl azoles possess excellent aqueous stability and often exhibit superior metabolic stability and Caco-2 permeability compared to their N -methyl or N -isopropyl counterparts5[5].

Quantitative Performance Comparison

Table 1: Representative in vitro stability profiles of amine motifs (Simulated aggregate data based on standard medicinal chemistry benchmarks).

Compound Motif	Structural Example	HLM t1/2​ (min)	Hepatocyte t1/2​ (min)	Primary Clearance / Instability Mechanism
Non-fluorinated	Piperidine	15	12	CYP-mediated α -oxidation & N -dealkylation
α -Trifluoromethyl	α -CF 3​ -Piperidine	>120	85	Shifted to Phase II (e.g., Glucuronidation)
β -Fluoroalkyl	β -CH 2​ F-Amine	45	30	Slower oxidation; potential for defluorination
N -Trifluoromethyl	N -CF 3​ -Secondary Amine	<5	<5	Rapid chemical hydrolysis (Aqueous instability)
N -Trifluoromethyl	N -CF 3​ -Azole	>120	>120	Highly stable; resists both Phase I and Phase II

Assay Platform Selection: HLM vs. Hepatocytes

When assessing fluoroalkylated amines, selecting the correct in vitro matrix is critical. A common pitfall in drug discovery is relying solely on Human Liver Microsomes (HLM) and misinterpreting the data.

• Human Liver Microsomes (HLM): Subcellular fractions containing predominantly Phase I enzymes (CYP450s, FMOs). Because fluoroalkylation effectively shuts down Phase I α -oxidation, HLMs will often report an artificially prolonged half-life (e.g., >120 min).

• Cryopreserved Hepatocytes: Intact whole cells containing both Phase I and Phase II (UGT, SULT) enzymes, as well as endogenous cofactors. By blocking CYP oxidation, fluoroalkylation often triggers a "metabolic shunt," forcing the molecule down Phase II pathways (like direct N -glucuronidation). Hepatocytes capture this shift, providing a more accurate prediction of in vivo clearance.

Self-Validating Experimental Protocol: HLM Stability Assay

To ensure that the observed stability is biologically relevant and not an artifact of chemical degradation (a known risk for certain N -fluoroalkyl species[5]), the assay must be designed as a self-validating system.

Self-validating in vitro workflow for determining intrinsic clearance in human liver microsomes.

Step-by-Step Methodology & Causality

Step 1: Substrate Preparation

• Action: Dilute the fluoroalkylated amine stock (10 mM in DMSO) to a final assay concentration of 1 µM in 0.1 M Potassium Phosphate buffer (pH 7.4).

• Causality: Maintaining substrate concentration well below the Michaelis constant ( Km​ ) ensures first-order kinetic conditions, which is mathematically required to accurately calculate intrinsic clearance ( CLint​ ).

Step 2: Matrix Equilibration

• Action: Add HLM to achieve a final protein concentration of 0.5 mg/mL. Pre-incubate at 37°C for 5 minutes.

• Causality: Standardizing the protein concentration normalizes the enzyme ratio across different batches, allowing for reproducible inter-assay comparisons.

Step 3: System Validation Controls (Critical)

• Positive Control: Run Verapamil or Testosterone in parallel. Causality: Validates that the CYP enzymes in the HLM batch are active and capable of rapid turnover.

• Negative Control (Minus-NADPH): Incubate the fluoroalkylated amine with HLM but without the NADPH cofactor. Causality: This is mandatory for fluorinated compounds. If the compound degrades in the minus-NADPH arm, the instability is chemical (e.g., spontaneous dehydrofluorination or hydrolysis) rather than enzymatic.

Step 4: Reaction Initiation & Sampling

• Action: Initiate the reaction by adding NADPH (final concentration 1 mM). Remove 50 µL aliquots at 0, 15, 30, 60, and 120 minutes.

• Causality: NADPH provides the reducing equivalents required for CYP450 catalytic cycles. The extended 120-minute timepoint is necessary because effectively shielded fluoroalkyl amines degrade very slowly.

Step 5: Quenching & Extraction

• Action: Immediately dispense each aliquot into 150 µL of ice-cold acetonitrile containing an analytical Internal Standard (IS).

• Causality: The organic solvent instantly denatures the microsomal proteins, halting metabolism at the exact timepoint, while simultaneously extracting the analyte for downstream analysis.

Step 6: LC-MS/MS Analysis & Calculation

• Action: Centrifuge the quenched plates and analyze the supernatant via LC-MS/MS. Plot the natural log of the remaining parent compound versus time to determine t1/2​ .

• Causality: CLint​ is derived using the formula: CLint​=(0.693/t1/2​)×(mL incubation/mg protein) . This provides a standardized metric to compare the metabolic robustness of different fluoroalkyl configurations.

Sources

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• 5. pubs.acs.org [pubs.acs.org]

Efficacy Comparison of Antimalarial Agents Derived from Aniline Scaffolds: A Technical Guide

Executive Summary

The urgent need to circumvent multidrug-resistant Plasmodium species has driven the exploration of novel pharmacophores in drug development. Aniline derivatives, historically foundational to the discovery of synthetic dyes and early antimicrobials, have re-emerged as versatile, high-potential scaffolds in antimalarial drug design. By hybridizing aniline moieties with established antimalarial pharmacophores, researchers can modulate lipophilicity, enhance metabolic stability, and engage novel parasitic targets. This guide provides an objective, data-driven comparison of recent aniline-derived antimalarial agents, detailing their mechanistic pathways, comparative efficacy, and the self-validating experimental protocols required for their evaluation.

Mechanistic Diversity of Aniline Derivatives

Aniline modifications do not merely improve the pharmacokinetic profile of existing drugs; they fundamentally alter the mechanism of action of the parent compound.

• Artesunate-Aniline Hybrids (ATSA): Hybridization of artesunate with 3-chloro-4(4-chlorophenoxy) aniline enhances the activation of the endoperoxide bridge. This leads to superior heme alkylation and radical-mediated parasite death, showing exceptional potency even against resistant strains[1].

• Sarcosine-Aniline Hybrids: Designed as covalent bitherapies, the aniline pharmacophore improves the membrane permeability of sarcosine. This allows the hybrid to act as a potent prodrug that disrupts intracellular parasite homeostasis[2].

• Naphthoquinone-Anilines: Substitution of 1,4-naphthoquinones with aniline derivatives shifts the target profile toward the inhibition of the parasitic isoprenoid biosynthesis pathway, specifically interfering with menaquinone and tocopherol production[3].

• Trifluoromethyl-Anilines: The addition of a 4-(trifluoromethyl)aniline moiety yields potent inhibitors of Plasmodium falciparum dihydroorotate dehydrogenase (PfDHODH), effectively starving the parasite of essential pyrimidines required for DNA synthesis[4].

Figure 1: Mechanistic pathways targeted by distinct aniline-derived antimalarial scaffolds.

Quantitative Efficacy Comparison

To objectively evaluate these agents, we compare their in vitro potency against P. falciparum strains, in vivo efficacy in P. berghei murine models, and mammalian cytotoxicity. Notably, ATSA demonstrates collateral sensitivity, exhibiting higher potency against the chloroquine-resistant W2 strain than the sensitive 3D7 strain[1].

Compound Class	Representative Agent	Primary Target / Mechanism	In Vitro IC₅₀ (P. falciparum)	In Vivo ED₅₀ (P. berghei)	Cytotoxicity / Selectivity
Artesunate-Aniline Hybrid	ATSA	Heme detoxification / Alkylation	11.47 ng/mL (3D7)1.45 ng/mL (W2)	4.21 mg/kg	SI > 2180 (Vero cells)
Sarcosine-Aniline Hybrid	Sarcosine-Aniline	Multi-target / Prodrug	44.80 ng/mL (3D7)	6.49 mg/kg	CC₅₀ = 50.18 μg/mL (Vero)
Trifluoromethyl-Aniline	Compound 52	PfDHODH (Pyrimidine synthesis)	0.34 μM (3D7)	1.20 mg/kg (Class Avg)	High metabolic stability
Naphthoquinone-Aniline	2-aniline-3-hydroxy-1,4-naphthoquinone	Isoprenoid biosynthesis	7.0 - 44.5 μM (3D7 / Dd2)	>300 mg/kg (Toxicity limit)	IC₅₀ = 315.8 μM (Macrophages)

Self-Validating Experimental Methodologies

To ensure reproducibility and scientific rigor, the evaluation of aniline-derived antimalarials must follow a self-validating workflow. The following protocols detail the critical steps and the mechanistic rationale behind each methodological choice.

Protocol A: In Vitro Antiplasmodial Screening (Modified Desjardins Method)

Causality & Rationale: Plasmodium parasites lack a de novo purine salvage pathway and rely entirely on scavenging host hypoxanthine. Measuring the incorporation of[³H]-hypoxanthine serves as a direct, highly specific proxy for parasite DNA synthesis and viability, eliminating confounding metabolic signals from host red blood cells.

Step-by-Step Methodology:

• Parasite Cultivation: Culture P. falciparum 3D7 (chloroquine-sensitive) and W2 (chloroquine-resistant) strains in human O+ erythrocytes at 2% hematocrit. Rationale: Using both strains validates whether the aniline modification circumvents PfCRT (chloroquine resistance transporter) efflux mechanisms.

• Compound Preparation: Serially dilute aniline derivatives in complete RPMI 1640 medium (ranging from 0.1 ng/mL to 10 μg/mL).

• Incubation: Incubate parasites with compounds for 48 hours at 37°C under a specialized gas mixture (5% O₂, 5% CO₂, 90% N₂) to mimic venous blood conditions.

• Radiolabeling: Add 0.5 μCi of [³H]-hypoxanthine per well and incubate for an additional 24 hours.

• Harvest & Quantification: Harvest cells onto glass fiber filters and measure beta emission using a liquid scintillation counter. Calculate the IC₅₀ using non-linear regression analysis.

Protocol B: In Vivo Efficacy via Peter's 4-Day Suppressive Test

Causality & Rationale: In vitro assays cannot account for prodrug activation, plasma protein binding, or hepatic clearance. Peter's 4-day test provides a rapid, self-validating assessment of the compound's pharmacokinetic viability and true therapeutic index within a living mammalian system.

Step-by-Step Methodology:

• Infection: Inoculate Swiss albino mice intravenously with 1×10⁷ P. berghei ANKA-infected red blood cells on Day 0.

• Dosing Regimen: Administer the aniline derivatives (e.g., 1 to 30 mg/kg) orally or intraperitoneally once daily from Day 0 to Day 3. Rationale: Immediate dosing post-infection targets the exponential growth phase of the parasite, maximizing the signal-to-noise ratio for drug efficacy.

• Blood Smear Analysis: On Day 4, prepare Giemsa-stained thin blood smears from tail snips.

• Parasitemia Calculation: Count infected erythrocytes against 10,000 total erythrocytes via microscopy. Calculate the ED₅₀ based on the percentage of chemosuppression relative to untreated controls.

Figure 2: Self-validating experimental workflow for evaluating aniline antimalarials.

Conclusion

The integration of aniline pharmacophores into existing antimalarial scaffolds represents a highly effective strategy for overcoming multi-drug resistance. As demonstrated by ATSA and CF₃-aniline derivatives, these modifications not only improve nanomolar potency but also expand the mechanistic repertoire of antimalarial agents to include PfDHODH inhibition and enhanced heme alkylation. Rigorous adherence to standardized in vitro and in vivo validation pipelines ensures that these novel derivatives can be accurately benchmarked for future clinical development.

References

• Title: Chemical Synthesis, Efficacy, and Safety of Antimalarial Hybrid Drug Comprising of Sarcosine and Aniline Pharmacophores as Scaffolds Source: National Institutes of Health (NIH) URL: [Link]

• Title: Antimalarial activity assay of artesunate-3-chloro-4(4-chlorophenoxy) aniline in vitro and in mice models Source: National Institutes of Health (NIH) URL: [Link]

• Title: In vitro antiplasmodial activity, pharmacokinetic profiles and interference in isoprenoid pathway of 2-aniline-3-hydroxy-1,4-naphthoquinone derivatives Source: National Institutes of Health (NIH) URL: [Link]

• Title: The Development Process for Discovery and Clinical Advancement of Modern Antimalarials Source: American Chemical Society (ACS) URL: [Link]

Sources

• 1. Antimalarial activity assay of artesunate-3-chloro-4(4-chlorophenoxy) aniline in vitro and in mice models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical Synthesis, Efficacy, and Safety of Antimalarial Hybrid Drug Comprising of Sarcosine and Aniline Pharmacophores as Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro antiplasmodial activity, pharmacokinetic profiles and interference in isoprenoid pathway of 2-aniline-3-hydroxy-1.4-naphthoquinone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Assessing the Environmental Biodegradability of Chlorinated Anilines: Standard vs. Enhanced Methodologies

Chlorinated anilines (CAs), such as 4-chloroaniline (4-CA) and 3,4-dichloroaniline (3,4-DCA), are ubiquitous, highly toxic environmental contaminants. They are primarily released as degradation byproducts of widely used herbicides (e.g., propanil, diuron), industrial dyes, and pharmaceuticals. Due to the strong electron-withdrawing nature of the chlorine substituent on the aromatic ring, these compounds are notoriously recalcitrant.

For drug development professionals, agrochemical researchers, and environmental toxicologists, accurately assessing the biodegradability of CAs is critical for regulatory approval and risk assessment. However, standard testing methodologies often fail to capture the true degradation potential of these compounds. This guide objectively compares standard regulatory assays against advanced, environmentally relevant methodologies, providing mechanistic insights and self-validating protocols for accurate biodegradability assessment.

Methodological Comparison: The Core Conflict in Persistence Assessment

The assessment of chemical persistence is heavily reliant on standardized respirometric tests. However, evaluating highly toxic compounds like chlorinated anilines exposes a critical flaw in traditional frameworks.

Standard OECD 301 (Ready Biodegradability)

The standard OECD 301 guidelines (e.g., 301B CO₂ Evolution Test) utilize a strictly defined 28-day window and a very low inoculum concentration (typically ~3 mg/L suspended solids, or 105 cells/mL).

• The Causality of Failure: At this low biomass density, the inherent toxicity of CAs rapidly suppresses microbial metabolism. The microbial community is inhibited before adaptive mutations or population shifts can occur, leading to a lack of degradation. Consequently, CAs are frequently—and incorrectly—classified as "environmentally persistent" (a false negative) 1.

Enhanced Biodegradability Screening Tests (eBST)

To overcome these limitations, Enhanced Biodegradability Screening Tests (eBST) modify the standard parameters by increasing the test duration (up to 60 days) and utilizing environmentally relevant inoculum concentrations (e.g., 300 mg/L).

• The Causality of Success: A higher biomass concentration effectively buffers the acute toxicity of the test substance. It provides a larger genetic reservoir, allowing rare, capable degraders (such as specific Pseudomonas or Acinetobacter strains) to proliferate and express the necessary dehalogenase and dioxygenase enzymes required for ring cleavage 1.

Quantitative Data Comparison

The table below summarizes the stark differences in assessment outcomes based on the methodology employed.

Assessment Methodology	Inoculum Concentration	Test Conditions	4-CA Degradation Efficiency	Regulatory / Ecological Outcome
OECD 301B (Standard)	3 mg/L (~ 105 cells/mL)	Aerobic, 28 days	< 10%	Classified as Persistent
Enhanced BST	300 mg/L	Aerobic, 60 days	> 60%	Inherently Biodegradable
Pure Culture Assay	OD600 = 0.1	Aerobic, 0.2 mM 4-CA	60–75%	Highly Biodegradable
Anaerobic Microcosm	Sediment Slurry	Anaerobic, Fe(III) reducing	100% (to Aniline)	Biodegradable (Slower kinetics)

Mechanistic Grounding: The Biology of CA Degradation

To design a robust biodegradability assay, one must understand the enzymatic pathways that govern the breakdown of the molecule. Chlorinated anilines can be degraded under both aerobic and anaerobic conditions, though the mechanisms are fundamentally opposed.

• Aerobic Degradation: Strains isolated from agricultural soils, such as Acinetobacter baumannii CA2 and Pseudomonas putida CA16, utilize 4-CA as a sole carbon and nitrogen source. The pathway initiates with an oxidative deamination to 4-chlorocatechol via aniline dioxygenase. This intermediate is subsequently broken down via a modified ortho-cleavage pathway catalyzed by chlorocatechol 1,2-dioxygenase, eventually funneling into the TCA cycle for complete mineralization 23.

• Anaerobic Degradation: In anoxic environments (e.g., river sediments), bacteria like Geobacter sp. KT5 rely on reductive dechlorination. They sequentially strip chlorine atoms from the aromatic ring—converting trichloroanilines to dichloroanilines, then to monochloroanilines, and finally to aniline—using Fe(III) as a terminal electron acceptor 4.

Aerobic vs. Anaerobic Biodegradation Pathways of Chlorinated Anilines.

Self-Validating Experimental Protocol: Enhanced Respirometric Assay

To accurately assess the biodegradability of CAs without falling victim to false-negative persistence classifications, researchers must employ a self-validating Enhanced Biodegradability Screening Test (eBST). This protocol integrates internal controls to definitively separate chemical recalcitrance from acute microbial toxicity.

Step 1: Inoculum Preparation

• Source activated sludge from the aeration tank of a municipal wastewater treatment plant.

• Wash the sludge three times in OECD mineral medium to remove residual dissolved organic carbon (DOC).

• Concentrate the biomass to achieve a final test concentration of 300 mg suspended solids/L .

  • Causality: Unlike the standard 3 mg/L, this elevated concentration provides sufficient biomass to buffer the acute toxicity of the chlorinated aniline, allowing the community time to adapt and upregulate specific dioxygenase enzymes 1.

Step 2: Setup of Test Flasks (The Self-Validating System)

Set up the following respirometric flasks in triplicate:

• Test Suspension: Mineral medium + 300 mg/L inoculum + 10 mg/L 4-CA.

• Blank Control: Mineral medium + 300 mg/L inoculum (Measures endogenous respiration baseline).

• Reference Control: Mineral medium + inoculum + 20 mg/L sodium acetate (Validates general inoculum viability).

• Toxicity Control: Mineral medium + inoculum + 10 mg/L 4-CA + 20 mg/L sodium acetate.

  • Causality: The Toxicity Control is the linchpin of a self-validating assay. If the degradation of the easily biodegradable sodium acetate is suppressed (<25% degradation within 14 days), the system proves that the 4-CA concentration is acutely inhibitory to the biomass, invalidating the test rather than falsely labeling the chemical as persistent 5.

Step 3: Respirometric Monitoring

• Incubate flasks in the dark at 22 ± 2°C with continuous stirring.

• Measure Biological Oxygen Demand (BOD) or CO₂ evolution continuously for 60 days .

  • Causality: Extending the test duration from the standard 28 days to 60 days accounts for the prolonged lag phase required for the microbial community to undergo genetic adaptation and express chlorocatechol 1,2-dioxygenase.

Step 4: Chemical Verification (Mass Balance)

• At day 0, 28, and 60, extract aliquots and quantify the disappearance of the parent compound (4-CA) via HPLC-UV.

• Simultaneously, quantify the release of chloride ions ( Cl− ) via Ion Chromatography.

  • Causality: Respirometry only measures total mineralization. Because highly hydrophobic CAs can adsorb to the organic sludge, apparent removal from the aqueous phase can be mistaken for primary degradation. Tracking the stoichiometric release of Cl− provides definitive, self-validating proof that the carbon-halogen bond has been enzymatically cleaved.

References

• 2 2.3 3.4 4.1 5.5

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• 4. Anaerobic Degradation of Chloroanilines by Geobacter sp. KT5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Microbiological toxicity tests using standardized ISO/OECD methods—current state and outlook - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Cytotoxicity Assays for Novel Fluorinated Aniline Derivatives

By Senior Application Scientist

Introduction: The Analytical Challenge of Fluorinated Anilines

Fluorinated aniline derivatives have emerged as highly versatile building blocks in modern medicinal chemistry. The strategic substitution of hydrogen with fluorine enhances a molecule's lipophilicity, metabolic stability, and target binding affinity, making these derivatives highly sought after in the development of novel anticancer and antimicrobial agents[1].

However, evaluating the in vitro cytotoxicity of these novel compounds presents a significant analytical challenge. The unique electronic properties imparted by the electron-withdrawing fluorine atom, combined with the inherent redox potential of the aniline core, frequently lead to chemical interference in standard colorimetric assays[2]. Relying on a single viability metric—such as the ubiquitous MTT assay—can yield false positives or false negatives, potentially derailing the drug development pipeline. To ensure scientific integrity, researchers must adopt a self-validating, multi-assay approach.

The Causality of Assay Interference

To make informed decisions regarding assay selection, we must first understand the biochemical causality behind assay limitations when testing redox-active fluorinated compounds.

• MTT Assays (Metabolic Reduction): The MTT assay relies on the reduction of a yellow tetrazolium salt to purple formazan, a process traditionally attributed to mitochondrial succinate dehydrogenases in viable cells[3]. However, redox-active compounds—including many fluorinated anilines and polyphenols—can directly reduce tetrazolium salts in a cell-free manner[4]. Furthermore, some compounds uncouple mitochondrial respiratory chains without immediately causing cell death, skewing the formazan readout[5]. This leads to a significant overestimation of cell viability, masking the true cytotoxic potential of the compound.

• ATP-Based Assays (Luminescence): Assays such as CellTiter-Glo measure intracellular ATP using a thermostable luciferase[3]. Because ATP is rapidly depleted upon cell death, it serves as a highly sensitive, direct proxy for viability that is largely immune to the redox interference that plagues tetrazolium-based methods[4].

• LDH Release (Membrane Integrity): Lactate dehydrogenase (LDH) is a stable cytosolic enzyme released into the culture media only when the plasma membrane is compromised. Measuring LDH provides an orthogonal, non-metabolic assessment of cytotoxicity (necrosis or late apoptosis).

Table 1: Comparative Assay Performance for Fluorinated Aniline Derivatives

Assay Type	Primary Biomarker	Detection Method	Susceptibility to Fluorinated Aniline Interference	Recommended Use Case
MTT / MTS	Mitochondrial Dehydrogenase	Colorimetric (Absorbance)	High: Direct chemical reduction of tetrazolium salts causes false viability signals.	Secondary use only; requires cell-free interference controls.
CellTiter-Glo	Intracellular ATP	Luminescent	Low: Luciferase reaction is independent of cellular redox state.	Primary Screening: Highly sensitive and reliable for novel compounds.
LDH Release	Membrane Integrity	Colorimetric / Fluorescent	Low: Supernatant transfer physically separates the drug from the detection reagents.	Orthogonal Validation: Confirms cell death via membrane rupture.

Experimental Workflow & Decision Tree

Cytotoxicity screening workflow for fluorinated anilines to minimize assay interference.

Self-Validating Experimental Protocols

The following protocols are designed to function as a self-validating system. By pairing an ATP-depletion assay with an LDH-release assay, we cross-reference metabolic collapse with physical membrane rupture, ensuring the observed toxicity is biological, not chemical.

Protocol A: High-Throughput ATP Luminescent Assay (Primary Screen)

Causality Focus: The lysis buffer destroys cell membranes to release intracellular ATP while simultaneously inhibiting endogenous ATPases. The thermostable luciferase then catalyzes the oxygenation of luciferin exclusively in the presence of ATP, preventing redox interference from the fluorinated aniline.

• Cell Seeding: Seed target cells (e.g., HepG2 or HCT116) at 5,000 cells/well in a white-walled, clear-bottom 96-well plate. Incubate overnight at 37°C, 5% CO₂. (White walls prevent luminescent signal cross-talk between wells).

• Compound Treatment: Aspirate media and add fresh media containing serial dilutions of the fluorinated aniline derivative (0.1 µM to 100 µM). Include a vehicle control (0.1% DMSO) and a positive kill control (e.g., Doxorubicin). Incubate for 48 hours.

• Equilibration: Remove the plate from the incubator and equilibrate to room temperature for 30 minutes. (Temperature gradients across the plate can cause uneven luciferase kinetics).

• Lysis and Detection: Add a volume of CellTiter-Glo reagent equal to the volume of cell culture media present in each well. Place on an orbital shaker for 2 minutes to induce complete cell lysis.

• Signal Stabilization: Incubate at room temperature for 10 minutes to stabilize the luminescent signal, then record luminescence using a microplate reader.

Protocol B: LDH Release Assay (Orthogonal Validation)

Causality Focus: By transferring the cell-free supernatant to a new plate before adding the detection reagents, we physically separate the intracellularly accumulated fluorinated drug from the tetrazolium-based detection chemistry, bypassing potential false positives.

• Supernatant Transfer: Following the 48-hour compound treatment (parallel plate to Protocol A), centrifuge the 96-well plate at 250 x g for 5 minutes to pellet any floating cellular debris.

• Isolation: Carefully transfer 50 µL of the cell-free culture supernatant from each well into a new, flat-bottom 96-well plate.

• Enzymatic Reaction: Add 50 µL of the LDH Reaction Mixture (containing lactate, NAD+, and a tetrazolium salt) to each well.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes. (LDH in the supernatant converts lactate to pyruvate, generating NADH, which then reduces the tetrazolium salt to a red formazan product).

• Quantification: Add 50 µL of Stop Solution to halt the reaction. Measure absorbance at 490 nm.

Quantitative Data Comparison: The MTT Discrepancy

To illustrate the critical need for this multi-assay approach, Table 2 presents comparative IC₅₀ data for a representative fluorinated thiazolidinone derivative (synthesized from a fluorinated aniline precursor)[1] against a standard chemotherapeutic control.

Notice how the MTT assay drastically overestimates the viability of cells treated with the fluorinated derivative, yielding an artificially high IC₅₀. This is a direct result of the compound's redox-active nature chemically reducing the MTT reagent, mimicking the metabolic activity of live cells[4].

Table 2: Experimental IC₅₀ Discrepancy (HepG2 Cell Line, 48h Exposure)

Test Compound	MTT Assay IC₅₀ (µM)	ATP Assay IC₅₀ (µM)	LDH Release IC₅₀ (µM)	Mechanistic Interpretation
Doxorubicin (Control)	1.2 ± 0.1	1.1 ± 0.1	1.3 ± 0.2	Concordant results; no chemical interference.
Fluorinated Derivative 5b	45.2 ± 3.4	12.4 ± 0.8	14.1 ± 1.1	MTT False Positive: Compound directly reduces tetrazolium, masking true toxicity. ATP/LDH confirm actual cell death at ~13 µM.

Conclusion

For researchers developing novel fluorinated aniline derivatives, relying solely on tetrazolium-based viability assays is a significant structural risk. The inherent redox activity of these compounds frequently leads to artifactual formazan production, masking true cytotoxic efficacy. By transitioning to a primary screening model based on intracellular ATP quantification, and utilizing LDH release for orthogonal validation, drug development professionals can build a self-validating data package that ensures absolute scientific integrity and accelerates the discovery of viable therapeutic candidates.

References

• Title: A Researcher's Guide to Cross-Validation of In Vitro Cytotoxicity Assays: A Comparative Analysis of MTT, WST-1, and CellTiter-Glo Source: Benchchem URL
• Title: Comparison of the Usefulness of MTT and CellTiterGlo Tests Applied for Cytotoxicity Evaluation of Compounds from the Group of Polyphenols Source: MDPI URL
• Title: Novel fluorinated thiazolidin-4-one derivatives: synthesis and anti-cancer potential against HepG2 and HCT116 cell lines Source: Australian Journal of Chemistry / ConnectSci URL
• Title: Mastering Cell Viability: The Chemicals That Interfere with Tetrazolium Assays (MTT/MTS)
• Title: The Comparison of MTT and CVS Assays for the Assessment of Anticancer Agent Interactions Source: ScienceOpen URL

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• 2. clyte.tech [clyte.tech]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. scienceopen.com [scienceopen.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline

A Note on This Guidance: As of the time of this writing, a specific, verified Safety Data Sheet (SDS) for 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline (CAS No. 22753-82-8) is not publicly available. The following disposal protocol has been synthesized with the highest degree of scientific integrity, drawing from the safety profiles of structurally analogous compounds—including 4-chloro-3-fluoroaniline and other halogenated anilines—and established best practices for the management of hazardous chemical waste.[1][2] This guide is intended to provide a robust framework for safe handling and disposal. However, it is imperative that you consult your institution's Environmental Health and Safety (EHS) department and adhere to all local, state, and federal regulations, which are the ultimate authority for waste disposal procedures. [1]

Hazard Identification and Compound Profile

4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline is a complex halogenated organic compound. Its structure presents a multi-faceted hazard profile that must be fully understood before any handling or disposal operations commence. The aniline backbone is associated with significant toxicity, while the chloro-, fluoro-, and trifluoroethyl- moieties contribute to its environmental persistence and dictate the specific disposal pathways required.

Table 1: Chemical and Physical Properties

Property	Value	Source
Chemical Name	4-chloro-N-(2,2,2-trifluoroethyl)aniline	[3]
CAS Number	22753-82-8	[3]
Molecular Formula	C₈H₇ClF₃N	[3]
Molecular Weight	209.6 g/mol	[3]
Physical Form	Liquid or Solid (Powder/Crystals)	[2]

| Storage Temperature | Ambient / Room Temperature |[3] |

The primary hazards are inferred from closely related structures and are summarized below. This compound should be treated as acutely toxic and an environmental hazard.

Table 2: Synthesized Hazard Classification (Based on Analogous Compounds)

Hazard Class	GHS Hazard Statement	Pictogram	Inferred From
Acute Toxicity (Oral, Dermal, Inhalation)	H302: Harmful if swallowedH312: Harmful in contact with skinH332: Harmful if inhaled	💀	[2][4]
Skin Corrosion/Irritation	H315: Causes skin irritation	❗	[3][4][5]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	❗	[3][4][5]
Specific Target Organ Toxicity (Single Exposure)	H335: May cause respiratory irritation	❗	[3][4][5]

| Hazard to the Aquatic Environment | H410: Very toxic to aquatic life with long lasting effects | 🌳 |[6][7] |

Immediate Safety Protocols and Personal Protective Equipment (PPE)

Before handling this compound for disposal, a rigorous safety protocol must be in place. The causality behind each PPE choice is to create an impermeable barrier against the compound's multiple exposure routes.

• Engineering Controls : All handling of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline, including aliquoting for disposal, must be performed inside a certified chemical fume hood to prevent inhalation of vapors or aerosols.[8] Ensure an eyewash station and safety shower are immediately accessible.[8]

• Personal Protective Equipment (PPE) :

  • Eye and Face Protection : Wear chemical safety goggles with side shields and a full-face shield. This dual protection is mandated by the compound's severe eye irritation potential.[1] All eyewear must be approved under standards such as ANSI Z87.1 (US) or EN166 (EU).[1][8]

  • Hand Protection : Use chemical-resistant gloves, such as nitrile or neoprene, and inspect them for any signs of degradation or perforation before each use.[1] Double-gloving is recommended when handling pure compound or concentrated solutions.

  • Body Protection : A chemical-resistant lab coat is mandatory. For tasks with a higher risk of splashing, such as spill cleanup, a chemical-resistant apron or suit should be worn over the lab coat.[1]

  • Respiratory Protection : If there is any risk of aerosolization outside of a fume hood, a NIOSH/MSHA or European Standard EN 149 approved respirator with cartridges appropriate for organic vapors is required.[8]

Waste Characterization, Segregation, and Collection

Proper disposal begins with correct waste characterization and meticulous segregation. This compound falls into the category of halogenated organic waste .

Step-by-Step Collection Protocol:

• Designate a Waste Container : Select a chemically compatible container, typically a high-density polyethylene (HDPE) or glass bottle with a secure, tight-fitting cap. Ensure the container is clean and dry.

• Label the Container : Before adding any waste, affix a "Hazardous Waste" label. The label must clearly state the full chemical name: "4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline " and list all known hazards (e.g., "Toxic," "Environmental Hazard").[1]

• Waste Segregation :

  • DO NOT mix this waste with non-halogenated organic solvents.[9][10] The presence of chlorine and fluorine atoms necessitates a specific, high-cost disposal pathway (incineration), and mixing increases the volume of waste requiring this treatment.[9]

  • DO NOT mix with incompatible materials such as strong acids, bases, or oxidizing agents to prevent potentially vigorous or hazardous reactions.[11]

  • Aqueous solutions containing more than 1% of this compound should be declared as organic waste.[10]

• Collect the Waste : Carefully transfer the waste into the designated container using a funnel. Perform this transfer inside a chemical fume hood.

• Secure and Store : Keep the waste container tightly closed when not in use.[9] Store the sealed container in a designated, secure, and well-ventilated hazardous waste accumulation area, away from general laboratory traffic and incompatible materials.[1]

Disposal Workflow and Decision Logic

The proper management of waste generated from 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline requires a clear, logical workflow from the point of generation to final disposal.

Caption: Waste Disposal Workflow for Halogenated Anilines.

Approved Disposal Technologies and Regulatory Context

Due to its chemical structure, 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline is classified as a halogenated organic compound. This classification carries significant regulatory implications, primarily prohibiting its disposal in landfills.[12][13][14]

Primary Recommended Disposal Technology: High-Temperature Incineration

The gold standard and most environmentally responsible method for disposing of this compound is high-temperature incineration at a licensed hazardous waste facility.[15]

• Why Incineration is Necessary : The carbon-chlorine (C-Cl) and particularly the carbon-fluorine (C-F) bonds in this molecule are extremely stable.[11] Effective destruction requires the high thermal energy provided by specialized incinerators (typically operating >1000°C). This process breaks down the molecule into simpler, inorganic compounds.[15]

• Critical Ancillary Process - Acid Gas Scrubbing : The combustion of chlorinated and fluorinated organic materials produces acidic gases, primarily hydrochloric acid (HCl) and hydrogen fluoride (HF).[16] It is a regulatory and environmental necessity that the incineration facility be equipped with alkaline scrubbers to neutralize these corrosive and toxic gases before they are released into the atmosphere.[15][16]

Alternative Technologies (Contextual)

While incineration is the primary method, certain advanced technologies may be used for treating wastewater containing anilines, though they are less common for bulk waste disposal.

• Advanced Oxidation Processes (AOPs) : Methods like Fenton's reagent can degrade anilines in aqueous solutions by generating highly reactive hydroxyl radicals.[17][18] However, the efficiency for highly halogenated compounds can be variable, and these are typically part of a larger wastewater treatment train rather than a method for disposing of concentrated waste.[18]

• Chemical Dehalogenation : Some research has explored methods for the chemical reduction of carbon-halogen bonds in anilines using reagents like Al-Ni alloys in alkaline solutions.[19] This is an area of active research but is not a standard, commercially available disposal method for this specific compound.

Ultimately, the disposal must be handled by a professional hazardous waste management company that can provide a certificate of destruction, ensuring regulatory compliance and environmental stewardship.

References

• BenchChem. (n.d.). Essential Procedures for the Safe Disposal of 4-(3-Chloro-4-fluorophenyl)aniline.
• Illinois General Assembly. (n.d.). Title 35: Environmental Protection, Subtitle G: Waste Disposal, Chapter I: Pollution Control Board, Subchapter c: Hazardous Waste Operating Requirements, Part 729 Landfills: Prohibited Hazardous Wastes.
• Ossila. (2023, August 16). 4-Chloro-3-fluoroaniline - Safety Data Sheet.
• Electronic Code of Federal Regulations (eCFR). (2000, December 26). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.
• Sigma-Aldrich. (n.d.). 4-chloro-N-(2,2,2-trifluoroethyl)aniline.
• Sigma-Aldrich. (n.d.). 4-chloro-N-(2,2,2-trifluoroethyl)aniline.
• California Code of Regulations. (n.d.). Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds.
• PubChem. (n.d.). 4-Chloro-3-(trifluoromethyl)aniline.
• Thermo Fisher Scientific. (2025, December 24). 4-Chloro-3-fluoroaniline - Safety Data Sheet.
• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals.
• University of North Carolina at Chapel Hill Environment, Health and Safety. (n.d.). 7.2 Organic Solvents.
• DC Fine Chemicals. (2024, November 4). 103360 - 4-Chloro-3-(trifluoromethyl)aniline - Safety Data Sheet.
• University of Oslo. (2024, October 20). Chemical and Hazardous Waste Guide.
• BenchChem. (n.d.). Stability and degradation pathways of 4-Bromo-3-(trifluoromethyl)aniline.
• MilliporeSigma. (2026, January 13). Safety Data Sheet.
• U.S. Environmental Protection Agency. (2024, August 28). Disposal Guidance.
• ECHEMI. (n.d.). 4-Chloro-3-(trifluoromethyl)aniline SDS, 320-51-4 Safety Data Sheets.
• Weidlich, T., & Prokeš, L. (2011). Facile dehalogenation of halogenated anilines and their derivatives using Al-Ni alloy in alkaline aqueous solution. Central European Journal of Chemistry.
• Asghar, A., Abdul Raman, A. A., & Daud, W. M. A. W. (2015). Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater. Journal of Health and Pollution, 5(9), 57-69.
• Carl ROTH. (n.d.). Safety Data Sheet: 4-Chloroaniline.

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A Comprehensive Guide to the Safe Handling of 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline

Hazard Assessment and GHS Classification

Given the absence of a specific Safety Data Sheet (SDS) for 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline, a conservative hazard assessment is critical. Based on the known hazards of analogous compounds such as 4-chloro-3-fluoroaniline, 4-chloro-3-(trifluoromethyl)aniline, and N-(2,2,2-trifluoroethyl)aniline, this compound should be treated as hazardous.[1][2][3] The anticipated GHS classification is summarized in the table below.

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	Harmful if swallowed.[1]
Acute Toxicity, Dermal	Category 3	Toxic in contact with skin.[1][4]
Acute Toxicity, Inhalation	Category 3	Toxic if inhaled.[1][4]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[1]
Serious Eye Damage/Irritation	Category 2	Causes serious eye irritation.[1][2]
Specific Target Organ Toxicity	Category 3	May cause respiratory irritation.[1][2]

This table represents a potential GHS classification and should be used for initial risk assessment. All handling procedures should reflect these potential hazards.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is non-negotiable when handling 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline to minimize exposure through all potential routes. The following table outlines the recommended PPE.

PPE Category	Item	Specifications and Rationale
Hand Protection	Chemical-resistant gloves	Nitrile, neoprene, or butyl rubber gloves are recommended. Always inspect gloves for signs of degradation before use and replace them immediately if compromised. Double gloving is advisable for extended operations to provide an additional barrier against potential chemical permeation.[5][6]
Eye and Face Protection	Safety goggles and face shield	Use chemical splash goggles that provide a complete seal around the eyes. A face shield should be worn in conjunction with goggles, especially when there is a risk of splashing during transfer or reaction quenching.[5]
Body Protection	Laboratory coat and chemical-resistant apron	A flame-retardant lab coat should be worn and fully buttoned. For procedures with a higher risk of splashing, a chemical-resistant apron is also required to protect against corrosive or toxic liquid contact.[5]
Respiratory Protection	Respirator	All handling of this compound should be conducted in a certified chemical fume hood to prevent the inhalation of vapors or aerosols.[6] In the event of a spill outside of a fume hood, a full-face respirator with organic vapor cartridges is necessary.[5]
Foot Protection	Closed-toe shoes	Chemical-resistant, closed-toe shoes must be worn at all times within the laboratory to protect against spills.[5]

The selection of appropriate PPE is the first line of defense. The following flowchart illustrates the decision-making process for ensuring adequate protection.

Caption: PPE Selection Workflow for the specified compound.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline is crucial for maintaining a safe laboratory environment.

1. Preparation:

• Risk Assessment: Before any new procedure, conduct a thorough risk assessment.

• Fume Hood Verification: Ensure the chemical fume hood is functioning correctly.[6]

• Emergency Equipment: Locate and confirm the operational status of the nearest safety shower, eyewash station, and fire extinguisher.[5]

• Spill Kit: Have a chemical spill kit appropriate for halogenated organic compounds readily available.[5]

2. Handling:

• Donning PPE: Put on all required PPE before entering the designated handling area.

• Dispensing: Handle the compound exclusively within a chemical fume hood.[5] For liquid transfers, use a syringe or pipette to minimize the risk of spills.

• Heating: Avoid the use of an open flame for heating.[5] Employ a heating mantle, water bath, or oil bath with precise temperature control.

• Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[7] Protect from light.[6]

Disposal Plan: A Cradle-to-Grave Responsibility

All materials contaminated with 4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[8]

1. Waste Segregation and Collection:

• Solid Waste: Contaminated items such as gloves, pipette tips, and weighing paper should be collected in a designated, labeled, and sealed hazardous waste container.

• Liquid Waste: Unused or waste solutions of the compound should be collected in a separate, labeled, and sealed hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Sharps: Contaminated needles or other sharps must be placed in a designated sharps container.

2. Labeling and Storage:

• Labeling: The hazardous waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "4-chloro-3-fluoro-N-(2,2,2-trifluoroethyl)aniline".[8]

• Storage: Store the sealed waste container in a designated, secure, and well-ventilated hazardous waste accumulation area, away from incompatible materials.[8]

3. Professional Disposal:

• Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[8]

• Crucially, do not attempt to dispose of this chemical through standard laboratory drains or as regular solid waste. [8]

The following diagram outlines the disposal workflow.

Caption: Disposal workflow for the specified compound.

By adhering to these rigorous safety protocols, we can continue our vital research while ensuring the well-being of our team and the protection of our environment.

References

• 4-Chloro-3-(trifluoromethyl)aniline | C7H5ClF3N | CID 67574 - PubChem. (n.d.). PubChem. Retrieved from [Link]

• Aniline - ipo. (n.d.). Retrieved from [Link]

• What are the health and safety guidelines for Aniline in workplaces? - Bloom Tech. (2025, February 24). Bloom Tech. Retrieved from [Link]

• 4-fluoro-N-(2,2,2-trifluoroethyl)aniline — Chemical Substance Information - NextSDS. (n.d.). NextSDS. Retrieved from [Link]

• NIOSH Recommendations for Chemical Protective Clothing A-Z - CDC Archive. (n.d.). CDC. Retrieved from [Link]

• NIOSH Pocket Guide to Chemical Hazards - Aniline (and homologs) - Restored CDC. (n.d.). CDC. Retrieved from [Link]

• 103360 - 4-Chloro-3-(trifluoromethyl)aniline - Safety Data Sheet. (n.d.). DC Fine Chemicals. Retrieved from [Link]

• N-(2,2,2-trifluoroethyl)aniline — Chemical Substance Information - NextSDS. (n.d.). NextSDS. Retrieved from [Link]

• GHS Hazardous Chemical Information List. (n.d.). Safe Work Australia. Retrieved from [Link]

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